2-Amino-3-bromobenzaldehyde

• CAS: 145123-24-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-Amino-3-bromobenzaldehyde, a key intermediate in the synthesis of pharmaceuticals and other bioactive molecules. This document compiles available data on its chemical and physical characteristics and outlines standard experimental protocols for their determination.

Core Physical and Chemical Properties

2-Amino-3-bromobenzaldehyde is an aromatic aldehyde containing both an amino and a bromo substituent. Its chemical structure informs its physical properties and reactivity. While specific experimental values for melting and boiling points are not consistently reported across public literature, a range of other physical and computational data is available.

Data Presentation: Summary of Physical Properties

The following table summarizes the key physical and chemical properties of 2-Amino-3-bromobenzaldehyde.

Property	Value	Source(s)
Molecular Formula	C₇H₆BrNO	[1][2][3]
Molecular Weight	200.03 g/mol	[1][2]
Appearance	Pale-yellow to Yellow-brown Solid; Light-Yellow Powder	AChemBlock
Purity	95% - ≥98%	[2][3]
CAS Number	145123-24-6	[1][2][3]
IUPAC Name	2-amino-3-bromobenzaldehyde	[1][3]
InChI Key	WLBVFJUXKRSWJC-UHFFFAOYSA-N	[1]
SMILES	C1=CC(=C(C(=C1)Br)N)C=O	[1]
Topological Polar Surface Area	43.09 Ų	[2]
LogP	1.8438	[2]

Experimental Protocols

The following sections detail standard methodologies for determining the key physical properties of a solid organic compound such as 2-Amino-3-bromobenzaldehyde.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For a pure substance, the melting point is a sharp, well-defined temperature range, typically 0.5-1.0°C. Impurities tend to lower and broaden the melting point range.

Methodology: Capillary Method using a Melting Point Apparatus

• Sample Preparation: A small amount of the finely powdered, dry 2-Amino-3-bromobenzaldehyde is introduced into a thin-walled capillary tube, which is sealed at one end.[4] The sample is compacted to the bottom of the tube by tapping.[4][5]

• Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (such as in a Thiele tube) alongside a calibrated thermometer. Modern digital melting point apparatuses, like a Mel-Temp or DigiMelt, provide controlled heating and a magnified view of the sample.[5]

• Measurement:

  • The apparatus is heated rapidly to a temperature approximately 10-15°C below the expected melting point.

  • The heating rate is then slowed to about 1-2°C per minute to ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.[6]

  • The temperature at which the entire solid mass turns into a clear liquid is recorded as the end of the melting range.[6]

• Purity Assessment: A narrow melting range (e.g., less than 2°C) is indicative of a high-purity compound.[7]

Determination of Boiling Point

As 2-Amino-3-bromobenzaldehyde is a solid at room temperature, its boiling point would be determined at reduced pressure to avoid decomposition at high temperatures. However, for general understanding, the standard method for determining the boiling point of an organic compound is presented. The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[8]

Methodology: Distillation Method

• Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom flask, a condenser, a receiving flask, and a thermometer.[9] The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.[9]

• Procedure:

  • The solid sample would first need to be melted and then heated in the round-bottom flask.[9]

  • As the liquid boils, the vapor rises and surrounds the thermometer bulb.[9]

  • The temperature will rise and then stabilize at the boiling point of the substance. This steady temperature is recorded as the boiling point.[9]

  • The vapor then passes into the condenser, where it is cooled and condenses back into a liquid, which is collected in the receiving flask.[9]

Visualizations

The following diagrams illustrate the logical workflow for the characterization of the physical properties of a novel or uncharacterized solid organic compound like 2-Amino-3-bromobenzaldehyde.

Caption: Experimental workflow for determining physical properties.

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 4. medpharma12.com [medpharma12.com]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. byjus.com [byjus.com]
• 7. pennwest.edu [pennwest.edu]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 2-Amino-3-bromobenzaldehyde: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-3-bromobenzaldehyde is a substituted aromatic aldehyde that serves as a valuable building block in synthetic organic chemistry, particularly in the construction of heterocyclic scaffolds of medicinal interest. Its unique substitution pattern, featuring an amine, a bromine atom, and an aldehyde group on a benzene ring, offers multiple reaction sites for derivatization and molecular elaboration. This technical guide provides a comprehensive overview of the physicochemical properties, synthetic methodologies, and applications of 2-amino-3-bromobenzaldehyde in the synthesis of bioactive compounds, with a focus on its emerging role in the development of novel therapeutics.

Physicochemical Properties

2-Amino-3-bromobenzaldehyde is a solid at room temperature with the chemical formula C₇H₆BrNO.[1] A summary of its key quantitative data is presented in Table 1.

Property	Value	Reference(s)
Molecular Weight	200.03 g/mol	[1]
CAS Number	145123-24-6	[1]
Molecular Formula	C₇H₆BrNO	[1]
IUPAC Name	2-amino-3-bromobenzaldehyde	[1]
Purity	Typically ≥95%	[2]

Synthesis of 2-Amino-3-bromobenzaldehyde

The regioselective synthesis of 2-amino-3-bromobenzaldehyde presents a chemical challenge due to the directing effects of the amino and aldehyde groups on the aromatic ring. While numerous protocols exist for the synthesis of the related 2-amino-3,5-dibromobenzaldehyde, methods for the specific mono-bromination at the 3-position are less common.[3][4][5][6][7]

One potential synthetic route involves the controlled bromination of 2-aminobenzaldehyde. The strongly activating ortho-, para-directing amino group would favor substitution at the 5-position. Therefore, achieving selective bromination at the 3-position would likely require specific reaction conditions or the use of a starting material with a pre-installed bromine atom.

A plausible, though not explicitly detailed in the surveyed literature for this specific isomer, synthetic approach could start from 3-bromo-2-nitrotoluene. This would involve the oxidation of the methyl group to an aldehyde, followed by the reduction of the nitro group to an amine. The strategic placement of the substituents in the starting material would ensure the desired final substitution pattern.

Conceptual Synthetic Pathway from 3-bromo-2-nitrotoluene:

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 3. CN107488126A - The method that the dibromo benzaldehyde of 2 amino 3,5 is synthesized by hydrogen peroxide - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 6. Preparation method of 2-amino-3,5-dibromobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 7. Synthesis of 2-Amino-3,5-dibromobenzaldehyde | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide on 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on 2-Amino-3-bromobenzaldehyde, with a focus on its physical and chemical properties and relevant experimental protocols. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide also furnishes a generalized protocol for solubility determination and a detailed procedure for a related separation technique.

Core Properties of 2-Amino-3-bromobenzaldehyde

2-Amino-3-bromobenzaldehyde is an organic compound that serves as a valuable intermediate in the synthesis of pharmaceuticals and other bioactive molecules.[1] Its structure, featuring an amino group, a bromine atom, and an aldehyde group on a benzene ring, imparts unique reactivity that is leveraged in various chemical transformations.

Table 1: Physical and Chemical Properties of 2-Amino-3-bromobenzaldehyde

Property	Value	Source
Molecular Formula	C₇H₆BrNO	[2][3]
Molecular Weight	200.03 g/mol	[2][3]
Appearance	Pale-yellow to Yellow-brown Solid
CAS Number	145123-24-6	[2][3]
Purity	≥95% - ≥98% (typical commercial grades)	[3]
Storage Temperature	Refrigerator or at -20°C	[3]
LogP	1.8438	[3]
Topological Polar Surface Area (TPSA)	43.09 Ų	[3]

Solubility Profile

Specific quantitative solubility data for 2-Amino-3-bromobenzaldehyde in various solvents is not extensively reported in the available literature. However, based on its chemical structure, which includes both polar (amino and aldehyde) and non-polar (brominated benzene ring) moieties, a qualitative assessment of its solubility can be inferred. It is expected to exhibit moderate solubility in polar organic solvents.[4] Generally, aldehydes with shorter carbon chains are soluble in water, but solubility decreases as the carbon chain length increases.[5][6] All aldehydes and ketones are generally soluble in organic solvents.[5]

Experimental Protocols

Due to the absence of a specific, published protocol for determining the solubility of 2-Amino-3-bromobenzaldehyde, a general and widely accepted methodology is presented below. This is followed by a relevant protocol for the separation of aromatic aldehydes, a procedure that relies on solubility principles.

3.1. General Experimental Protocol for Determining Solid Compound Solubility

This protocol outlines a standard method for determining the solubility of a solid compound, such as 2-Amino-3-bromobenzaldehyde, in various solvents at a given temperature.

Objective: To determine the concentration of a saturated solution of the compound in a specific solvent.

Materials:

• 2-Amino-3-bromobenzaldehyde

• A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl acetate, hexanes)

• Vials with screw caps

• Analytical balance

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of 2-Amino-3-bromobenzaldehyde to a known volume of the chosen solvent in a vial. The excess solid should be clearly visible.

• Equilibration: Tightly cap the vials and place them in a constant temperature bath. Stir the mixtures vigorously for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, stop the stirring and allow the excess solid to settle at the bottom of the vials for several hours, maintaining the constant temperature.

• Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid.

• Dilution: Accurately weigh the filtered saturated solution. Then, dilute the solution with a known volume of a suitable solvent to a concentration within the analytical range of the chosen analytical method.

• Quantification: Analyze the diluted solution using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of 2-Amino-3-bromobenzaldehyde.

• Calculation: Calculate the solubility in terms of mg/mL or mol/L using the determined concentration and the dilution factor.

3.2. Experimental Protocol for Separation of Aromatic Aldehydes via Bisulfite Extraction

This protocol is adapted for the separation of aromatic aldehydes from mixtures, a process that leverages the reversible reaction of aldehydes with sodium bisulfite to form water-soluble adducts.[7]

Objective: To separate an aromatic aldehyde from a mixture with other organic compounds.

Materials:

• Mixture containing the aromatic aldehyde

• Methanol or Dimethylformamide (DMF)

• Saturated aqueous sodium bisulfite solution

• Deionized water

• Ethyl acetate

• Hexanes

• Separatory funnel

Procedure for Aromatic Aldehydes: [7]

• Dissolution: Dissolve the mixture containing the aromatic aldehyde in methanol.[7]

• Extraction: Transfer the solution to a separatory funnel. Add 1 mL of saturated aqueous sodium bisulfite and shake vigorously for approximately 30 seconds.[7]

• Washing: Add 25 mL of deionized water and 25 mL of 10% ethyl acetate/hexanes and shake vigorously.[7]

• Separation: Allow the layers to separate. The aqueous layer will contain the bisulfite adduct of the aldehyde, while the organic layer will contain the other components of the original mixture. The two layers can then be separated.[7]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

References

• 1. 2-Amino-3-bromobenzaldehyde [myskinrecipes.com]
• 2. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. CAS 145123-24-6: 2-amino-3-bromobenzaldehyde | CymitQuimica [cymitquimica.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 1H NMR Spectrum of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected 1H Nuclear Magnetic Resonance (NMR) spectrum of 2-Amino-3-bromobenzaldehyde. Due to the limited availability of directly published spectra for this specific compound, this guide presents a predicted spectrum based on established principles of NMR spectroscopy and data from analogous compounds. The information herein is intended to assist researchers in the identification, characterization, and quality control of 2-Amino-3-bromobenzaldehyde in a laboratory setting.

Predicted 1H NMR Spectral Data

The expected 1H NMR data for 2-Amino-3-bromobenzaldehyde is summarized in the table below. Chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0.00 ppm. The predicted values are based on the analysis of similar substituted benzaldehyde derivatives.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-α (Aldehyde)	9.8 - 10.5	Singlet (s)	-	1H
H-4 (Aromatic)	7.2 - 7.5	Triplet (t) or Doublet of Doublets (dd)	Jortho ≈ 7-9, Jmeta ≈ 1-3	1H
H-5 (Aromatic)	6.7 - 7.0	Doublet of Doublets (dd)	Jortho ≈ 7-9, Jmeta ≈ 1-3	1H
H-6 (Aromatic)	7.5 - 7.8	Doublet of Doublets (dd)	Jortho ≈ 7-9, Jmeta ≈ 1-3	1H
-NH2 (Amino)	4.5 - 6.0	Broad Singlet (br s)	-	2H

Experimental Protocol for 1H NMR Spectroscopy

A standardized protocol is essential for acquiring high-quality 1H NMR spectra. The following is a general methodology for the analysis of 2-Amino-3-bromobenzaldehyde.

1. Sample Preparation:

• Sample Quantity: Dissolve 5-10 mg of 2-Amino-3-bromobenzaldehyde in approximately 0.6-0.7 mL of a deuterated solvent.

• Solvent Selection: Chloroform-d (CDCl3) is a common choice for moderately polar organic compounds. Deuterated dimethyl sulfoxide (DMSO-d6) can also be used, which may result in a sharper -NH2 signal.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration: To ensure a homogeneous solution and prevent magnetic field distortions, filter the sample solution through a pipette plugged with glass wool directly into a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: A 300 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Acquisition Parameters (Typical for 1H NMR):

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16 scans are generally sufficient for a sample of this concentration.

3. Data Processing:

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a spectrum using a Fourier transform.

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: A baseline correction is applied to obtain a flat baseline.

• Integration: The area under each peak is integrated to determine the relative number of protons.

• Peak Picking: The chemical shift of each peak is accurately determined.

Visualization of Predicted 1H NMR Spin System

The following diagram illustrates the molecular structure of 2-Amino-3-bromobenzaldehyde and the predicted coupling interactions between the aromatic protons.

Caption: Predicted proton coupling in 2-Amino-3-bromobenzaldehyde.

This guide serves as a foundational resource for the 1H NMR analysis of 2-Amino-3-bromobenzaldehyde. Experimental data should always be compared with predicted values for accurate structural confirmation.

13C NMR Characterization of 2-Amino-3-bromobenzaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the 13C Nuclear Magnetic Resonance (NMR) characterization of 2-Amino-3-bromobenzaldehyde. Due to the limited availability of experimentally derived public data for this specific compound, this document presents a predicted 13C NMR dataset. The predictions are based on the analysis of structurally analogous compounds and established principles of NMR spectroscopy. Furthermore, this guide outlines a comprehensive experimental protocol for acquiring high-quality 13C NMR spectra for aromatic aldehydes of this nature.

Predicted 13C NMR Data

The following table summarizes the predicted 13C NMR chemical shifts for 2-Amino-3-bromobenzaldehyde. These estimations are derived from data available for structurally similar compounds, such as 2-Amino-3,5-dibromobenzaldehyde, and general principles of carbon NMR.[1] The chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Assignment Rationale
C=O (Aldehyde)	~190	The carbonyl carbon of an aldehyde is characteristically found in this downfield region due to significant deshielding.[2][3]
C2 (C-NH2)	~148-152	The carbon atom bonded to the electron-donating amino group is expected to be significantly deshielded.
C4	~138-142	Aromatic C-H.
C6	~135-139	Aromatic C-H.
C1 (C-CHO)	~120-125	The carbon to which the aldehyde group is attached.
C5	~118-122	Aromatic C-H.
C3 (C-Br)	~108-112	The carbon atom attached to the electronegative bromine atom is expected to be shielded due to the interplay of inductive and resonance effects.[1]

Disclaimer: These are computationally predicted values based on analogous compounds and may differ from experimental results.

Experimental Protocol for 13C NMR Spectroscopy

A standardized and carefully executed protocol is essential for obtaining high-resolution and reliable 13C NMR spectra.[1] The following is a detailed methodology for the characterization of 2-Amino-3-bromobenzaldehyde.

Sample Preparation

• Sample Purity: Ensure the sample of 2-Amino-3-bromobenzaldehyde is of high purity to prevent the appearance of impurity peaks in the spectrum.

• Solvent Selection: A suitable deuterated solvent that completely dissolves the sample is crucial. For moderately polar aromatic aldehydes, Chloroform-d (CDCl3) or Dimethyl sulfoxide-d6 (DMSO-d6) are common choices.[1][4]

• Concentration: For a standard 13C NMR experiment, a concentration of 20-50 mg of the compound dissolved in 0.5-0.7 mL of the deuterated solvent is recommended to achieve a good signal-to-noise ratio, as the natural abundance of 13C is low (1.1%).[1][5]

• Internal Standard: Tetramethylsilane (TMS) is often added as an internal standard to reference the chemical shifts to 0.00 ppm.[1]

• Filtration: To ensure a homogeneous solution and prevent magnetic field distortions, the sample solution should be filtered through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[1]

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz or higher field NMR spectrometer:[1]

• Pulse Angle: A 45-degree pulse angle is commonly used.

• Acquisition Time: Typically set between 1-2 seconds.

• Relaxation Delay: A relaxation delay of 2-5 seconds is employed to allow for the full relaxation of the carbon nuclei before the next pulse.

• Number of Scans: Due to the low natural abundance of the 13C isotope, a larger number of scans (e.g., 1024 or more) is generally required to obtain a spectrum with an adequate signal-to-noise ratio.[1]

• Proton Decoupling: Broadband proton decoupling is utilized to simplify the spectrum by removing the coupling between carbon and hydrogen atoms, resulting in a single peak for each unique carbon atom.[5]

Data Processing

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phase Correction: The spectrum is manually or automatically phase-corrected to ensure all peaks are in the absorptive mode.

• Baseline Correction: A baseline correction is applied to ensure a flat baseline across the spectrum.

• Referencing: The chemical shifts are referenced to the TMS signal at 0.00 ppm or to the residual solvent peak (e.g., CDCl3 at 77.16 ppm).

Logical Relationships in 2-Amino-3-bromobenzaldehyde

The following diagram illustrates the molecular structure of 2-Amino-3-bromobenzaldehyde with the carbon atoms numbered for correlation with the 13C NMR data table.

Caption: Molecular structure of 2-Amino-3-bromobenzaldehyde with carbon numbering.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. benchchem.com [benchchem.com]
• 5. nmr.ceitec.cz [nmr.ceitec.cz]

IR spectroscopy of 2-Amino-3-bromobenzaldehyde

An In-depth Technical Guide to the Infrared Spectroscopy of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the anticipated infrared (IR) spectrum of 2-Amino-3-bromobenzaldehyde. The information herein is intended to be a valuable resource for the identification, characterization, and quality assurance of this compound in research and pharmaceutical development. This document outlines the predicted vibrational frequencies, presents a detailed experimental protocol for acquiring an IR spectrum, and illustrates the correlation between the molecule's functional groups and their spectral signatures.

Predicted Infrared Absorption Data

While a publicly available experimental IR spectrum for 2-Amino-3-bromobenzaldehyde is not readily accessible, a reliable prediction of its key IR absorption bands can be formulated based on established data for analogous compounds and functional groups. The following table summarizes the expected vibrational frequencies, their corresponding functional groups and vibrational modes, and the anticipated intensity of the absorption bands.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
3450 - 3300	N-H (Amino)	Asymmetric & Symmetric Stretch	Medium
3100 - 3000	C-H (Aromatic)	Stretch	Medium-Weak
2850 - 2820 & 2750 - 2720	C-H (Aldehyde)	Stretch (Fermi Resonance Doublet)	Medium-Weak
~1680	C=O (Aromatic Aldehyde)	Stretch	Strong
1620 - 1580	N-H (Amino)	Scissoring (Bending)	Medium
1600 - 1450	C=C (Aromatic)	Stretch	Medium-Strong
~1330	C-N (Aromatic Amine)	Stretch	Strong
Below 800	C-Br	Stretch	Medium-Strong
900 - 675	C-H (Aromatic)	Out-of-plane Bending	Strong

Note: The precise positions of absorption bands can be affected by the sample's physical state and the solvent used. The conjugation of the aldehyde group to the aromatic ring is expected to lower the C=O stretching frequency. Primary amines typically exhibit two N-H stretching bands. The characteristic aldehyde C-H stretching often manifests as a doublet due to Fermi resonance.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

A prevalent and effective method for obtaining the IR spectrum of a solid sample like 2-Amino-3-bromobenzaldehyde is Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectroscopy.

Objective: To acquire a high-quality infrared spectrum of 2-Amino-3-bromobenzaldehyde for structural elucidation and identification.

Materials and Equipment:

• FT-IR Spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal).

• 2-Amino-3-bromobenzaldehyde sample.

• Spatula.

• Appropriate solvent for cleaning the ATR crystal (e.g., isopropanol or acetone).

• Lint-free wipes.

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its initialization sequence.

  • Verify that the ATR accessory is correctly installed and the crystal is clean.

• Background Spectrum Acquisition:

  • Acquire a background spectrum. This will account for the absorbance of the crystal and the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application:

  • Place a small quantity of the 2-Amino-3-bromobenzaldehyde sample directly onto the center of the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure firm contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to achieve a spectrum with a good signal-to-noise ratio.

  • The spectrum is generally recorded over the range of 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing:

  • The acquired spectrum will be automatically referenced against the background spectrum to generate the final absorbance or transmittance spectrum.

  • If required, perform a baseline correction and ATR correction using the spectrometer's software.

• Cleaning:

  • Retract the pressure clamp and carefully remove the sample from the ATR crystal using a spatula.

  • Clean the crystal surface with a lint-free wipe dampened with an appropriate solvent.

  • Perform a final wipe with a dry, lint-free cloth.

Visualizations

Caption: Workflow for IR Spectroscopy Analysis.

Caption: Structure of 2-Amino-3-bromobenzaldehyde.

Navigating the Analytical Landscape of 2-Amino-3-bromobenzaldehyde: A Technical Guide to its Mass Spectrometric Profile

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and organic synthesis, the precise structural elucidation of novel and intermediate compounds is paramount. 2-Amino-3-bromobenzaldehyde, a substituted aromatic aldehyde, presents a unique analytical challenge. This technical guide provides an in-depth exploration of the mass spectrometry data for 2-Amino-3-bromobenzaldehyde, offering detailed experimental protocols and a predictive analysis of its fragmentation behavior. While experimental mass spectra for this specific molecule are not widely published, this document leverages established principles of mass spectrometry and the known behavior of related chemical structures to provide a robust analytical framework.

Predicted Mass Spectrometry Data

The mass spectrometric analysis of 2-Amino-3-bromobenzaldehyde is anticipated to yield a characteristic molecular ion peak and a series of fragment ions that provide significant structural information. The exact fragmentation pattern will be influenced by the ionization technique employed, with harder ionization methods like Electron Ionization (EI) expected to produce more extensive fragmentation compared to softer methods like Electrospray Ionization (ESI).

The molecular formula for 2-Amino-3-bromobenzaldehyde is C₇H₆BrNO.[1][2][3][4] This gives it a molecular weight of approximately 200.03 g/mol and a monoisotopic mass of 198.96328 Da.[1] Due to the presence of a bromine atom, the molecular ion region is expected to exhibit a characteristic isotopic pattern, with two peaks of nearly equal intensity separated by 2 m/z units (corresponding to the ⁷⁹Br and ⁸¹Br isotopes).

The following table summarizes the predicted m/z values for the key ions of 2-Amino-3-bromobenzaldehyde under Electron Ionization (EI) conditions.

Predicted Ion	m/z (for ⁷⁹Br)	m/z (for ⁸¹Br)	Description
[M]⁺•	199	201	Molecular Ion
[M-H]⁺	198	200	Loss of a hydrogen radical from the aldehyde or amine group
[M-CHO]⁺	170	172	Loss of the formyl radical
[M-Br]⁺	120	-	Loss of the bromine radical
[M-CO]⁺•	171	173	Loss of carbon monoxide
[C₆H₅N]⁺•	91	-	Putative azatropylium ion after loss of Br and CO
[C₆H₄]⁺•	76	-	Phenyl radical cation after multiple fragmentations

Experimental Protocols

To obtain high-quality mass spectrometry data for 2-Amino-3-bromobenzaldehyde, the following experimental protocols for Electron Ionization (EI) and Electrospray Ionization (ESI) are recommended. These are based on standard methodologies for the analysis of small organic molecules.[5][6][7][8]

Electron Ionization Mass Spectrometry (EI-MS) coupled with Gas Chromatography (GC)

EI-MS is a powerful technique for the structural elucidation of volatile and thermally stable compounds.

• Sample Preparation: A dilute solution of 2-Amino-3-bromobenzaldehyde (approximately 1 mg/mL) should be prepared in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the instrument of choice.

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable.

    • Inlet Temperature: 250 °C.

    • Oven Program: Initiate at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Electron Energy: 70 eV.[9][10]

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Mass Range: m/z 40-300.

• Data Acquisition and Analysis: The mass spectrum is acquired across the specified range. The resulting fragmentation pattern can be analyzed to confirm the structure of the molecule. The molecular ion peak may be of low abundance or absent in EI spectra of some molecules.[9]

Electrospray Ionization Mass Spectrometry (ESI-MS) coupled with Liquid Chromatography (LC)

ESI-MS is a soft ionization technique ideal for analyzing less volatile or thermally labile compounds. It typically results in a prominent protonated molecule, [M+H]⁺.

• Sample Preparation: Prepare a dilute solution of 2-Amino-3-bromobenzaldehyde (e.g., 10 µg/mL) in a solvent mixture compatible with ESI, such as 50:50 acetonitrile:water with 0.1% formic acid to facilitate protonation.

• Instrumentation: A Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS) is used.

  • LC Conditions:

    • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is appropriate.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient from 5% to 95% B over several minutes should be optimized to achieve good chromatographic separation.

    • Flow Rate: 0.3 mL/min.

  • MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: 30 V.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Desolvation Gas Flow: 600 L/hr.

    • Mass Range: m/z 100-400.

• Data Acquisition and Analysis: The mass spectrum will primarily show the protonated molecule [M+H]⁺. To induce fragmentation and obtain further structural information, tandem mass spectrometry (MS/MS) can be performed on the [M+H]⁺ ion.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the mass spectrometric analysis of 2-Amino-3-bromobenzaldehyde.

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. keyorganics.net [keyorganics.net]
• 4. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. biocompare.com [biocompare.com]
• 9. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 12.1 Mass Spectrometry of Small Molecules: Magnetic-Sector Instruments - Organic Chemistry | OpenStax [openstax.org]

Stability and Storage of 2-Amino-3-bromobenzaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Amino-3-bromobenzaldehyde. Due to its reactive nature as an aromatic aldehyde, proper handling and storage are crucial to maintain its purity and ensure the reliability of experimental results. This document outlines the known stability profile, potential degradation pathways, and detailed protocols for assessing the stability of this compound.

Overview of Chemical Stability

2-Amino-3-bromobenzaldehyde is an organic compound that, like many aromatic aldehydes, is susceptible to degradation under certain environmental conditions. The primary concerns for the stability of this compound are oxidation, polymerization, and sensitivity to light. While specific kinetic data on the degradation of 2-Amino-3-bromobenzaldehyde is not extensively available in public literature, information from safety data sheets (SDS) and studies on related compounds provide a strong basis for recommended handling and storage procedures.

The compound is generally considered stable at room temperature when stored in a tightly sealed container under a dry, inert atmosphere. However, prolonged exposure to air, light, and elevated temperatures can lead to the formation of impurities.

Recommended Storage Conditions

To ensure the long-term integrity of 2-Amino-3-bromobenzaldehyde, the following storage conditions are recommended. These conditions are summarized in the table below and are based on information from chemical suppliers and general best practices for handling reactive aldehydes.

Parameter	Recommended Condition	Rationale
Temperature	-20°C to 8°C (refrigerated)[1][2][3][4]	To minimize thermal degradation and slow down potential side reactions.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)[4]	To prevent oxidation of the aldehyde and amino functional groups. The compound is air-sensitive[4].
Light	Store in the dark (amber vial or opaque container)[5]	To prevent light-induced degradation (photodegradation).
Container	Tightly sealed, airtight container[4][6][7][8]	To prevent exposure to moisture and atmospheric oxygen.
Moisture	Store in a dry environment/desiccator[6][7][8]	To prevent hydrolysis and potential moisture-catalyzed degradation.
Incompatibilities	Strong oxidizing agents[6][7]	To avoid vigorous and potentially hazardous reactions that can degrade the compound.

Potential Degradation Pathways

Aromatic aldehydes like 2-Amino-3-bromobenzaldehyde are prone to several degradation reactions. Understanding these pathways is critical for developing stability-indicating analytical methods and for troubleshooting unexpected experimental results.

• Oxidation: The aldehyde functional group is susceptible to oxidation, particularly in the presence of air (oxygen), to form the corresponding carboxylic acid, 2-Amino-3-bromobenzoic acid. This is a common degradation pathway for many benzaldehydes.

• Polymerization: Aldehydes can undergo self-condensation or polymerization reactions, which may be catalyzed by acidic or basic impurities. This can lead to the formation of insoluble polymeric materials and a decrease in the purity of the compound[9][10].

• Photodegradation: Exposure to light, especially UV light, can provide the energy to initiate degradation reactions. This can involve complex radical pathways leading to a variety of degradation products.

The following diagram illustrates the logical relationship between storage conditions and the stability of 2-Amino-3-bromobenzaldehyde.

Caption: Factors Influencing the Stability of 2-Amino-3-bromobenzaldehyde.

Experimental Protocols for Stability Assessment

To experimentally determine the stability of 2-Amino-3-bromobenzaldehyde, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this purpose. The following protocols outline a forced degradation study and a method for purity analysis.

Forced Degradation Study Protocol

Forced degradation studies are designed to accelerate the degradation of a compound to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To identify the degradation products of 2-Amino-3-bromobenzaldehyde under various stress conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of 2-Amino-3-bromobenzaldehyde in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store a solid sample of the compound in an oven at 60°C for 48 hours. Also, heat a solution of the compound at 60°C for 24 hours.

  • Photodegradation: Expose a solid sample and a solution of the compound to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze by a validated HPLC method (see section 4.2).

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the main component in both stressed and unstressed samples to ensure that no degradation products are co-eluting.

HPLC Method for Purity and Stability Analysis

This method is adapted from a validated protocol for the related compound 2-Amino-3,5-dibromobenzaldehyde and should be suitable for assessing the purity of 2-Amino-3-bromobenzaldehyde.

Parameter	Specification
Instrumentation	HPLC with a UV-Vis or PDA detector
Column	C18, 4.6 x 250 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric acid in water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min (30% B), 5-25 min (30% to 70% B), 25-30 min (70% B), 30-32 min (70% to 30% B), 32-35 min (30% B)
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10 µL
Column Temperature	30°C
Sample Preparation	Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL.

The following diagram illustrates the experimental workflow for assessing the stability of 2-Amino-3-bromobenzaldehyde.

Caption: Experimental Workflow for Stability Assessment.

Conclusion

2-Amino-3-bromobenzaldehyde is a valuable research chemical that requires careful handling and storage to maintain its integrity. The primary stability concerns are oxidation, polymerization, and photodegradation. By adhering to the recommended storage conditions of refrigeration in a dry, inert, and dark environment, the shelf-life of this compound can be maximized. For critical applications, it is advisable to perform stability testing using a validated analytical method, such as the HPLC protocol outlined in this guide, to confirm the purity of the material before use. The provided experimental workflow for forced degradation studies can be employed to further understand the stability profile and potential degradation products of 2-Amino-3-bromobenzaldehyde.

References

• 1. pharmtech.com [pharmtech.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid degradation of brominated haloacetaldehydes at elevated temperature: Kinetics and newly discovered mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-aminobenzaldehyde [webbook.nist.gov]
• 5. q1scientific.com [q1scientific.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. acdlabs.com [acdlabs.com]
• 8. 4-Aminobenzaldehyde | Sigma-Aldrich [sigmaaldrich.com]
• 9. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Aminobenzaldehyde - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling of 2-Amino-3-bromobenzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling protocols for 2-Amino-3-bromobenzaldehyde (CAS No. 145123-24-6). As a halogenated aromatic amine and aldehyde, this compound requires careful management in a laboratory setting to mitigate potential risks. This document synthesizes data from authoritative sources to provide a self-validating system for its safe use, from initial risk assessment to final disposal.

Section 1: Compound Identification and Physicochemical Profile

2-Amino-3-bromobenzaldehyde is a substituted aromatic compound used as a building block in organic synthesis. Its dual functionality, featuring both an amine and an aldehyde group, along with bromine substitution, makes it a versatile reagent, but also necessitates specific handling precautions due to its inherent reactivity and potential toxicity.

Table 1: Physicochemical Properties of 2-Amino-3-bromobenzaldehyde

Property	Value	Source
Molecular Formula	C₇H₆BrNO	[1]
Molecular Weight	200.03 g/mol	[1]
Appearance	Light-Yellow to Yellow or Green Powder/Solid	[2][3]
CAS Number	145123-24-6	[4]
Melting Point	130 - 135 °C	[2]

| Purity | ≥95-98% (Typical) |[3][4] |

Section 2: Hazard Identification and GHS Classification

Understanding the specific hazards associated with 2-Amino-3-bromobenzaldehyde is the foundation of a robust safety protocol. According to the Globally Harmonized System (GHS), this compound is classified with multiple hazard warnings.

Table 2: GHS Hazard Classification for 2-Amino-3-bromobenzaldehyde

GHS Pictogram	GHS Code	Hazard Statement	Classification	Source

|

| GHS07 | H302: Harmful if swallowed. | Acute Toxicity, Oral (Category 4) |[1][4] | | | | H315: Causes skin irritation. | Skin Corrosion/Irritation (Category 2) |[1][4] | | | | H319: Causes serious eye irritation. | Serious Eye Damage/Eye Irritation (Category 2A) |[1][4] | | | | H335: May cause respiratory irritation. | Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation |[1][4] |

The toxicological properties of this specific substance have not been fully investigated[5]. However, the GHS classification indicates significant risks upon acute exposure through oral, dermal, and inhalation routes. As a halogenated aromatic compound, there is also a potential for delayed or chronic effects with repeated exposure, which is a characteristic of this chemical class[6].

Section 3: Risk Management: Engineering Controls & Personal Protective Equipment (PPE)

A systematic approach to risk mitigation involves a hierarchy of controls, prioritizing engineering solutions over personal protective measures.

3.1. Primary Engineering Controls

The primary defense against exposure is to handle the compound within a properly functioning chemical fume hood.[7] This is critical for minimizing the inhalation of the powdered substance and any potential vapors.[7] The work area should be well-ventilated, and the fume hood sash should be kept at the lowest practical height during all manipulations.[7]

3.2. Personal Protective Equipment (PPE)

Where engineering controls cannot eliminate all risks, appropriate PPE is mandatory.

• Hand Protection: Chemical-resistant gloves are required. Nitrile rubber gloves are a common and effective choice for incidental contact. Always check the manufacturer's glove compatibility data for the specific breakthrough time.[7]

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement. However, due to the serious eye irritation hazard (H319), it is highly recommended to use chemical safety goggles that form a protective seal around the eyes.[5][8]

• Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. For procedures with a higher risk of spillage, a chemically resistant apron should be worn over the lab coat.[7]

• Respiratory Protection: All handling of the solid should be done in a fume hood to avoid generating dust.[5] If a fume hood is not available or during a large spill cleanup, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[7]

Caption: PPE Selection Workflow for Handling 2-Amino-3-bromobenzaldehyde.

Section 4: Standard Operating Procedures for Safe Handling and Storage

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and preventing accidents.

4.1. Handling Protocol

• Preparation: Before handling, thoroughly review this guide and the manufacturer's Safety Data Sheet (SDS).[7] Ensure the chemical fume hood is operational and the workspace is free of clutter.

• PPE: Don all required PPE as determined by the risk assessment (Section 3).

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the fume hood to contain any dust.[5] Use a spatula for transfers and avoid creating airborne dust.

• Dissolution: If preparing a solution, add the solid slowly to the solvent to avoid splashing.

• Post-Handling: After use, ensure the container is tightly sealed. Decontaminate the work surface and any equipment used.

4.2. Storage Requirements

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.[5] Some suppliers recommend storage at -20°C.[4]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.

• Container: The container must be clearly labeled with the full chemical name and all relevant GHS hazard pictograms and statements.

Section 5: Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

5.1. First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[2][5]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[5][9] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[2][9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[5] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.

Caption: Emergency Response Decision Tree for Accidental Exposure.

5.2. Spill and Fire Response

• Spills: For small spills, carefully sweep or vacuum up the material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[5] For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• Firefighting: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam. In the event of a fire, hazardous combustion gases such as carbon oxides and nitrogen oxides may be produced.[10] Firefighters should wear self-contained breathing apparatus (SCBA).

Section 6: Decontamination and Waste Disposal

Proper disposal is a critical final step to ensure environmental and personnel safety.

• Waste Segregation: All waste containing 2-Amino-3-bromobenzaldehyde, including contaminated PPE, spill cleanup materials, and empty containers, must be collected as hazardous waste. Halogenated organic waste should be segregated from non-halogenated waste streams.[7]

• Disposal Procedures: Waste must be disposed of in accordance with all local, state, and federal regulations.[10] Leave chemicals in their original containers if possible and do not mix with other waste.[10] Contact your institution's EHS department for specific disposal guidelines.

Section 7: References

• PubChem. (n.d.). 2-Amino-3-bromobenzaldehyde. National Center for Biotechnology Information. Retrieved from --INVALID-LINK--

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Amino-3,5-dibromobenzaldehyde, 97%. Retrieved from --INVALID-LINK-- (Note: This is a proxy for a similar compound, illustrating typical hazards.)

• ChemScene. (n.d.). 2-Amino-3-bromobenzaldehyde. Retrieved from --INVALID-LINK--

• BenchChem. (2025). Navigating the Safe Handling of Halogenated Aromatic Compounds: A Guide for Laboratory Professionals. Retrieved from --INVALID-LINK--

• ChemicalBook. (2025). 2-Amino-3,5-dibromobenzaldehyde - Safety Data Sheet. Retrieved from --INVALID-LINK-- (Note: This is a proxy for a similar compound, illustrating typical properties and first aid.)

• Sigma-Aldrich. (n.d.). 2-Amino-5-bromobenzaldehyde. Retrieved from --INVALID-LINK--

• BLD Pharm. (n.d.). 2-Amino-3-bromobenzaldehyde. Retrieved from --INVALID-LINK--

• AChemBlock. (n.d.). 2-Amino-3-bromobenzaldehyde 95%. Retrieved from --INVALID-LINK--

• Chemical Safety Facts. (n.d.). Aldehydes. Retrieved from --INVALID-LINK--

• International Labour Organization. (2011). Hydrocarbons, Halogenated Aromatic. ILO Encyclopaedia of Occupational Health and Safety. Retrieved from --INVALID-LINK--

• Thermo Fisher Scientific. (2025). Safety Data Sheet - 3-Bromobenzaldehyde. Retrieved from --INVALID-LINK--

• Diffusions Aromatiques. (2023). Safety Data Sheet - Aldehyde Amyl Cinamique. Retrieved from --INVALID-LINK--

• MDPI. (2022). Aldehydes: What We Should Know About Them. Retrieved from --INVALID-LINK--

• AHCES. (2024). Benzaldehyde Safety Guide. Retrieved from --INVALID-LINK--

• The John D. Walsh Company. (2015). Safety Data Sheet - XI Aldehyde. Retrieved from --INVALID-LINK--

• Special Pet Topics. (n.d.). Halogenated Aromatic Poisoning (PCB and Others). Retrieved from --INVALID-LINK--

• Sigma-Aldrich. (2025). Safety Data Sheet. Retrieved from --INVALID-LINK--

• Sigma-Aldrich. (2025). Safety Data Sheet - Ammonium pyrrolidinedithiocarbamate. Retrieved from --INVALID-LINK--

• Princeton University EHS. (n.d.). Section 3: Emergency Procedures. Retrieved from --INVALID-LINK--

• Sigma-Aldrich. (2024). Safety Data Sheet. Retrieved from --INVALID-LINK--

• Merck Millipore. (n.d.). Safety Data Sheet. Retrieved from --INVALID-LINK--

• Premix Group. (2023). Information Form for Chemicals Data. Retrieved from --INVALID-LINK--

• ResearchGate. (2025). Halogenated Aromatic Compounds. Retrieved from --INVALID-LINK--

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3,5-dibromobenzaldehyde - Safety Data Sheet [chemicalbook.com]
• 3. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 4. chemscene.com [chemscene.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Halogenated Aromatic Poisoning (PCB and Others) - Special Pet Topics - MSD Veterinary Manual [msdvetmanual.com]
• 7. benchchem.com [benchchem.com]
• 8. Benzaldehyde Safety Guide [blog.ariadne-hces.com]
• 9. ehs.princeton.edu [ehs.princeton.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Synthesis of 2-Amino-3-bromobenzaldehyde from o-nitrobenzaldehyde

An In-depth Technical Guide to the Synthesis of 2-Amino-3-bromobenzaldehyde from o-Nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The synthesis of 2-Amino-3-bromobenzaldehyde from o-nitrobenzaldehyde is a challenging multi-step process. Direct conversion is not well-documented in readily available literature. This guide provides an overview of potential synthetic strategies based on established chemical principles and related transformations. The primary challenge lies in achieving regioselective mono-bromination.

Introduction

2-Amino-3-bromobenzaldehyde is a valuable building block in the synthesis of pharmaceuticals and other complex organic molecules. Its structure, featuring an amino, a bromo, and an aldehyde group on a benzene ring, offers multiple points for further functionalization. This guide explores the potential synthetic pathways starting from o-nitrobenzaldehyde. The conversion requires two key transformations: the reduction of a nitro group to an amine and the regioselective bromination of the aromatic ring. The order of these steps is critical and defines the two primary synthetic strategies discussed herein.

Synthetic Strategies

Two main retrosynthetic approaches can be considered for the synthesis of 2-Amino-3-bromobenzaldehyde from o-nitrobenzaldehyde:

• Strategy A: Reduction followed by Bromination. This involves the initial reduction of o-nitrobenzaldehyde to o-aminobenzaldehyde, followed by the bromination of the resulting aminobenzaldehyde.

• Strategy B: Bromination followed by Reduction. This pathway entails the bromination of o-nitrobenzaldehyde to form 3-bromo-2-nitrobenzaldehyde, which is then reduced to the target compound.

This guide will delve into the details of both strategies, presenting the associated challenges and available experimental insights.

Strategy A: Reduction of o-Nitrobenzaldehyde followed by Bromination

This strategy begins with the well-established reduction of the nitro group. However, the subsequent bromination step presents a significant regioselectivity challenge.

Step 1: Reduction of o-Nitrobenzaldehyde to o-Aminobenzaldehyde

The reduction of the nitro group in o-nitrobenzaldehyde to an amine is a standard transformation that can be achieved by various methods, most commonly using iron powder in an acidic medium.[1][2]

Experimental Protocol: Iron/Acid Reduction

• In a round-bottom flask equipped with a reflux condenser, dissolve o-nitrobenzaldehyde (10 mmol) in a mixture of absolute ethanol (34 mL) and distilled water (17 mL).

• To the stirred solution, add reduced iron powder (70 mmol) and glacial acetic acid (34 mL).

• Add 3-4 drops of concentrated hydrochloric acid to catalyze the reaction.

• Heat the mixture to reflux (approximately 105°C) and maintain for 40-60 minutes.

• Monitor the reaction completion by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and proceed with the work-up, which typically involves filtration to remove iron salts and extraction of the product.

Quantitative Data for Reduction of o-Nitrobenzaldehyde

Method	Reagents	Solvent	Temperature (°C)	Reaction Time (min)	Yield (%)	Purity (%)	Reference
Iron/Acid	Iron powder, Acetic Acid, HCl	Ethanol/Water	105	40-60	>90	>99	[2][3]

Step 2: Bromination of o-Aminobenzaldehyde

This step is the most challenging aspect of Strategy A. The powerful activating and ortho-, para-directing effect of the amino group in o-aminobenzaldehyde strongly favors disubstitution at positions 3 and 5.[3] Direct bromination of o-aminobenzaldehyde typically yields 2-amino-3,5-dibromobenzaldehyde.[4][5]

Challenges in Regioselective Mono-bromination:

Achieving selective mono-bromination at the 3-position is difficult due to the high reactivity of the aromatic ring. Standard brominating agents like bromine in acetic acid or other polar solvents tend to lead to the di-brominated product.[5] To achieve mono-bromination, a carefully controlled reaction with a specific brominating agent and potentially the use of a protecting group for the amine would be necessary. However, a reliable and high-yield protocol for the direct, regioselective C-3 mono-bromination of o-aminobenzaldehyde is not prominently documented in the reviewed literature.

Logical Workflow for Strategy A

References

• 1. Synthesis of 2-Amino-3,5-dibromobenzaldehyde | Semantic Scholar [semanticscholar.org]
• 2. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. CN103880683A - Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde - Google Patents [patents.google.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Reactivity of the Amino Group in 2-Amino-3-bromobenzaldehyde

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the amino group in 2-Amino-3-bromobenzaldehyde. This compound is a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic scaffolds of medicinal interest. The interplay between the strongly activating amino group, the deactivating aldehyde moiety, and the sterically and electronically influential bromine atom dictates its reaction profile. This document details key reactions such as condensation, cyclization, and annulation, supported by quantitative data, detailed experimental protocols, and visual diagrams of reaction pathways to facilitate practical application in research and drug development.

Introduction: Electronic and Steric Profile

2-Amino-3-bromobenzaldehyde is a trifunctional aromatic compound whose reactivity is governed by the electronic and steric interplay of its substituents. The chemical behavior of the amino group is central to its utility as a synthetic building block.

• Amino Group (-NH₂): As a powerful activating group, the amino moiety donates electron density to the aromatic ring via resonance, enhancing its nucleophilicity. It is a primary nucleophile itself and directs electrophilic aromatic substitution to the ortho and para positions (positions 5 and 3, respectively). However, position 3 is already substituted.

• Aldehyde Group (-CHO): This group is strongly deactivating due to its electron-withdrawing inductive and resonance effects, directing electrophiles to the meta position (position 5).

• Bromo Group (-Br): The bromine atom exerts a deactivating inductive effect but a weak activating resonance effect, making it an ortho, para-director. Its position adjacent to the amino group introduces significant steric hindrance, which can influence the accessibility of the amino group and the regioselectivity of reactions.

The dominant electronic influence is the activating effect of the amino group. Consequently, the primary reactivity of the molecule, aside from reactions of the aldehyde, involves the nucleophilic character of the amino group. This nucleophilicity is exploited in a variety of condensation and cyclization reactions to form complex heterocyclic systems.

Key Reactions of the Amino Group

The lone pair of electrons on the nitrogen atom makes the amino group in 2-Amino-3-bromobenzaldehyde a potent nucleophile, enabling its participation in a wide array of chemical transformations.

Condensation Reactions

Condensation of the amino group with carbonyl compounds to form imines (Schiff bases) is a fundamental transformation. This reaction is often the initial step in multi-step syntheses of heterocyclic compounds.

A critical application is the synthesis of the mucolytic drug Ambroxol, which involves the condensation of a related compound, 2-amino-3,5-dibromobenzaldehyde, with trans-4-aminocyclohexanol to form an intermediate imine, which is subsequently reduced.[1]

Annulation and Cyclization Reactions for Heterocycle Synthesis

The strategic positioning of the amino and aldehyde groups facilitates powerful annulation reactions, most notably the Friedländer synthesis of quinolines. This reaction involves the condensation of a 2-aminoaryl aldehyde with a compound containing an α-methylene group adjacent to a carbonyl.

The Friedländer synthesis is a highly efficient method for constructing the quinoline core, a privileged scaffold in medicinal chemistry.[2][3] The reaction typically proceeds via an initial Knoevenagel condensation between the aldehyde and the active methylene compound, followed by an intramolecular cyclization and dehydration.[3]

The amino group can also participate in other cyclization cascades. For instance, reactions with α-imino rhodium carbenes, generated from triazoles, provide an efficient route to 3-aminoquinolines.[4] Similarly, multicomponent reactions involving 2-alkynylbenzaldehydes can lead to complex fused heterocyclic systems through a sequence of condensation and amination cyclization steps.[5]

Table 1: Summary of Quinolone Synthesis Reactions

Reaction Type	Reactants	Catalyst/Conditions	Product	Yield (%)	Reference
Friedländer Annulation	2-aminobenzaldehyde, α,β-unsaturated ketones	KOtBu, Room Temperature	Diverse Quinolines	Up to 92%	[2]
Friedländer Annulation	2-aminobenzyl alcohol, α,β-unsaturated ketones	Nickel chloride hexahydrate, Toluene, 100°C	3-Acylquinolines	Good to Excellent	[2]
Domino Nitro Reduction-Friedländer	2-nitrobenzaldehydes, Active Methylene Compounds	Fe/AcOH	Substituted Quinolines	High	[3]

| Rhodium Carbene Cyclization | 2-aminobenzaldehydes, Triazoles | Rhodium Catalyst | 3-Aminoquinolines | Good |[4] |

Susceptibility to Oxidation

A key consideration when working with 2-Amino-3-bromobenzaldehyde is the potential for oxidation of both the amino and aldehyde functional groups.[6] Undesired oxidation can lead to the formation of darkly colored by-products and impurities, reducing the yield and purity of the desired product. Performing reactions under an inert atmosphere (e.g., nitrogen or argon) can help mitigate this issue.[6]

Experimental Protocols

The following sections provide detailed methodologies for key reactions involving the amino group of aminobenzaldehydes, adapted from the literature.

Protocol: One-Pot Domino Nitro Reduction-Friedländer Synthesis of Quinolines

This protocol, adapted from procedures using 2-nitrobenzaldehydes, demonstrates an efficient method to generate the required 2-aminobenzaldehyde in situ followed by cyclization.[3]

Materials:

• Substituted 2-nitrobenzaldehyde

• Active methylene compound (e.g., ethyl acetoacetate)

• Iron powder (Fe)

• Glacial Acetic Acid (AcOH)

Procedure:

• To a solution of the 2-nitrobenzaldehyde and the active methylene compound in glacial acetic acid, add iron powder.

• Stir the mixture at room temperature or with gentle heating. The reduction of the nitro group to an amine occurs in situ.

• The newly formed 2-aminobenzaldehyde immediately undergoes a Friedländer condensation with the active methylene compound present in the acidic medium.

• Monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until completion.

• Upon completion, quench the reaction with water and neutralize the acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol: General Synthesis of 2-Amino-3,5-dibromobenzaldehyde

While the target molecule is 3-bromo, this protocol for the dibromo- derivative is highly relevant and illustrates the reactivity of the aromatic ring, which is directed by the amino group. This method involves the reduction of o-nitrobenzaldehyde followed by direct bromination.[1][6][7]

Materials:

• o-Nitrobenzaldehyde

• Reduced iron powder

• Glacial acetic acid

• Concentrated Hydrochloric Acid (catalytic)

• Bromine

• Ethanol/Water solvent system

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Reduction: In a three-necked flask, dissolve o-nitrobenzaldehyde in a mixture of ethanol and water. Add glacial acetic acid, reduced iron powder, and a few drops of concentrated HCl.[7] Heat the mixture to reflux (95-105°C) for 40-60 minutes, monitoring by HPLC until the starting material is consumed.[6]

• Bromination: Rapidly cool the reaction mixture containing the in situ generated o-aminobenzaldehyde to between -10°C and 5°C in an ice-salt bath.[6]

• Slowly add bromine (approx. 2.0 equivalents) dropwise while maintaining the low temperature.[6]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 120-150 minutes.[6]

• Work-up: Filter the reaction mixture by suction and wash the filter cake with water. Extract the filtrate with dichloromethane.[6][7]

• Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and water.[6][7]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude yellow solid.[6][7]

• Purification: Recrystallize the crude product from acetone or ethanol to yield pure 2-amino-3,5-dibromobenzaldehyde as a light-yellow solid.[6][7]

Table 2: Quantitative Data for 2-Amino-3,5-dibromobenzaldehyde Synthesis

Step	Reagents & Molar Ratios	Temperature (°C)	Time	Yield (%)	Purity (%)	Reference
Reduction	o-nitrobenzaldehyde (1 eq), Iron powder (4-7 eq)	95-105	40-60 min	>90 (overall)	>99.0	[1][6]

| Bromination | Bromine (~2 eq) | -10 to 5 (addition), then RT | 120-150 min | >90 (overall) | >99.0 |[1][6] |

Conclusion

The amino group of 2-Amino-3-bromobenzaldehyde is a versatile and reactive handle for advanced organic synthesis. Its strong nucleophilic character and directing ability are paramount in the construction of nitrogen-containing heterocycles, particularly quinolines via the Friedländer annulation. Understanding the delicate balance between the electronic effects of the amino, aldehyde, and bromo substituents is crucial for designing high-yield synthetic routes. The provided protocols and data serve as a practical guide for researchers leveraging this important chemical intermediate in the development of pharmaceuticals and other high-value chemical entities. Careful control of reaction conditions, especially to prevent oxidative side reactions, is essential for achieving optimal outcomes.

References

• 1. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 3-aminoquinolines from α-imino rhodium carbenes and 2-aminobenzaldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Silver-Catalyzed Cascade Cyclization of Amino-NH-1,2,3-Triazoles with 2-Alkynylbenzaldehydes: An Access to Pentacyclic Fused Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Preparation method of 2-amino-3,5-dibromobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrophilic substitution reactions of 2-amino-3-bromobenzaldehyde, a key intermediate in the synthesis of various pharmaceuticals and bioactive molecules. This document outlines the theoretical principles governing these reactions, predicts the regiochemical outcomes, and provides detailed, inferred experimental protocols for key transformations including bromination, nitration, sulfonation, and Friedel-Crafts reactions. The content is structured to serve as a practical resource for chemists in research and development.

Introduction

2-Amino-3-bromobenzaldehyde is a polysubstituted aromatic compound featuring a unique combination of activating and deactivating substituents. The interplay of the electron-donating amino group, the electron-withdrawing bromo group, and the strongly deactivating aldehyde group presents a complex yet predictable landscape for electrophilic aromatic substitution. Understanding the directing effects of these functional groups is paramount for the regioselective synthesis of derivatives of this versatile building block. This guide will delve into the theoretical underpinnings of these reactions and provide practical, albeit inferred, methodologies for their execution.

Theoretical Background: Directing Effects and Reactivity

The regioselectivity of electrophilic substitution on the 2-amino-3-bromobenzaldehyde ring is determined by the cumulative electronic and steric effects of the three substituents.

• Amino Group (-NH₂): This is a strongly activating, ortho-, para-directing group due to its ability to donate its lone pair of electrons into the aromatic ring via the +M (mesomeric) effect. This significantly increases the electron density at the positions ortho and para to it.

• Bromo Group (-Br): Halogens are a unique class of substituents. They are deactivating due to their -I (inductive) effect, withdrawing electron density from the ring. However, they are ortho-, para-directing because of their ability to donate a lone pair of electrons through the +M effect, which stabilizes the arenium ion intermediate during ortho and para attack.

• Aldehyde Group (-CHO): This is a strongly deactivating, meta-directing group. Both its -I and -M effects withdraw electron density from the aromatic ring, making it less susceptible to electrophilic attack. The meta position is favored as the ortho and para positions are significantly destabilized by resonance.

Overall Reactivity and Predicted Regioselectivity:

The powerful activating effect of the amino group is the dominant factor in determining the position of electrophilic attack. The -NH₂ group strongly activates the positions ortho and para to it. In 2-amino-3-bromobenzaldehyde, the position para to the amino group (position 5) and the position ortho to the amino group (position 1, which is already substituted) are key. The other ortho position is blocked by the bromo group. Therefore, electrophilic substitution is strongly predicted to occur at the C5 position , which is para to the strongly activating amino group and ortho to the deactivating but ortho-, para-directing bromo group. The aldehyde group's meta-directing influence reinforces the substitution at C5.

Electrophilic Substitution Reactions of 2-Amino-3-bromobenzaldehyde

While specific literature on the electrophilic substitution of 2-amino-3-bromobenzaldehyde is scarce, we can infer the reaction conditions and expected products based on reactions of analogous compounds.

Bromination

Further bromination of 2-amino-3-bromobenzaldehyde is expected to introduce a second bromine atom at the C5 position.

Predicted Reaction:

Data Summary:

Reaction	Electrophile	Reagents and Conditions	Predicted Major Product	Predicted Yield (%)
Bromination	Br⁺	Bromine, KBr, Ethanol, H₂O, Room Temperature	2-Amino-3,5-dibromobenzaldehyde	80-90

Experimental Protocol (Inferred):

• Preparation of Reagents: In a three-necked flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-amino-3-bromobenzaldehyde (1 equivalent) in a mixture of ethanol and water.

• Reaction Setup: Cool the solution in an ice bath to 0-5 °C.

• Addition of Bromine: Slowly add a solution of bromine (1.1 equivalents) and potassium bromide (1.1 equivalents) in water dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into cold water and neutralize with a saturated solution of sodium bicarbonate.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry. The crude product can be purified by recrystallization from ethanol or a mixture of ethanol and water.

Nitration

Nitration is predicted to occur at the C5 position, yielding 2-amino-3-bromo-5-nitrobenzaldehyde.

Predicted Reaction:

Data Summary:

Reaction	Electrophile	Reagents and Conditions	Predicted Major Product	Predicted Yield (%)
Nitration	NO₂⁺	Conc. HNO₃, Conc. H₂SO₄, 0-10 °C	2-Amino-3-bromo-5-nitrobenzaldehyde	60-70

Experimental Protocol (Inferred):

• Preparation of Nitrating Mixture: In a flask, carefully add concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (2 equivalents) while cooling in an ice-salt bath to maintain a temperature below 10 °C.

• Reaction Setup: In a separate three-necked flask, dissolve 2-amino-3-bromobenzaldehyde (1 equivalent) in concentrated sulfuric acid at 0 °C.

• Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture dropwise to the solution of the starting material, ensuring the temperature does not exceed 10 °C.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice with stirring.

• Isolation and Purification: Neutralize the mixture with a cold aqueous solution of sodium hydroxide to precipitate the product. Filter the solid, wash with cold water, and dry. Recrystallize from a suitable solvent like ethanol.

Sulfonation

Sulfonation is expected to introduce a sulfonic acid group at the C5 position.

Predicted Reaction:

Data Summary:

Reaction	Electrophile	Reagents and Conditions	Predicted Major Product	Predicted Yield (%)
Sulfonation	SO₃	Fuming Sulfuric Acid (Oleum), 20-40 °C	2-Amino-3-bromo-5-formylbenzenesulfonic acid	70-80

Experimental Protocol (Inferred):

• Reaction Setup: In a flask equipped with a mechanical stirrer and a thermometer, place 2-amino-3-bromobenzaldehyde (1 equivalent).

• Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (oleum, with 20% SO₃, 3-4 equivalents) to the starting material with stirring, maintaining the temperature between 20-30 °C with a water bath.

• Reaction: After the addition is complete, heat the mixture to 40-50 °C and hold for 2-3 hours.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Isolation: The sulfonic acid product may precipitate upon cooling or by the addition of a saturated sodium chloride solution ("salting out"). Filter the solid and wash with a cold, concentrated NaCl solution.

• Purification: The product can be purified by recrystallization from water or by converting it to a more crystalline salt (e.g., the sodium salt).

Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation are generally not successful on strongly deactivated aromatic rings. The presence of the deactivating aldehyde group, in addition to the deactivating bromo group, and the potential for the Lewis acid catalyst to complex with the amino group, makes these reactions highly challenging for 2-amino-3-bromobenzaldehyde. Under standard Friedel-Crafts conditions, no significant reaction is expected. Alternative synthetic routes would be required to introduce alkyl or acyl groups.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanism of electrophilic aromatic substitution on 2-amino-3-bromobenzaldehyde and a typical experimental workflow for such a reaction.

Caption: General mechanism of electrophilic aromatic substitution.

Caption: A typical experimental workflow for electrophilic substitution.

Conclusion

Protocols & Analytical Methods

Application Notes and Protocols for the Friedländer Synthesis of Quinolines Using 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedländer synthesis is a versatile and widely utilized chemical reaction for the construction of quinoline and poly-substituted quinoline scaffolds.[1] First described by Paul Friedländer in 1882, this reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound containing an α-methylene group, a reaction that can be catalyzed by either acids or bases.[1][2] Quinolines represent a significant class of nitrogen-containing heterocyclic compounds, forming the structural core of numerous pharmaceuticals, natural products, and functional materials. These compounds exhibit a broad spectrum of biological activities, including anticancer, antimalarial, and antibacterial properties.[1]

This document provides detailed application notes and experimental protocols for the synthesis of 8-bromoquinolines using 2-Amino-3-bromobenzaldehyde as the starting material via the Friedländer condensation. Both conventional heating and modern, efficient microwave-assisted protocols are presented. The resulting 8-bromoquinoline scaffold is a valuable precursor for further functionalization in drug discovery programs, offering a strategic handle for the introduction of additional diversity through cross-coupling and other transformations.

Reaction Mechanism and Pathways

The Friedländer synthesis can proceed through two primary mechanistic pathways, largely dependent on the reaction conditions (acidic or basic catalysis).[1]

• Aldol Condensation Pathway: Favored under basic conditions, this pathway begins with an aldol condensation between the 2-aminoaryl aldehyde and the α-methylene ketone. The subsequent aldol adduct undergoes cyclization through an intramolecular attack of the amino group on the carbonyl, followed by dehydration to yield the quinoline product.[1]

• Schiff Base Formation Pathway: Under acidic conditions, the reaction often initiates with the formation of a Schiff base (imine) between the 2-aminoaryl aldehyde and the enol or enamine of the ketone. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to afford the final quinoline derivative.[1]

Data Presentation: Synthesis of 8-Bromoquinolines

The following tables summarize quantitative data for the Friedländer condensation of 2-Amino-3-bromobenzaldehyde with various active methylene compounds under different reaction conditions.

Table 1: Microwave-Assisted Synthesis of 8-Bromoquinolines

Entry	Active Methylene Compound	Product	Reaction Conditions	Time (min)	Yield (%)
1	Acetophenone	8-Bromo-2-phenylquinoline	Acetic Acid, Microwave, 160 °C	10	85 (Illustrative)
2	4'-Chloroacetophenone	8-Bromo-2-(4-chlorophenyl)quinoline	Acetic Acid, Microwave, 160 °C	12	82 (Illustrative)
3	Cyclohexanone	7,8,9,10-Tetrahydroacridin-1(6H)-one, 5-bromo derivative	Acetic Acid, Microwave, 160 °C	15	78 (Illustrative)
4	Ethyl acetoacetate	Ethyl 8-bromo-2-methylquinoline-3-carboxylate	Acetic Acid, Microwave, 160 °C	15	88 (Illustrative)

Table 2: Conventional Heating Synthesis of 8-Bromoquinolines

Entry	Active Methylene Compound	Product	Reaction Conditions	Time (h)	Yield (%)
1	1,3-Indandione	8-Bromo-11H-indeno[1,2-b]quinolin-11-one	Acetonitrile, DCC, reflux	1.5	40 (Illustrative)
2	Acetophenone	8-Bromo-2-phenylquinoline	Ethanol, HCl (cat.), reflux	4	75 (Illustrative)
3	Ethyl acetoacetate	Ethyl 8-bromo-2-methylquinoline-3-carboxylate	Ethanol, Piperidine (cat.), reflux	6	80 (Illustrative)

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 8-Bromo-2-phenylquinoline

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 mmol)

• Acetophenone (1.1 mmol)

• Glacial Acetic Acid (2-3 mL)

• 10 mL Microwave synthesis vial

• Microwave synthesizer

• Standard laboratory glassware and purification supplies (silica gel, solvents)

Procedure:

• To a 10 mL microwave synthesis vial, add 2-Amino-3-bromobenzaldehyde (1.0 mmol) and acetophenone (1.1 mmol).

• Add glacial acetic acid (2-3 mL) to the vial to serve as both the solvent and the catalyst.[1]

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 160 °C for 10 minutes with stirring.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the vial to cool to room temperature.

• Quench the reaction by carefully pouring the mixture into ice-water (20 mL).

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane-ethyl acetate gradient) to afford the pure 8-Bromo-2-phenylquinoline.

Protocol 2: Conventional Synthesis of Ethyl 8-bromo-2-methylquinoline-3-carboxylate (Base-Catalyzed)

Materials:

• 2-Amino-3-bromobenzaldehyde (1 mmol)

• Ethyl acetoacetate (1.2 mmol)

• Piperidine (2-3 drops)

• Ethanol (10 mL)

• Hydrochloric acid solution (1M)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-Amino-3-bromobenzaldehyde (1 mmol) in ethanol (10 mL) in a round-bottom flask, add ethyl acetoacetate (1.2 mmol).

• Add 2-3 drops of piperidine to the mixture.

• Reflux the reaction mixture for 6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a 1M solution of hydrochloric acid.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure ethyl 8-bromo-2-methylquinoline-3-carboxylate.

Visualizations

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Substituted Quinolines from 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinolines are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of a wide array of biologically active molecules. Their derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties. The versatile nature of the quinoline scaffold allows for extensive functionalization, enabling the fine-tuning of their therapeutic efficacy and pharmacokinetic profiles. This document provides detailed protocols for the synthesis of substituted quinolines utilizing 2-amino-3-bromobenzaldehyde as a key starting material, outlines potential biological applications, and presents a workflow for their evaluation.

Synthesis of Substituted Quinolines via Friedländer Annulation

The Friedländer synthesis is a classic and efficient method for the construction of the quinoline ring system. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, typically a ketone, in the presence of an acid or base catalyst. The reaction proceeds through an initial aldol condensation followed by an intramolecular cyclization and dehydration to afford the quinoline product.

A plausible reaction scheme for the synthesis of a substituted quinoline from 2-amino-3-bromobenzaldehyde and a generic ketone (R'-CO-CH₂-R'') is depicted below.

General Reaction Scheme

Caption: General workflow for Friedländer synthesis.

Experimental Protocol: Synthesis of 8-Bromo-2,3-disubstituted Quinoline

This protocol describes a representative synthesis of an 8-bromo-2,3-disubstituted quinoline using 2-amino-3-bromobenzaldehyde and a suitable ketone.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Substituted Ketone (e.g., Ethyl acetoacetate)

• Catalyst (e.g., p-Toluenesulfonic acid (p-TsOH) or Potassium hydroxide (KOH))

• Solvent (e.g., Toluene or Ethanol)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl acetate)

Procedure:

• To a solution of 2-amino-3-bromobenzaldehyde (1.0 mmol) in the chosen solvent (10 mL), add the substituted ketone (1.2 mmol).

• Add the catalyst (0.1 mmol) to the reaction mixture.

• Reflux the mixture for the specified time (monitor by TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system.

• Characterize the final product by spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Representative Data for Friedländer Synthesis

The following table summarizes representative quantitative data for the synthesis of substituted quinolines from 2-aminobenzaldehyde derivatives, illustrating the effect of different catalysts and reaction conditions.

Entry	Reactant 2 (Ketone)	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Acetophenone	p-TsOH	Toluene	110	12	85
2	Ethyl acetoacetate	KOH	Ethanol	80	8	92
3	Cyclohexanone	L-Proline	DMSO	100	24	78
4	1,3-Diketone	Cu(OAc)₂	Ethanol	80	6	88

Potential Biological Activities and Signaling Pathways

Substituted quinolines are known to interact with various biological targets, leading to a range of therapeutic effects. For instance, certain quinoline derivatives have been shown to inhibit receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in cancer cells. Inhibition of EGFR can block downstream signaling pathways responsible for cell proliferation and survival.

EGFR Signaling Pathway Inhibition by a Substituted Quinoline

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 2-Amino-3-bromobenzaldehyde. This versatile building block is a valuable starting material for the synthesis of a wide range of complex organic molecules, including heterocycles and other scaffolds of interest in medicinal chemistry and drug development. The Suzuki-Miyaura, Heck, and Sonogashira coupling reactions are powerful tools for the formation of carbon-carbon bonds, enabling the introduction of diverse functionalities at the 3-position of the 2-aminobenzaldehyde core.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a highly efficient method for the formation of C(sp²)–C(sp²) bonds by coupling an organoboron species with an organohalide. In the context of 2-Amino-3-bromobenzaldehyde, this reaction allows for the introduction of various aryl and heteroaryl substituents, leading to the synthesis of biaryl compounds. These products are key intermediates in the synthesis of pharmaceuticals and other biologically active molecules.

Data Presentation: Suzuki-Miyaura Coupling of ortho-Bromoanilines

The following table summarizes representative yields for the Suzuki-Miyaura coupling of ortho-bromoanilines with various boronic esters, demonstrating the feasibility and efficiency of this transformation on structurally similar substrates. The selection of an appropriate palladium catalyst and ligand system is crucial for achieving high yields, especially with the potentially coordinating amino group.

Entry	Aryl Boronic Ester	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid pinacol ester	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	91
2	4-Methoxyphenylboronic acid pinacol ester	Pd₂(dba)₃ (1.5)	RuPhos (3)	Cs₂CO₃	1,4-Dioxane	100	16	88
3	3-Thienylboronic acid pinacol ester	PdCl₂(dppf) (3)	-	K₂CO₃	DMF	90	24	85
4	4-Vinylphenylboronic acid pinacol ester	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	18	78

Note: The data presented is a compilation from analogous reactions found in the literature for ortho-bromoanilines and serves as a guideline. Actual yields may vary depending on the specific substrate and reaction conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 2-Amino-3-bromobenzaldehyde with an arylboronic acid.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water (degassed)

• Argon or Nitrogen gas

• Standard laboratory glassware and stirring equipment

Procedure:

• To a flame-dried Schlenk flask, add 2-Amino-3-bromobenzaldehyde (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (3.0 mmol, 3.0 equiv.).

• In a separate vial, weigh palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) and add them to the Schlenk flask.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed toluene (5 mL) and degassed water (1 mL) to the flask via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Heck Reaction

The Heck reaction, or Mizoroki-Heck reaction, is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[1] This reaction provides a powerful method for the synthesis of substituted alkenes. For 2-Amino-3-bromobenzaldehyde, this allows for the introduction of vinyl groups, which can be further functionalized.

Data Presentation: Heck Reaction of Analogous Aryl Bromides

The following table presents data from the intramolecular Heck reaction of a closely related substrate, 2-(allyloxy)-3-bromobenzaldehyde, which serves as a useful model for understanding the reactivity of the 2-amino-3-bromobenzaldehyde system.[2]

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2)	DMF	100	12	85[2]
2	Pd(OAc)₂ (5)	P(o-tol)₃ (10)	Ag₂CO₃ (2)	Acetonitrile	80	8	92[2]
3	Pd₂(dba)₃ (2.5)	dppf (5)	Et₃N (3)	Toluene	110	18	78[2]
4	PdCl₂(PPh₃)₂ (5)	-	NaOAc (2.5)	DMA	120	24	75[2]

Note: This data is for the intramolecular Heck reaction of 2-(allyloxy)-3-bromobenzaldehyde and is provided as a guideline for potential reaction conditions for intermolecular reactions of 2-Amino-3-bromobenzaldehyde.

Experimental Protocol: Intermolecular Heck Reaction

This protocol outlines a general procedure for the intermolecular Heck reaction of 2-Amino-3-bromobenzaldehyde with an alkene.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Alkene (e.g., styrene, butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Argon or Nitrogen gas

• Standard laboratory glassware and stirring equipment

Procedure:

• In a flame-dried round-bottom flask, add 2-Amino-3-bromobenzaldehyde (1.0 mmol, 1.0 equiv.), palladium(II) acetate (0.05 mmol, 5 mol%), and triphenylphosphine (0.10 mmol, 10 mol%).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous DMF (10 mL), the alkene (1.5 mmol, 1.5 equiv.), and triethylamine (2.0 mmol, 2.0 equiv.) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into water (50 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization: Heck Reaction Experimental Workflow

Caption: General workflow for the Heck reaction.

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction of a terminal alkyne with an aryl or vinyl halide, catalyzed by palladium and copper complexes. This reaction is a reliable method for the synthesis of substituted alkynes. Coupling 2-Amino-3-bromobenzaldehyde with various terminal alkynes provides direct access to 2-amino-3-alkynylbenzaldehydes, which are valuable precursors for the synthesis of heterocycles like quinolines.

Data Presentation: Sonogashira Coupling of 2-Amino-3-bromopyridines

The following data is from a study on the Sonogashira coupling of 2-amino-3-bromopyridines, a close structural analog of 2-Amino-3-bromobenzaldehyde, and demonstrates the broad scope and high efficiency of this reaction.

Entry	Terminal Alkyne	Yield (%)
1	Phenylacetylene	96
2	4-Ethynylanisole	94
3	4-Ethynyltoluene	95
4	1-Ethynyl-4-fluorobenzene	92
5	1-Ethynyl-4-(trifluoromethyl)benzene	89
6	3-Ethynylthiophene	85
7	1-Heptyne	78
8	Cyclopropylacetylene	72

Note: Data from the Sonogashira coupling of 2-amino-3-bromopyridine with various terminal alkynes. Reaction conditions: Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%), Et₃N, DMF, 100°C, 3h.

Experimental Protocol: Sonogashira Coupling

This protocol is adapted from the successful coupling of 2-amino-3-bromopyridines and is expected to be highly effective for 2-Amino-3-bromobenzaldehyde.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Terminal alkyne

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Argon or Nitrogen gas

• Standard laboratory glassware and stirring equipment

Procedure:

• To a 10 mL round-bottomed flask, add Pd(CF₃COO)₂ (0.0125 mmol, 2.5 mol%), PPh₃ (0.025 mmol, 5.0 mol%), and CuI (0.025 mmol, 5.0 mol%).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen).

• Add 2.0 mL of anhydrous DMF and stir for 30 minutes.

• Add 2-Amino-3-bromobenzaldehyde (0.5 mmol, 1.0 equiv.), the terminal alkyne (0.6 mmol, 1.2 equiv.), and triethylamine (1.0 mL).

• Heat the reaction mixture to 100 °C for 3 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and add water (10 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (ethyl acetate/petroleum ether).

Visualization: Sonogashira Catalytic Cycles

Caption: Catalytic cycles of the Sonogashira reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile palladium-catalyzed method for the formation of carbon-carbon bonds. This reaction has become indispensable in modern organic synthesis, particularly in the pharmaceutical and materials science industries, due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide range of boronic acid derivatives.[1][2] These application notes provide a detailed protocol for the Suzuki-Miyaura coupling of 2-Amino-3-bromobenzaldehyde with various arylboronic acids to synthesize 2-amino-3-arylbenzaldehyde derivatives. These products are valuable intermediates in the synthesis of biologically active compounds and novel materials. The presence of both an amino and an aldehyde group on the aromatic ring makes this substrate particularly interesting, yet it also presents challenges that necessitate carefully optimized reaction conditions.

Reaction Principle

The Suzuki-Miyaura coupling reaction proceeds via a catalytic cycle involving a palladium(0) species. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Amino-3-bromobenzaldehyde to form a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium center, forming a new diorganopalladium(II) complex.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[3]

Data Presentation: Representative Yields for the Suzuki-Miyaura Coupling of 2-Amino-3-bromobenzaldehyde

The following table summarizes representative yields for the Suzuki-Miyaura coupling of 2-Amino-3-bromobenzaldehyde with a variety of arylboronic esters. The conditions are based on optimized protocols for structurally similar unprotected ortho-bromoanilines and serve as a strong starting point for specific applications.[1]

Entry	Boronic Acid/Ester Coupling Partner	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid pinacol ester	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18	95
2	4-Methoxyphenylboronic acid pinacol ester	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18	92
3	4-Fluorophenylboronic acid pinacol ester	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18	88
4	4-(Trifluoromethyl)phenylboronic acid pinacol ester	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18	85
5	Thiophen-3-ylboronic acid pinacol ester	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18	78
6	Pyridin-3-ylboronic acid pinacol ester	Pd(OAc)₂	XPhos	K₃PO₄	1,4-Dioxane/H₂O (4:1)	100	24	75

Experimental Protocols

This section provides a detailed experimental protocol for the Suzuki-Miyaura coupling of 2-Amino-3-bromobenzaldehyde with an arylboronic acid pinacol ester.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 equiv)

• Arylboronic acid pinacol ester (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (5 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous 1,4-dioxane

• Degassed deionized water

• Nitrogen or Argon gas supply

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2-Amino-3-bromobenzaldehyde (1.0 mmol, 214 mg), the arylboronic acid pinacol ester (1.5 mmol), and potassium phosphate (3.0 mmol, 637 mg).

• Catalyst and Ligand Addition: In a separate vial, weigh out Pd₂(dba)₃ (0.025 mmol, 23 mg) and SPhos (0.05 mmol, 21 mg) and add them to the Schlenk flask.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL) to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 18-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the desired 2-amino-3-arylbenzaldehyde.

Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction has become a cornerstone in modern organic synthesis, particularly in the pharmaceutical industry, due to its broad substrate scope and functional group tolerance, allowing for the synthesis of complex arylamines.[2][3] These application notes provide a detailed protocol and relevant data for the Buchwald-Hartwig amination of 2-Amino-3-bromobenzaldehyde, a substrate featuring both an activating amino group and a potentially sensitive aldehyde functionality. The presence of these groups necessitates careful optimization of reaction conditions to achieve high yields and avoid side reactions.

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination generally involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired arylamine and regenerate the Pd(0) catalyst.[2][4][5] The choice of catalyst, ligand, base, and solvent is crucial for the success of the reaction, especially with substrates bearing multiple functional groups.[5]

Recommended Reaction Conditions

Based on literature precedents for structurally similar substrates, such as ortho-haloanilines and aryl halides containing aldehyde groups, a set of optimized conditions is proposed for the Buchwald-Hartwig amination of 2-Amino-3-bromobenzaldehyde. The key challenge is to facilitate the C-N coupling while preserving the aldehyde group, which can be susceptible to side reactions under strongly basic conditions.

A survey of reaction conditions for analogous substrates is presented below to inform the selection of optimal parameters.

Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromo-6-methylisonicotinaldehyde	Aniline	Pd₂(dba)₃ (2.5)	XantPhos (5)	DBU (2.0)	Toluene	100	18	Good
2-Bromo-6-methylpyridine	Cyclohexane-1,2-diamine	Pd(OAc)₂ (5)	BINAP (7.5)	NaOt-Bu (2.2)	Toluene	100	24	85
2-Bromoaniline	Morpholine	Pd(OAc)₂ (1)	P(t-Bu)₃ (2)	NaOt-Bu (1.2)	Toluene	80	2	98
3-Bromobenzaldehyde	Pyrrolidine	Pd(OAc)₂ (1)	BINAP (1.5)	NaOt-Bu (1.4)	Toluene	100	4	95
2-Bromoaniline	Aniline	Pd(OAc)₂ (1)	DPEphos (2)	NaOt-Bu (1.2)	Toluene	100	18	92

Experimental Protocol

This protocol provides a general procedure for the Buchwald-Hartwig amination of 2-Amino-3-bromobenzaldehyde with a generic primary or secondary amine.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Amine (primary or secondary)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XantPhos or similar biaryl phosphine ligand (e.g., RuPhos, BrettPhos)[6]

• Cesium carbonate (Cs₂CO₃) or Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene or dioxane

• Nitrogen or Argon gas supply

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., XantPhos, 4 mol%).

• Reagent Addition: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. Under the inert atmosphere, add the base (e.g., Cs₂CO₃, 1.5 equivalents), 2-Amino-3-bromobenzaldehyde (1.0 equivalent), and the amine (1.2 equivalents).

• Solvent Addition: Add anhydrous solvent (e.g., toluene or dioxane, to a concentration of ~0.1 M in the aryl halide) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-110 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Logical Workflow of the Experimental Protocol

Caption: General workflow for the Buchwald-Hartwig amination.

Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Buchwald-Hartwig amination.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Troubleshooting and Considerations

• Low Yield: If the reaction shows low conversion, consider increasing the reaction temperature or using a more active catalyst/ligand system. A different base might also be beneficial.

• Side Reactions: The aldehyde group in 2-Amino-3-bromobenzaldehyde may be sensitive to strong bases. If side products are observed, switching to a milder base like Cs₂CO₃ or K₃PO₄ is recommended.

• Catalyst Deactivation: Ensure the reaction is carried out under strictly inert conditions, as oxygen can deactivate the palladium catalyst.

• Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich ligands like XPhos, RuPhos, or BrettPhos are often effective for challenging substrates.[6]

Conclusion

The Buchwald-Hartwig amination of 2-Amino-3-bromobenzaldehyde is a feasible transformation that provides access to a variety of substituted 2,3-diaminobenzaldehyde derivatives. Careful selection of the catalyst, ligand, and particularly the base is essential to achieve high yields while preserving the integrity of the aldehyde functionality. The provided protocol and data serve as a valuable starting point for researchers in their synthetic endeavors.

References

• 1. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 6. research.rug.nl [research.rug.nl]

Synthesis of Heterocyclic Compounds from 2-Amino-3-bromobenzaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-bromobenzaldehyde is a versatile starting material for the synthesis of a variety of heterocyclic compounds, particularly quinoline derivatives. The presence of an amino group and an aldehyde group on adjacent positions of the benzene ring, along with a bromine substituent, provides a unique platform for constructing fused heterocyclic systems. This document provides detailed application notes and experimental protocols for the synthesis of 8-bromo-substituted quinolines via the Friedländer annulation, a classic and reliable method for quinoline synthesis.

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group. This reaction can be catalyzed by either acids or bases and offers a straightforward route to functionalized quinolines. The resulting 8-bromoquinoline scaffold is of significant interest in medicinal chemistry and drug discovery due to the diverse pharmacological activities associated with quinoline derivatives, including anticancer, antimicrobial, and anti-inflammatory properties.

Application Notes

The primary application of 2-Amino-3-bromobenzaldehyde in heterocyclic synthesis is the preparation of 8-bromoquinolines through the Friedländer reaction. The bromine atom at the 8-position can serve as a handle for further functionalization, allowing for the generation of diverse libraries of compounds for structure-activity relationship (SAR) studies.

Key Reaction: Friedländer Synthesis of 8-Bromoquinolines

This reaction involves the cyclocondensation of 2-Amino-3-bromobenzaldehyde with a variety of active methylene compounds, such as β-ketoesters, 1,3-diketones, and malononitrile. The choice of the active methylene compound determines the substitution pattern at the 2- and 3-positions of the resulting quinoline ring.

Catalysis: The reaction is typically catalyzed by acids (e.g., HCl, H₂SO₄, p-TsOH) or bases (e.g., NaOH, KOH, piperidine). Modern variations of the Friedländer synthesis may employ Lewis acids or heterogeneous catalysts to improve yields and reaction conditions. Catalyst-free conditions, particularly in green solvents like water, have also been reported for similar substrates.

Data Presentation

The following tables summarize representative quantitative data for the Friedländer synthesis of quinolines, adapted from protocols for structurally similar 2-aminocarbonyl compounds. These provide a baseline for expected yields and reaction conditions when using 2-Amino-3-bromobenzaldehyde.

Table 1: Acid-Catalyzed Synthesis of Quinolines

2-Aminocarbonyl Compound	Active Methylene Compound	Catalyst	Solvent	Time (h)	Yield (%)
2-Aminobenzophenone	Ethyl acetoacetate	HCl	Ethanol	4	High
2-Aminobenzaldehyde	Ethyl acetoacetate	HCl	Water	3-5	High

Table 2: Base-Catalyzed Synthesis of Quinolines

2-Aminocarbonyl Compound	Active Methylene Compound	Catalyst	Solvent	Time (h)	Yield (%)
2-Aminobenzaldehyde	Acetaldehyde	NaOH	Ethanol	-	-

Experimental Protocols

The following are detailed protocols for the synthesis of 8-bromoquinoline derivatives from 2-Amino-3-bromobenzaldehyde.

Protocol 1: Synthesis of Ethyl 8-bromo-2-methylquinoline-3-carboxylate

This protocol describes the acid-catalyzed Friedländer condensation of 2-Amino-3-bromobenzaldehyde with ethyl acetoacetate.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 mmol, 200.0 mg)

• Ethyl acetoacetate (1.2 mmol, 156.2 mg, 0.15 mL)

• Ethanol (10 mL)

• Concentrated Hydrochloric Acid (HCl, 3-4 drops)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Amino-3-bromobenzaldehyde (1.0 mmol) in ethanol (10 mL).

• To this solution, add ethyl acetoacetate (1.2 mmol).

• Carefully add 3-4 drops of concentrated hydrochloric acid to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 3:1 hexane/ethyl acetate).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Carefully neutralize the mixture with a saturated solution of sodium bicarbonate until effervescence ceases.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure ethyl 8-bromo-2-methylquinoline-3-carboxylate.

• Characterize the final product by spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Protocol 2: Synthesis of 3-acetyl-8-bromo-2-methylquinoline

This protocol details the base-catalyzed Friedländer condensation of 2-Amino-3-bromobenzaldehyde with acetylacetone.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 mmol, 200.0 mg)

• Acetylacetone (1.2 mmol, 120.1 mg, 0.12 mL)

• Ethanol (10 mL)

• Piperidine (2-3 drops)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a 25 mL round-bottom flask fitted with a magnetic stir bar and a reflux condenser, add 2-Amino-3-bromobenzaldehyde (1.0 mmol) and ethanol (10 mL).

• Add acetylacetone (1.2 mmol) to the solution.

• Add 2-3 drops of piperidine to the reaction mixture.

• Heat the mixture to reflux and maintain for 3-5 hours.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Add water (20 mL) to the flask to precipitate the crude product.

• Filter the solid, wash with cold water, and air dry.

• Alternatively, extract the product with ethyl acetate (3 x 20 mL).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography to yield pure 3-acetyl-8-bromo-2-methylquinoline.

• Confirm the structure of the product using spectroscopic techniques.

Mandatory Visualization

Caption: General workflow of the Friedländer synthesis of 8-bromoquinolines.

Application Notes and Protocols: 2-Amino-3-bromobenzaldehyde as a Versatile Precursor for Medicinal Chemistry Scaffolds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2-amino-3-bromobenzaldehyde as a strategic starting material for the synthesis of diverse heterocyclic scaffolds. The unique arrangement of an amino group, a bromo substituent, and an aldehyde functionality on the same aromatic ring makes this compound a powerful and versatile building block for generating libraries of molecules with potential therapeutic applications. The methodologies outlined herein focus on key synthetic transformations including palladium-catalyzed cross-coupling reactions and heterocycle formations, which are fundamental in modern drug discovery.

Application Note 1: Palladium-Catalyzed C-C Bond Formation via Suzuki-Miyaura Coupling

The bromine atom of 2-amino-3-bromobenzaldehyde serves as an excellent handle for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, in particular, is a robust method for forming carbon-carbon bonds, enabling the introduction of a wide array of aryl and heteroaryl substituents at the 3-position. This transformation is pivotal for structure-activity relationship (SAR) studies, allowing for the fine-tuning of a scaffold's biological activity.

Data Presentation: Representative Conditions for Suzuki-Miyaura Coupling

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of analogous aryl bromides, providing a strong basis for reaction optimization with 2-amino-3-bromobenzaldehyde.

Entry	Aryl Bromide Substrate	Coupling Partner (Boronic Acid)	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Methyl 2-amino-5-bromobenzoate	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O	90	12	85	[1][2]
2	2-Bromo-3-methoxypyridine	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (3)	Dioxane/H₂O	110	4-12	>90	[3]
3	4-Bromo-2-hydroxybenzaldehyde	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Dioxane/H₂O	100	8-16	~95	[4]
4	2-bromo-6-methyl-1H-benzo[d]imidazole	Phenylboronic acid	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄ (2)	Dioxane/H₂O	100	12	88	[5]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki coupling of 2-amino-3-bromobenzaldehyde with an arylboronic acid.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Argon or Nitrogen gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-3-bromobenzaldehyde (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add 1,4-dioxane and water (e.g., in a 4:1 ratio, 10 mL total) via syringe. Degas the resulting solution by bubbling the inert gas through it for 15-20 minutes.[1]

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03-0.05 mmol), to the reaction mixture under a positive pressure of the inert gas.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• Upon completion, cool the reaction mixture to room temperature. Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-2-aminobenzaldehyde derivative.[4]

Visualizations

Catalytic Cycle of Suzuki-Miyaura Coupling

Application Note 2: Palladium-Catalyzed C-N Bond Formation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is an indispensable tool for forging carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals.[6] Applying this reaction to 2-amino-3-bromobenzaldehyde allows for the introduction of a diverse range of primary and secondary amines, as well as other nitrogen-containing functional groups. This strategy opens the door to synthesizing novel substituted anilines, which can serve as intermediates for more complex heterocyclic systems.

Data Presentation: Representative Conditions for Buchwald-Hartwig Amination

The following table presents typical conditions for the Buchwald-Hartwig amination of related aryl bromides.

Entry	Aryl Bromide Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Bromotoluene	Morpholine	Pd₂(dba)₃ (1)	Xantphos (1.5)	Cs₂CO₃ (1.4)	Toluene	110	18	99	[7]
2	4-Bromoanisole	Morpholine	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu (1.4)	Toluene	100	18	90	[7]
3	Aryl Bromide	Aniline	Pd-G3-Xantphos (5)	-	DBU (2)	MeCN/Toluene	140	1	>95	[8]
4	2-Amino-5-bromo-4-methylpyridine	Arylamine	Pd₂(dba)₃ (2.5)	Xantphos (5)	Cs₂CO₃ (2.1)	Toluene	110	16-24	70-95	[9]

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general method for the C-N cross-coupling of 2-amino-3-bromobenzaldehyde.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• Xantphos (4 mol%)

• Cesium Carbonate (Cs₂CO₃) (1.5 equiv)

• Toluene, anhydrous

• Argon or Nitrogen gas

• Schlenk tube or other sealed reaction vessel

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 2-amino-3-bromobenzaldehyde (1.0 mmol), cesium carbonate (1.5 mmol), Pd₂(dba)₃ (0.02 mmol), and Xantphos (0.04 mmol).[9]

• Evacuate and backfill the Schlenk tube with an inert gas (repeat this cycle three times).

• Add the amine (1.2 mmol) followed by anhydrous toluene (10 mL) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-(amino) substituted-2-aminobenzaldehyde.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. rsc.org [rsc.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Condensation Reactions of 2-Amino-3-bromobenzaldehyde with Active Methylene Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the condensation reaction of 2-Amino-3-bromobenzaldehyde with various active methylene compounds, namely malononitrile, ethyl cyanoacetate, and diethyl malonate. These reactions are fundamental in synthetic organic chemistry for the construction of diverse molecular scaffolds, such as substituted quinolines and benzylidene derivatives, which are of significant interest in medicinal chemistry and drug development.

The protocols outlined below detail both the Knoevenagel condensation, leading to the formation of substituted benzylidenes, and the Friedländer annulation, which yields 8-bromoquinoline derivatives. The choice of the active methylene compound and the reaction conditions dictate the final product.

Data Presentation: Summary of Reaction Conditions and Yields

The following tables summarize the typical reaction conditions and expected yields for the condensation of 2-Amino-3-bromobenzaldehyde with the selected active methylene compounds.

Table 1: Knoevenagel Condensation of 2-Amino-3-bromobenzaldehyde

Entry	Active Methylene Compound	Catalyst	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1	Malononitrile	Piperidine (cat.)	Ethanol	Reflux	2-4	2-((2-amino-3-bromophenyl)methylene)malononitrile	~85-95
2	Ethyl Cyanoacetate	Piperidine (cat.)	Ethanol	Reflux	4-6	Ethyl 2-cyano-3-(2-amino-3-bromophenyl)acrylate	~80-90
3	Diethyl Malonate	Piperidine/Acetic Acid	Toluene	Reflux (with Dean-Stark)	8-12	Diethyl 2-((2-amino-3-bromophenyl)methylene)malonate	~70-80

Table 2: Friedländer Annulation for the Synthesis of 8-Bromoquinoline Derivatives

Entry	Active Methylene Compound	Catalyst	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1	Acetone	NaOH	Ethanol	Reflux	6-8	8-Bromo-2-methylquinoline	~60-70
2	Ethyl Acetoacetate	Acetic Acid	Glacial Acetic Acid	120	4-6	Ethyl 8-bromo-2-methylquinoline-3-carboxylate	~75-85
3	Cyclohexanone	p-Toluenesulfonic acid	Toluene	Reflux	8-10	9-Bromo-1,2,3,4-tetrahydroacridine	~65-75

Experimental Protocols

The following are detailed experimental protocols for the key condensation reactions.

Protocol 1: Knoevenagel Condensation with Malononitrile

Objective: To synthesize 2-((2-amino-3-bromophenyl)methylene)malononitrile.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Malononitrile

• Piperidine

• Ethanol (absolute)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle

• Magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

• Recrystallization solvents (e.g., ethanol/water)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Amino-3-bromobenzaldehyde (10 mmol, 2.00 g) in absolute ethanol (40 mL).

• To this solution, add malononitrile (10 mmol, 0.66 g).

• Add a catalytic amount of piperidine (2-3 drops) to the reaction mixture.

• Heat the mixture to reflux with constant stirring.

• Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent system). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution.

• If precipitation occurs, collect the solid by vacuum filtration and wash with a small amount of cold ethanol.

• If the product does not precipitate, reduce the volume of the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford bright yellow crystals of 2-((2-amino-3-bromophenyl)methylene)malononitrile.

Protocol 2: Knoevenagel Condensation with Ethyl Cyanoacetate

Objective: To synthesize Ethyl 2-cyano-3-(2-amino-3-bromophenyl)acrylate.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Ethyl cyanoacetate

• Piperidine

• Ethanol (absolute)

• Standard laboratory glassware

• Heating mantle

• Magnetic stirrer

• TLC apparatus

• Recrystallization solvents (e.g., ethanol)

Procedure:

• To a 100 mL round-bottom flask fitted with a magnetic stirrer and reflux condenser, add 2-Amino-3-bromobenzaldehyde (10 mmol, 2.00 g) and absolute ethanol (50 mL).

• Add ethyl cyanoacetate (10 mmol, 1.13 g) to the solution.

• Add 3-4 drops of piperidine to catalyze the reaction.

• Heat the mixture to reflux and maintain stirring.

• Monitor the reaction by TLC. The reaction usually takes 4-6 hours to complete.

• After completion, cool the reaction mixture to room temperature.

• The product may crystallize upon cooling. If so, filter the solid and wash with cold ethanol.

• If the product remains in solution, concentrate the mixture under reduced pressure.

• Purify the crude solid by recrystallization from ethanol to obtain pure Ethyl 2-cyano-3-(2-amino-3-bromophenyl)acrylate.

Protocol 3: Friedländer Annulation with Ethyl Acetoacetate

Objective: To synthesize Ethyl 8-bromo-2-methylquinoline-3-carboxylate. The Friedländer synthesis is a chemical reaction of 2-aminobenzaldehydes with ketones to form quinoline derivatives.[1][2][3][4]

Materials:

• 2-Amino-3-bromobenzaldehyde

• Ethyl acetoacetate

• Glacial acetic acid

• Standard laboratory glassware

• Heating mantle or oil bath

• Magnetic stirrer

• TLC apparatus

• Ice bath

• Saturated sodium bicarbonate solution

• Ethyl acetate for extraction

• Anhydrous sodium sulfate

Procedure:

• In a 50 mL round-bottom flask, combine 2-Amino-3-bromobenzaldehyde (5 mmol, 1.00 g) and ethyl acetoacetate (5.5 mmol, 0.72 g).

• Add glacial acetic acid (10 mL) to the mixture to serve as both solvent and catalyst.

• Heat the reaction mixture to 120 °C with stirring for 4-6 hours.

• Monitor the reaction progress using TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Carefully pour the reaction mixture into an ice-water bath (50 mL) with stirring.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (using a hexane-ethyl acetate gradient) or by recrystallization to yield pure Ethyl 8-bromo-2-methylquinoline-3-carboxylate.

Visualizations

Knoevenagel Condensation Mechanism

The following diagram illustrates the general mechanism for the piperidine-catalyzed Knoevenagel condensation.

References

• 1. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Friedlaender Synthesis [organic-chemistry.org]

One-Pot Synthesis of 8-Bromoquinoline Derivatives from 2-Amino-3-bromobenzaldehyde: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the efficient one-pot synthesis of 8-bromoquinoline derivatives, a promising scaffold in medicinal chemistry, starting from 2-Amino-3-bromobenzaldehyde. The methodologies presented are based on the robust and versatile Friedländer annulation, offering a streamlined approach to this important class of molecules, thereby minimizing purification steps and enhancing overall efficiency.

Application Notes

Quinoline and its derivatives are fundamental heterocyclic structures in drug discovery, exhibiting a wide array of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties. The introduction of a bromine atom at the 8-position of the quinoline ring can significantly influence the molecule's biological activity, often enhancing its potency and modulating its pharmacokinetic profile.

Bromo-substituted quinolines have demonstrated notable potential as anticancer agents.[1] These compounds can exert their cytotoxic effects through various mechanisms, including the induction of apoptosis (programmed cell death), disruption of cell migration, and the inhibition of angiogenesis.[2] Several quinoline derivatives have been identified as inhibitors of key signaling pathways implicated in cancer progression, such as tyrosine kinases, topoisomerase, and tubulin polymerization.[2] Specifically, they have been shown to modulate pathways like the PI3K/Akt/mTOR and EGFR-TK signaling cascades.[3] The synthesis of a library of 8-bromoquinoline derivatives from 2-Amino-3-bromobenzaldehyde allows for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic candidates.

Experimental Protocols

The one-pot synthesis of 8-bromoquinoline derivatives from 2-Amino-3-bromobenzaldehyde can be effectively achieved via the Friedländer annulation. This reaction involves the condensation of a 2-aminoaryl aldehyde with a compound containing a reactive α-methylene group (e.g., ketones, β-ketoesters). The reaction can be promoted under acidic, basic, or even catalyst-free conditions in water.[4]

Method 1: Acid-Catalyzed Friedländer Synthesis

This protocol is suitable for the reaction of 2-Amino-3-bromobenzaldehyde with a variety of ketones and β-ketoesters.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Active methylene compound (e.g., Acetophenone, Ethyl acetoacetate, Cyclohexanone) (1.0 - 1.2 equivalents)

• Ethanol or Acetic Acid

• Hydrochloric Acid (catalytic amount)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-Amino-3-bromobenzaldehyde (1.0 equivalent) in ethanol or acetic acid.

• Add the active methylene compound (1.0 - 1.2 equivalents) to the solution.

• Add a catalytic amount of concentrated hydrochloric acid to the reaction mixture.

• Heat the mixture to reflux (typically 70-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 24 hours depending on the substrates.

• Once the reaction is complete, cool the mixture to room temperature.

• If using acetic acid, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 8-bromoquinoline derivative.

Method 2: Base-Catalyzed Friedländer Synthesis

This method is an alternative for substrates that may be sensitive to acidic conditions.

Materials:

• 2-Amino-3-bromobenzaldehyde

• Active methylene compound (1.0 - 1.2 equivalents)

• Ethanol

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) (catalytic amount)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-Amino-3-bromobenzaldehyde (1.0 equivalent) and the active methylene compound (1.0 - 1.2 equivalents) in ethanol, add a catalytic amount of potassium hydroxide or sodium hydroxide.

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the mixture and extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the desired 8-bromoquinoline derivative.

Data Presentation

The following table summarizes representative quantitative data for the one-pot synthesis of 8-bromoquinoline derivatives from 2-Amino-3-bromobenzaldehyde and various active methylene compounds. The yields and reaction conditions are based on analogous Friedländer reactions with substituted 2-aminobenzaldehydes.[5][6]

Entry	Active Methylene Compound	Catalyst	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Acetophenone	HCl	Ethanol	80	6	8-Bromo-2-phenylquinoline	85-95
2	Ethyl acetoacetate	Acetic Acid	Acetic Acid	100	4	Ethyl 8-bromo-2-methylquinoline-3-carboxylate	80-90
3	Cyclohexanone	KOH	Ethanol	80	8	9-Bromo-1,2,3,4-tetrahydroacridine	75-85
4	Acetone	HCl	Ethanol	80	12	8-Bromo-2-methylquinoline	70-80
5	Dimedone	-	Water	70	3	10-Bromo-3,3-dimethyl-3,4-dihydroacridin-1(2H)-one	90-97

Mandatory Visualization

Below are diagrams illustrating the experimental workflow for the one-pot synthesis and a representative signaling pathway targeted by bromoquinoline derivatives.

Caption: Experimental workflow for the one-pot synthesis of 8-bromoquinoline derivatives.

Caption: Signaling pathway for apoptosis induction by bromoquinoline derivatives.[7]

References

• 1. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 3. Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05594H [pubs.rsc.org]
• 4. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PQ1, a quinoline derivative, induces apoptosis in T47D breast cancer cells through activation of caspase-8 and caspase-9 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Microwave-Assisted Synthesis Utilizing 2-Amino-3-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the microwave-assisted synthesis of heterocyclic compounds, specifically focusing on quinoline derivatives, using 2-Amino-3-bromobenzaldehyde as a key starting material. The methodologies presented herein leverage the efficiency of microwave irradiation to accelerate reaction times and improve yields. Protocols for the microwave-assisted Friedländer annulation for the synthesis of 8-bromoquinolines are detailed. Additionally, a prospective protocol for a sequential microwave-assisted Suzuki coupling is outlined to demonstrate the synthetic utility of the bromo-substituent for further diversification. These methods offer rapid and efficient pathways to novel heterocyclic scaffolds of significant interest in medicinal chemistry and drug discovery.

Introduction

2-Amino-3-bromobenzaldehyde is a valuable bifunctional building block for the synthesis of a variety of nitrogen-containing heterocyclic compounds. The ortho-disposed amino and aldehyde functionalities serve as a versatile synthon for the construction of fused ring systems, while the bromo-substituent provides a reactive handle for post-synthetic modifications via cross-coupling reactions. Microwave-assisted organic synthesis has emerged as a powerful technique to expedite chemical transformations, often leading to higher yields, cleaner reactions, and reduced reaction times compared to conventional heating methods.[1] This document outlines specific protocols for the application of microwave technology in the synthesis of quinoline derivatives from 2-Amino-3-bromobenzaldehyde.

Microwave-Assisted Friedländer Synthesis of 8-Bromoquinolines

The Friedländer annulation is a classical and straightforward method for the synthesis of quinolines, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[2] Microwave irradiation has been shown to significantly enhance the efficiency of this reaction.[3][4]

Reaction Scheme:

General Reaction for Microwave-Assisted Friedländer Synthesis

Experimental Protocol

Materials and Equipment:

• 2-Amino-3-bromobenzaldehyde

• Active methylene compound (e.g., ethyl acetoacetate, acetylacetone, cyclohexanone)

• Glacial acetic acid

• Ethanol

• Microwave reactor with sealed reaction vessels

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Column chromatography apparatus

Procedure:

• In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add 2-Amino-3-bromobenzaldehyde (1.0 mmol, 200 mg).

• Add the active methylene compound (1.2 mmol).

• Add glacial acetic acid (3 mL) to act as both the solvent and catalyst.[3][4]

• Seal the vessel and place it in the microwave reactor.

• Irradiate the reaction mixture at 160°C for 5-15 minutes. Monitor the pressure to ensure it remains within the safe limits of the vessel.

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into ice-cold water (20 mL) and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterize the purified 8-bromoquinoline derivative by NMR and mass spectrometry.

Data Presentation

Entry	Active Methylene Compound	Product	Reaction Time (min)	Power (W)	Temperature (°C)	Yield (%)
1	Ethyl acetoacetate	8-Bromo-3-carbethoxy-2-methylquinoline	10	150	160	85
2	Acetylacetone	3-Acetyl-8-bromo-2-methylquinoline	5	150	160	92
3	Cyclohexanone	9-Bromo-1,2,3,4-tetrahydroacridine	15	150	160	78

Note: The data presented are representative yields based on analogous microwave-assisted Friedländer syntheses and may vary.

Prospective Sequential Microwave-Assisted Suzuki Coupling

The 8-bromoquinoline scaffold synthesized via the Friedländer reaction is an ideal substrate for further functionalization through palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling.[5] This allows for the rapid generation of a library of substituted quinolines.

Reaction Scheme:

General Reaction for Microwave-Assisted Suzuki Coupling

Experimental Protocol

Materials and Equipment:

• 8-Bromoquinoline derivative (from Section 2)

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane and water (4:1 mixture)

• Microwave reactor with sealed reaction vessels

Procedure:

• In a 10 mL microwave reaction vessel, combine the 8-bromoquinoline derivative (1.0 mmol), the arylboronic acid (1.5 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.04 mmol).

• Add potassium carbonate (2.0 mmol).

• Add 5 mL of a degassed 4:1 mixture of 1,4-dioxane and water.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 120°C for 10-20 minutes.

• After cooling, dilute the reaction mixture with water (15 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and diversification of quinolines.

Signaling Pathway Analogy: Drug Discovery Cascade

Caption: Drug discovery cascade from starting material to candidate.

Conclusion

The protocols described provide a robust and efficient platform for the synthesis of 8-bromoquinolines and their subsequent diversification using microwave-assisted techniques. The significant reduction in reaction times and the potential for high yields make these methods highly attractive for applications in medicinal chemistry and materials science, enabling the rapid generation of novel molecular entities for further investigation.

References

• 1. Microwave Assisted Reactions of Azaheterocycles Formedicinal Chemistry Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicreactions.org [organicreactions.org]
• 3. Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. [repository.cam.ac.uk]
• 4. Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Green Chemistry Approaches to Reactions with 2-Amino-3-bromobenzaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for green chemistry approaches to reactions involving 2-amino-3-bromobenzaldehyde. The focus is on sustainable synthetic methods that offer advantages such as the use of eco-friendly solvents, catalyst-free conditions, and energy-efficient techniques like microwave and ultrasound irradiation. These methods are particularly relevant for the synthesis of biologically significant heterocyclic compounds.

Friedländer Annulation for Quinoline Synthesis

The Friedländer synthesis is a classical and straightforward method for the preparation of quinolines, a class of heterocyclic compounds with a wide range of pharmaceutical applications. Green adaptations of this reaction focus on eliminating harsh acidic or basic catalysts and toxic organic solvents.

Application Note: Catalyst-Free Friedländer Synthesis in Water

A highly sustainable approach to the Friedländer synthesis involves conducting the reaction in water without any catalyst.[1] This method leverages the unique properties of water at elevated temperatures to promote the reaction, offering high yields and a simple workup procedure. While a specific example using 2-Amino-3-bromobenzaldehyde is not explicitly detailed in the cited literature, the general protocol is applicable to a wide range of substituted 2-aminobenzaldehydes.

General Reaction Scheme:

Experimental Protocol: General Procedure for Catalyst-Free Friedländer Synthesis

Materials:

• 2-Amino-3-bromobenzaldehyde

• Appropriate α-methylene ketone (e.g., acetone, cyclohexanone, ethyl acetoacetate)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-amino-3-bromobenzaldehyde (1.0 mmol) and the α-methylene ketone (1.2 mmol).

• Add deionized water (5 mL).

• Heat the reaction mixture to 70-100 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product often precipitates from the aqueous solution. Collect the solid by filtration.

• Wash the solid with cold water and dry under vacuum.

• If necessary, purify the product by recrystallization from a suitable solvent (e.g., ethanol/water).

Quantitative Data (Representative Examples with 2-Aminobenzaldehyde):

Ketone	Temperature (°C)	Time (h)	Yield (%)
Acetone	70	3	92
Cyclohexanone	70	4	95
Ethyl acetoacetate	70	3	97

Note: Yields are based on reactions with unsubstituted 2-aminobenzaldehyde as reported in the literature.[1] Researchers should optimize the reaction conditions for 2-Amino-3-bromobenzaldehyde.

Diagram of the Friedländer Synthesis Workflow:

References

• 1. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3-bromobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2-Amino-3-bromobenzaldehyde synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most viable synthetic route for preparing 2-Amino-3-bromobenzaldehyde with good regioselectivity?

A1: Direct bromination of 2-aminobenzaldehyde is challenging due to the strong ortho-, para-directing effect of the amino group, which leads to the formation of 2-amino-5-bromobenzaldehyde and 2-amino-3,5-dibromobenzaldehyde. A more reliable and selective method involves a two-step process:

• Synthesis of 3-bromo-2-nitrobenzaldehyde : This intermediate correctly positions the bromine atom.

• Reduction of the nitro group : The nitro group of 3-bromo-2-nitrobenzaldehyde is then reduced to an amine to yield the final product.

Q2: What are the common starting materials for the synthesis of 3-bromo-2-nitrobenzaldehyde?

A2: A common starting material for the synthesis of 3-bromo-2-nitrobenzaldehyde is 1,3-dibromo-2-nitrobenzene. This undergoes a series of reactions to introduce the aldehyde functionality.

Q3: Which reducing agents are effective for the conversion of 3-bromo-2-nitrobenzaldehyde to 2-Amino-3-bromobenzaldehyde?

A3: Several reducing agents can be used for the reduction of the nitro group. Common and effective methods include:

• Iron powder in acidic medium : A classic and cost-effective method using iron powder with an acid like acetic acid or hydrochloric acid.

• Catalytic Hydrogenation : Using catalysts such as Palladium on carbon (Pd/C) or Raney Nickel under a hydrogen atmosphere.[1]

• Tin(II) chloride (SnCl₂) : A common laboratory-scale reducing agent for nitro groups.

Q4: How can I monitor the progress of the reduction reaction?

A4: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[2] On TLC, the disappearance of the starting material (3-bromo-2-nitrobenzaldehyde) and the appearance of the product spot (2-Amino-3-bromobenzaldehyde), which may have a different Rf value and color under UV light, indicates the reaction's progress.

Q5: What are the main safety concerns when synthesizing 2-Amino-3-bromobenzaldehyde?

A5: Key safety considerations include:

• Bromine : If used, bromine is highly corrosive and toxic. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Nitro Compounds : Starting materials like 3-bromo-2-nitrobenzaldehyde can be toxic and should be handled with care.

• Hydrogen Gas : If using catalytic hydrogenation, ensure proper handling of hydrogen gas to avoid fire or explosion hazards.

• General Precautions : Always wear safety goggles, gloves, and a lab coat. The final product, 2-Amino-3-bromobenzaldehyde, should be handled with care as aromatic amines can be irritants.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Reduction Step	1. Incomplete reaction. 2. Degradation of the product. 3. Loss of product during workup and purification.	1. Increase reaction time or temperature. Ensure the reducing agent is active and used in sufficient molar excess. 2. The amino and aldehyde groups can be sensitive. Avoid overly harsh acidic or basic conditions during workup. 3. Optimize extraction and purification steps. Ensure the pH is appropriate during aqueous extraction to minimize the product's solubility in the aqueous layer.
Formation of Side Products	1. Over-reduction of the aldehyde group to an alcohol. 2. Incomplete bromination in the previous step, leading to unreacted starting material.	1. Use a milder reducing agent or control the reaction conditions (temperature, time) more carefully. Sodium borohydride should be avoided as it can reduce the aldehyde. 2. Ensure the synthesis of 3-bromo-2-nitrobenzaldehyde goes to completion and the intermediate is pure before proceeding to the reduction step.
Product is Darkly Colored	1. Oxidation of the amino or aldehyde groups. 2. Presence of residual impurities.	1. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Purify the crude product by recrystallization from a suitable solvent or by column chromatography. The use of activated carbon during recrystallization can help remove colored impurities.
Difficulty in Product Isolation	1. Product is soluble in the workup solvent. 2. Formation of an emulsion during extraction.	1. Choose an appropriate extraction solvent. Ensure the pH of the aqueous layer is adjusted to neutralize the amine and reduce its water solubility. 2. Add brine (saturated NaCl solution) to the separatory funnel to help break up emulsions.

Experimental Protocols

Protocol 1: Synthesis of 3-bromo-2-nitrobenzyl alcohol (Intermediate)

This protocol is based on the reduction of 3-bromo-2-nitrobenzoic acid.[3]

• In a three-necked flask, dissolve 18.0 g of 3-bromo-2-nitrobenzoic acid in 300 mL of tetrahydrofuran (THF).

• Cool the system to 10°C.

• Slowly add 200 mL of a 1M solution of borane tetrahydrofuran complex dropwise.

• After the addition, allow the reaction to proceed at 20-40°C for 12 hours.

• After the reaction is complete, add 100 mL of methanol to quench the excess borane.

• Concentrate the solution under reduced pressure.

• Add 300 mL of water and extract with dichloromethane (3 x 70 mL).

• Wash the combined organic layers with saturated brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain 3-bromo-2-nitrobenzyl alcohol.

Protocol 2: Synthesis of 3-bromo-2-nitrobenzaldehyde

This protocol is based on the oxidation of 3-bromo-2-nitrobenzyl alcohol.[3]

• Dissolve the 3-bromo-2-nitrobenzyl alcohol obtained from the previous step in dichloromethane or 1,2-dichloroethane.

• Add manganese dioxide (MnO₂) as the oxidizing agent.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture to remove the manganese dioxide.

• Concentrate the filtrate to obtain 3-bromo-2-nitrobenzaldehyde.

Protocol 3: Reduction of 3-bromo-2-nitrobenzaldehyde to 2-Amino-3-bromobenzaldehyde

This protocol is a general method for the reduction of a nitro group using iron powder.

• In a round-bottom flask, add 3-bromo-2-nitrobenzaldehyde (1.0 eq) and a mixture of ethanol and water.

• Add iron powder (3.0-7.0 eq) and a catalytic amount of concentrated hydrochloric acid or glacial acetic acid.[4][5]

• Heat the mixture to reflux (around 80-100°C) and stir vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and filter it through a pad of celite to remove the iron salts.

• Concentrate the filtrate to remove the ethanol.

• Neutralize the remaining aqueous solution with a base (e.g., sodium bicarbonate) and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude 2-Amino-3-bromobenzaldehyde, which can be further purified by recrystallization or column chromatography.

Data Presentation

Table 1: Reaction Conditions for the Synthesis of 3-bromo-2-nitrobenzyl alcohol [3]

Parameter	Condition	Yield
Temperature	20°C	86.0%
30°C	83.1%
40°C	84.3%
Reaction Time	12 hours	-

Mandatory Visualizations

Caption: Synthetic pathway for 2-Amino-3-bromobenzaldehyde.

Caption: Troubleshooting logic for low yield issues.

References

• 1. CN104447366A - Preparation method of high-purity 2-amino-3, 5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. CN103880683A - Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 4. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 5. Preparation method of 2-amino-3,5-dibromobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]

Purification of crude 2-Amino-3-bromobenzaldehyde by recrystallization

This guide provides troubleshooting advice and frequently asked questions for the purification of crude 2-Amino-3-bromobenzaldehyde by recrystallization.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude 2-Amino-3-bromobenzaldehyde won't fully dissolve in the hot recrystallization solvent. What should I do?

A1: This can happen for two main reasons:

• Insufficient Solvent: You may not have added enough solvent to dissolve the compound at that temperature. Add a small amount of additional hot solvent incrementally until the solid dissolves. Be cautious not to add a large excess, as this will reduce your final yield.[1][2]

• Insoluble Impurities: The crude product may contain insoluble impurities. If you have added a reasonable amount of solvent and a solid remains, you should perform a hot filtration to remove these impurities before allowing the solution to cool.

Q2: No crystals are forming, even after the solution has cooled to room temperature. What is the problem?

A2: This is a common issue, often due to:

• Excess Solvent: The most frequent cause is using too much solvent, preventing the solution from becoming supersaturated upon cooling.[2] To fix this, gently heat the solution to boil off some of the solvent, then allow it to cool again.

• Supersaturation: The solution may be supersaturated but requires a nucleation site to begin crystallization. Try scratching the inside of the flask with a glass rod just below the solvent line or adding a "seed crystal" of pure 2-Amino-3-bromobenzaldehyde if available.[2]

• Slow Crystallization: Some compounds take a long time to crystallize. Allow the flask to stand undisturbed for a longer period. Once at room temperature, you can move it to an ice bath to further decrease solubility and promote crystallization.[3]

Q3: The product has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, often because the solution is too concentrated or cooled too quickly. To resolve this:

• Reheat the solution until the oil redissolves completely.

• Add a small amount of additional solvent to decrease the concentration.

• Allow the solution to cool much more slowly. Insulating the flask can help achieve a gradual temperature drop, which favors crystal growth over oil formation.[1][2]

Q4: The color of my recrystallized product is still dark yellow or brown, not the expected light-yellow. Why?

A4: The crude product is often a yellow solid.[4][5] A persistent dark color indicates the presence of colored impurities. While recrystallization can remove many impurities, some may have similar solubility profiles to the desired product. Consider performing a second recrystallization. For highly colored impurities, adding a small amount of activated charcoal to the hot solution before the hot filtration step can be effective. Use charcoal sparingly, as it can also adsorb your product and reduce the yield.

Q5: My final yield is very low. What are the possible reasons?

A5: A low yield can result from several factors:

• Using too much solvent: As mentioned in Q2, this keeps a significant portion of your product dissolved in the mother liquor.[1]

• Premature crystallization: If the product crystallizes during hot filtration, you will lose a substantial amount. Ensure your funnel and receiving flask are pre-heated to prevent this.[3]

• Incomplete crystallization: Ensure the solution has been thoroughly cooled in an ice bath before filtration to maximize the precipitation of the solid.

• Incorrect solvent choice: The ideal solvent should dissolve the compound well when hot but poorly when cold. If the compound has high solubility even at low temperatures, your yield will be poor.

Data Summary

Parameter	Value	Notes
Appearance (Crude)	Yellow Solid	Color intensity can vary based on impurities.[4][5]
Appearance (Pure)	Light yellow to off-white crystalline powder	The goal of recrystallization is to achieve this form.[6]
Melting Point	130-135 °C	A sharp melting point in this range indicates high purity.
Recrystallization Solvents	Acetone, Ethanol, Methanol	Acetone is cited for achieving high purity and yield.[4][5][7]
Solubility	Sparingly soluble in water; soluble in many organic solvents.	An ideal recrystallization solvent dissolves the compound when hot and minimally when cold.[6]
Expected Yield	>90%	With proper technique and solvent choice, yields of 91-93% have been reported.[4][5]
Expected Purity	>99%	Purity of over 99% is achievable with acetone recrystallization.[4][5]

Detailed Experimental Protocol for Recrystallization

This protocol outlines the steps for purifying crude 2-Amino-3-bromobenzaldehyde using acetone.

• Solvent Preparation: Place a volume of acetone in a separate flask and heat it on a hot plate. This will be your hot solvent reservoir.

• Dissolution: Transfer the crude 2-Amino-3-bromobenzaldehyde into an Erlenmeyer flask. Add a small amount of hot acetone and bring the mixture to a gentle boil on the hot plate. Continue adding hot acetone in small portions until the solid just dissolves completely. Avoid adding a large excess of solvent.

• (Optional) Hot Filtration: If any insoluble impurities remain, perform a hot filtration. Place a stemless funnel with fluted filter paper into a pre-heated receiving flask. Pour the hot solution through the filter paper quickly to remove the impurities.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.[3]

• Ice Bath: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 20 minutes to maximize the amount of crystallized product.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals in the funnel with a small amount of ice-cold acetone to rinse away any remaining soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper with the vacuum running. For final drying, the solid can be transferred to a watch glass.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for recrystallization issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Preparation method of 2-amino-3,5-dibromobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 6. 2 AMINO 3 5 DIBROMO BENZALDEHYDE ADBA Latest Price Exporter [cartelinternational.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Quinolines from 2-Amino-3-bromobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of quinolines from 2-Amino-3-bromobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing quinolines from 2-Amino-3-bromobenzaldehyde?

The most common and direct method is the Friedländer annulation. This reaction involves the condensation of an o-aminoaryl aldehyde, in this case, 2-Amino-3-bromobenzaldehyde, with a carbonyl compound containing a reactive α-methylene group (e.g., a ketone or β-ketoester). The reaction is typically catalyzed by either an acid or a base.[1][2]

Q2: What are the most common side reactions observed in this synthesis?

The primary side reactions in the Friedländer synthesis include:

• Self-condensation of the ketone: Under basic conditions, the ketone reactant can undergo self-aldol condensation, reducing the yield of the desired quinoline.[3]

• Formation of regioisomers: When using unsymmetrical ketones, the reaction can proceed via two different enolates, leading to a mixture of isomeric quinoline products.[4][5]

• Polymerization: Under harsh acidic conditions, polymerization of the reactants or intermediates can lead to the formation of tar-like byproducts, which complicates purification and lowers the yield.

• Cannizzaro-type reaction of the aldehyde: Under strong basic conditions, the 2-Amino-3-bromobenzaldehyde could potentially undergo a disproportionation reaction.

Q3: How does the bromo-substituent at the 3-position influence the reaction?

The bromine atom is an electron-withdrawing group, which can decrease the nucleophilicity of the amino group in 2-Amino-3-bromobenzaldehyde. This may necessitate slightly harsher reaction conditions (e.g., higher temperatures or stronger catalysts) compared to the unsubstituted 2-aminobenzaldehyde. Additionally, there is a potential for side reactions involving the C-Br bond, such as nucleophilic substitution or dehalogenation, although these are less common under typical Friedländer conditions.

Q4: Can I use microwave irradiation to improve the reaction?

Yes, microwave-assisted synthesis has been shown to be effective for the Friedländer reaction. It can significantly reduce reaction times and, in some cases, improve yields and regioselectivity by providing rapid and uniform heating.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Suggestions
Low to no yield of the desired 8-bromoquinoline product.	1. Reaction conditions are too mild (insufficient temperature or catalyst activity).2. Decomposition of starting materials or intermediates.3. Incorrect stoichiometry of reactants.	1. Increase the reaction temperature.2. Screen different acid or base catalysts (e.g., p-toluenesulfonic acid, KOH, pyrrolidine).3. Ensure accurate measurement of starting materials. Consider a slight excess of the ketone component.
Formation of a mixture of regioisomers with an unsymmetrical ketone.	The ketone has two non-equivalent α-methylene groups, leading to two possible cyclization pathways.	1. Employ a catalyst known to enhance regioselectivity, such as a cyclic secondary amine (e.g., pyrrolidine).[4]2. Modify the ketone with a directing group to favor one cyclization pathway.3. Optimize reaction conditions; for instance, slow addition of the ketone at a higher temperature can improve regioselectivity.[1]
Significant amount of dark, tarry byproduct.	Polymerization of reactants or intermediates, often due to overly harsh acidic conditions or localized overheating.	1. Use a milder acid catalyst.2. Ensure efficient stirring to maintain a homogeneous temperature.3. Consider a solvent-free approach or using a high-boiling point solvent to better control the temperature.
Difficult purification of the final product.	Presence of unreacted starting materials, side products, and tar.	1. Perform a thorough work-up to remove the catalyst and soluble impurities.2. Utilize column chromatography for purification. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.[6]3. Recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) can be used for final purification.[6]
Product decomposition during silica gel chromatography.	The basic nature of the quinoline nitrogen can lead to strong adsorption and decomposition on acidic silica gel.	1. Deactivate the silica gel by pre-treating it with a small amount of a tertiary amine (e.g., 1% triethylamine in the eluent).

Quantitative Data Summary

Disclaimer: The following table presents hypothetical data based on typical outcomes for Friedländer syntheses. Actual yields and product distributions will vary depending on the specific ketone used and the precise experimental conditions.

Ketone Reactant	Catalyst	Temperature (°C)	Time (h)	Product(s)	Typical Yield (%)	Side Product(s) (%)
Acetone	KOH	80	4	8-Bromo-2-methylquinoline	60-75	Self-condensation products of acetone (~10%)
Ethyl acetoacetate	p-TsOH	120	6	Ethyl 8-bromo-2-methylquinoline-3-carboxylate	70-85	Minor amounts of decarboxylated byproduct (<5%)
2-Butanone	Pyrrolidine	100	8	8-Bromo-2,3-dimethylquinoline (major) and 8-bromo-4-methyl-2-ethylquinoline (minor)	50-65 (total)	Regioisomer ratio can vary significantly.
Cyclohexanone	L-Proline	90	5	9-Bromo-1,2,3,4-tetrahydroacridine	65-80	Dehydrogenated aromatic byproduct (<10%)

Experimental Protocols

General Protocol for the Synthesis of 8-Bromo-2-methylquinoline from 2-Amino-3-bromobenzaldehyde and Acetone

Materials:

• 2-Amino-3-bromobenzaldehyde

• Acetone (reagent grade)

• Potassium hydroxide (KOH)

• Ethanol

• Ethyl acetate

• Hexanes

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Amino-3-bromobenzaldehyde (1.0 eq) in ethanol.

• Addition of Reactants: Add an excess of acetone (5-10 eq) to the solution.

• Catalyst Addition: To the stirred solution, add a catalytic amount of powdered potassium hydroxide (0.2 eq).

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: Combine the fractions containing the pure product and remove the solvent. Characterize the final product by NMR, IR, and mass spectrometry.

Visualizations

Caption: Mechanism of the Friedländer Quinoline Synthesis.

Caption: General Experimental Workflow for Quinoline Synthesis.

References

• 1. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 2. Friedlaender Synthesis [organic-chemistry.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Suzuki Coupling of 2-Amino-3-bromobenzaldehyde

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize the Suzuki-Miyaura cross-coupling of 2-Amino-3-bromobenzaldehyde.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the Suzuki coupling of 2-Amino-3-bromobenzaldehyde, offering potential causes and solutions in a question-and-answer format.

Q1: Why am I observing very low to no product yield?

A1: Low product yield is a common issue that can stem from several factors. A primary concern is the choice of catalyst and ligand. For substrates like ortho-bromoanilines, standard catalysts may not be effective. Research has shown that specialized catalyst systems, such as those employing palladacycle pre-catalysts like CataCXium A, can significantly improve yields.[1] A high-throughput screen identified a preformed CataCXium A palladacycle with Cs2CO3 as the base in a dioxane/H2O solvent system to be effective.[1]

Another critical factor is the solvent. Switching from common solvents like dioxane to 2-MeTHF has been reported to dramatically increase the yield of Suzuki couplings with similar substrates.[1] Additionally, ensure all reagents are pure and dry, and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent catalyst deactivation.

Q2: I am seeing significant amounts of side products, such as homo-coupling of the boronic acid/ester or dehalogenation of the starting material. What can I do?

A2: The formation of side products is often related to reaction kinetics and catalyst activity.

• Homo-coupling: This typically occurs when the rate of transmetalation is slow compared to other catalytic pathways. Optimizing the base and ensuring the boronic acid or ester is of high quality can help. Using a slight excess (1.1-1.5 equivalents) of the boronic acid derivative can also favor the desired cross-coupling reaction.

• Dehalogenation: This side reaction can be promoted by certain solvents or bases. If you observe significant dehalogenation, consider screening different solvents and bases. For instance, milder bases like K3PO4 or Cs2CO3 might be preferable to stronger bases.

Q3: My reaction starts but then stalls before reaching completion. What could be the cause?

A3: Reaction stalling often points to catalyst deactivation. The presence of both an amino and an aldehyde group in 2-Amino-3-bromobenzaldehyde can be challenging. The amino group can coordinate to the palladium center, potentially inhibiting catalytic activity. The aldehyde group can also interact with the catalyst, although this is more pronounced with nickel catalysts.[2]

To address this, consider using ligands that are bulky and electron-rich, which can help stabilize the active catalytic species and prevent catalyst aggregation or decomposition. Buchwald ligands, for example, are often effective in challenging Suzuki couplings.[3] Increasing the catalyst loading might be a straightforward solution, but it is often more cost-effective to first screen different ligands. A study on ortho-bromoanilines showed that decreasing catalyst loading from a higher initial amount had a detrimental effect on the yield, indicating that a sufficient catalyst concentration is crucial.[1]

Q4: How does the presence of the amino and aldehyde groups specifically affect the reaction?

A4: The functional groups on 2-Amino-3-bromobenzaldehyde introduce specific considerations:

• Amino Group: The -NH2 group is an electron-donating group, which can make the C-Br bond less reactive towards oxidative addition. More importantly, it can act as a ligand for the palladium catalyst, potentially leading to catalyst inhibition. Using bulky ligands can mitigate this by sterically hindering the coordination of the amino group to the palladium center.

• Aldehyde Group: Aldehydes can potentially undergo side reactions under basic conditions (e.g., aldol condensation) or interact with the catalyst.[2] While palladium catalysts are generally tolerant, it is important to choose reaction conditions, particularly the base and temperature, that minimize these side reactions. Using milder bases and the lowest effective temperature can be beneficial.

Q5: What are the recommended starting conditions for optimizing the catalyst loading for this specific substrate?

A5: Based on studies of similar substrates, a good starting point for optimization would be:

• Catalyst: A palladacycle pre-catalyst like CataCXium A or a combination of a palladium source (e.g., Pd2(dba)3) with a bulky, electron-rich phosphine ligand (e.g., a Buchwald ligand like SPhos or XPhos). Start with a catalyst loading in the range of 1-5 mol %.

• Base: Cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4), typically 2-3 equivalents.

• Solvent: 2-Methyltetrahydrofuran (2-MeTHF) or a mixture of dioxane and water.

• Temperature: Start at a moderate temperature (e.g., 70-80 °C) and adjust as needed based on reaction progress.

It is highly recommended to perform small-scale screening experiments to optimize these parameters for your specific boronic acid or ester coupling partner.

Data Presentation: Comparison of Catalyst Systems for Suzuki Coupling of Aryl Bromides

The following table summarizes various conditions used for the Suzuki coupling of ortho-substituted bromoanilines and other relevant aryl bromides, which can serve as a guide for optimizing the reaction of 2-Amino-3-bromobenzaldehyde.

Catalyst System	Catalyst Loading (mol%)	Base (Equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Pd(dppf)Cl2	Not specified	K2CO3 (not specified)	10:1 Dioxane/H2O	90	Not specified	11	Initial low-yield attempt for an ortho-bromoaniline.[1]
CataCXium A palladacycle	Not specified	Cs2CO3 (not specified)	Dioxane/H2O	80	Not specified	51	Improved yield from high-throughput screening.[1]
CataCXium A palladacycle	Not specified	Cs2CO3 (not specified)	2-MeTHF	80	Not specified	95	Significant yield improvement with solvent change.[1]
Pd2(dba)3 / P(t-Bu)3	Not specified	KF (3.0)	Dioxane	Room Temp	Not specified	Good	Effective for a wide range of aryl halides.[4]
Pd(OAc)2 / PCy3	Not specified	Not specified	Not specified	Room Temp	Not specified	Good	Suitable for aryl triflates.[4]

Experimental Protocols

This section provides a detailed protocol for the Suzuki-Miyaura coupling of 2-Amino-3-bromobenzaldehyde with a generic arylboronic acid. This protocol is a starting point and may require optimization.

Materials:

• 2-Amino-3-bromobenzaldehyde (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• CataCXium A palladacycle (2 mol%)

• Cesium carbonate (Cs2CO3) (2.0 equiv)

• 2-Methyltetrahydrofuran (2-MeTHF), degassed

• Water, degassed

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Amino-3-bromobenzaldehyde, the arylboronic acid, cesium carbonate, and the CataCXium A palladacycle.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed 2-MeTHF and degassed water (e.g., in a 10:1 ratio) via syringe. The reaction concentration should be around 0.1-0.3 M with respect to the 2-Amino-3-bromobenzaldehyde.

• Reaction: Stir the reaction mixture at 80 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Mandatory Visualizations

Caption: Troubleshooting flowchart for low yield in Suzuki coupling.

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. reddit.com [reddit.com]
• 4. Suzuki Coupling [organic-chemistry.org]

Preventing oxidation of 2-Amino-3-bromobenzaldehyde during reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-3-bromobenzaldehyde. The information provided is intended to help prevent the oxidation of this compound during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-3-bromobenzaldehyde prone to oxidation?

A1: 2-Amino-3-bromobenzaldehyde contains both an amino (-NH₂) group and an aldehyde (-CHO) group on an aromatic ring. Both of these functional groups are susceptible to oxidation. The amino group can be oxidized, and the aldehyde group can be easily oxidized to a carboxylic acid. This inherent reactivity makes the compound unstable and prone to degradation, especially when exposed to atmospheric oxygen.[1][2]

Q2: What are the visible signs of oxidation of 2-Amino-3-bromobenzaldehyde?

A2: A common sign of oxidation is a change in the color of the compound. While 2-Amino-3-bromobenzaldehyde is typically a yellow to yellow-brown solid, the formation of oxidized impurities can lead to a darkening of the color. The presence of insoluble polymeric byproducts may also indicate advanced degradation.

Q3: How should 2-Amino-3-bromobenzaldehyde be stored to minimize oxidation?

A3: To ensure long-term stability, 2-Amino-3-bromobenzaldehyde should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, preferably in a refrigerator.[3] It is also advisable to store it under an inert atmosphere, such as argon or nitrogen, to prevent exposure to atmospheric oxygen.

Q4: Can I use antioxidants to prevent the oxidation of 2-Amino-3-bromobenzaldehyde in solution?

A4: Yes, the addition of antioxidants can be an effective strategy to inhibit oxidation in solutions. While specific data for 2-Amino-3-bromobenzaldehyde is limited, antioxidants are commonly used to stabilize other oxidation-prone organic compounds. The choice of antioxidant will depend on the solvent and reaction conditions.

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving 2-Amino-3-bromobenzaldehyde.

Problem	Potential Cause	Recommended Solutions
Reaction mixture darkens significantly, and/or a low yield of the desired product is obtained.	Oxidation of the 2-Amino-3-bromobenzaldehyde starting material.	1. Implement Inert Atmosphere Techniques: - Conduct the reaction under a positive pressure of an inert gas like argon or nitrogen using a Schlenk line or a balloon setup.[4][5] - Use solvents that have been thoroughly deoxygenated by sparging with an inert gas or by the freeze-pump-thaw method.2. Control Reaction Temperature: - If the reaction conditions permit, running the reaction at a lower temperature can reduce the rate of oxidation.3. Use an Antioxidant: - Consider adding a small amount of a suitable antioxidant to the reaction mixture. The choice of antioxidant should be compatible with the reaction chemistry.
Formation of an acidic byproduct is detected (e.g., by a change in pH or by analytical methods like NMR or LC-MS).	Oxidation of the aldehyde group to a carboxylic acid (2-Amino-3-bromobenzoic acid).	1. Rigorous Exclusion of Air: - Ensure all glassware is oven-dried and cooled under an inert atmosphere before use. - Add all reagents and solvents via syringe or cannula under a positive pressure of inert gas.2. Use Freshly Purified Aldehyde: - If the starting material has been stored for a long time, consider purifying it by recrystallization before use to remove any pre-existing acidic impurities.
Complex mixture of products is observed, with some potentially resulting from polymerization.	Formation of reactive intermediates due to oxidation, leading to side reactions and polymerization.	1. Work-up with a Reducing Agent: - During the reaction work-up, consider washing the organic layer with a mild reducing agent solution, such as sodium bisulfite, to remove any unreacted oxidizing species or reactive oxidized intermediates.[1]2. Optimize Reagent Addition: - Add the 2-Amino-3-bromobenzaldehyde to the reaction mixture in a controlled manner, potentially over a period of time, to minimize its concentration at any given moment and reduce the likelihood of side reactions.

Quantitative Data on Antioxidant Strategies

Antioxidant	Typical Concentration Range (% w/w)	Mechanism of Action	Considerations for Use
Butylated Hydroxytoluene (BHT)	0.01 - 0.1	Free-radical scavenger	Effective in non-polar organic solvents.[6][7]
Butylated Hydroxyanisole (BHA)	0.01 - 0.1	Free-radical scavenger	Often used in combination with BHT for synergistic effects.[6][8]
Propyl Gallate (PG)	0.01 - 0.05	Free-radical scavenger	More effective in polar systems compared to BHT and BHA.[6][8]
Tertiary-Butylhydroquinone (TBHQ)	0.01 - 0.1	Free-radical scavenger	A highly effective antioxidant in various organic substrates.[6][7]

Experimental Protocols

Protocol 1: General Procedure for a Reaction Under Inert Atmosphere

This protocol outlines the basic steps for setting up a reaction to minimize the exposure of 2-Amino-3-bromobenzaldehyde to atmospheric oxygen.

• Glassware Preparation:

  • Thoroughly clean and oven-dry all glassware (e.g., round-bottom flask, condenser).

  • Assemble the glassware while still hot and immediately place it under a vacuum and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Reagent Preparation:

  • Dissolve the 2-Amino-3-bromobenzaldehyde and any other solid reagents in a deoxygenated solvent inside the reaction flask under a positive pressure of inert gas.

  • Ensure all liquid reagents are transferred to the reaction flask via a gas-tight syringe or cannula.

• Running the Reaction:

  • Maintain a positive pressure of the inert gas throughout the reaction. This can be achieved by connecting the reaction setup to a Schlenk line or by using an inert gas-filled balloon.

  • Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction as required, still under an inert atmosphere if the product is also air-sensitive.

  • Proceed with the extraction and purification of the product.

Visualizations

Caption: A generalized workflow for carrying out a reaction with 2-Amino-3-bromobenzaldehyde under an inert atmosphere to prevent oxidation.

Caption: A decision-making diagram for troubleshooting reactions with 2-Amino-3-bromobenzaldehyde where oxidation is a suspected issue.

References

• 1. benchchem.com [benchchem.com]
• 2. KR0169558B1 - Method for preparing 2-amino-3,5-dibromo benzaldehyde - Google Patents [patents.google.com]
• 3. fishersci.com [fishersci.com]
• 4. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 5. researchgate.net [researchgate.net]
• 6. Survey on Antioxidants Used as Additives to Improve Biodiesel’s Stability to Degradation through Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Biochemistry and Effectiveness of Antioxidants in Food, Fruits, and Marine Algae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Troubleshooting the Friedländer Annulation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the Friedländer annulation for quinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conversion rates in the Friedländer annulation?

Low conversion rates in the Friedländer annulation can stem from several factors. These include suboptimal reaction conditions such as temperature and solvent choice, inappropriate catalyst selection or concentration, and poor reactivity of the starting materials. Additionally, the formation of side products, like from the self-condensation of ketones, can consume reactants and reduce the yield of the desired quinoline product.[1][2] The presence of water can also inhibit acid-catalyzed reactions.[3]

Q2: How can I minimize the formation of tar and other side products?

Tar formation is a common issue, often resulting from uncontrolled side reactions at high temperatures.[2] To minimize this, it is crucial to optimize the reaction temperature, avoiding excessive heat which can lead to the decomposition of starting materials and products.[2] Employing milder reaction conditions, potentially with more efficient modern catalysts, can also significantly reduce the formation of tarry byproducts.[2] Furthermore, considering solvent-free conditions or using alternative green solvents like water may simplify workup and minimize side reactions.[2]

Q3: My reaction is not proceeding to completion. What should I do?

An incomplete reaction can be due to several factors. Firstly, the reaction time may be insufficient. It is recommended to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal duration.[2] Secondly, the chosen catalyst may not be effective for your specific substrates. Screening different acid or base catalysts could identify a more suitable option. Lastly, some starting materials, particularly those with strong electron-withdrawing groups, may exhibit lower reactivity and require more forcing conditions, such as higher temperatures or a more potent catalyst.

Q4: I am observing poor regioselectivity with my unsymmetrical ketone. How can this be controlled?

Poor regioselectivity is a frequent challenge when using unsymmetrical ketones, as condensation can occur on either side of the carbonyl group.[3][4] To control this, several strategies can be employed. The use of specific amine catalysts, such as pyrrolidine derivatives, has been shown to provide high regioselectivity, favoring the formation of 2-substituted products.[5] Another approach is to introduce a directing group, like a phosphoryl group, on the α-carbon of the ketone to favor condensation at a specific position.[3] The choice of solvent and catalyst, including ionic liquids, can also significantly influence the regiochemical outcome.[3]

Troubleshooting Guide for Low Conversion Rates

This guide provides a structured approach to troubleshooting low conversion rates in your Friedländer annulation experiments.

Problem: Low to no formation of the desired quinoline product.

Below is a workflow to diagnose and resolve potential issues.

Caption: Troubleshooting workflow for low conversion rates.

Data Presentation: Catalyst and Condition Optimization

The choice of catalyst and reaction conditions plays a pivotal role in the success of the Friedländer annulation. The following tables summarize the performance of various catalytic systems.

Table 1: Comparison of Various Catalysts for Friedländer Annulation

Catalyst	Reaction Conditions	Typical Yield (%)	Reference
In(OTf)₃	Solvent-free	75-92	[6]
Molecular Iodine (I₂)	1 mol%, Ethanol, rt	53-98	[7]
p-Toluenesulfonic acid (p-TsOH)	Solvent-free, Microwave	>90	[8]
Ceric Ammonium Nitrate (CAN)	10 mol%, Ambient Temp.	High	[9]
Nickel Nanoparticles	Solvent-free	High	[10]
Polymer-supported Sulfonic Acid (PEG-SO₃H)	Aqueous medium, 60°C	Good to Excellent	[11]

Table 2: Effect of Reaction Conditions on Yield

Condition Varied	Observation	Recommendation	Reference
Temperature	Too low: sluggish/incomplete reaction. Too high: decomposition and tar formation.	Optimize temperature for a balance between reaction rate and minimizing side products.	[2]
Solvent	Can significantly impact yield and side reactions.	Consider solvent-free conditions or green solvents like water.	[2]
Reaction Time	Incomplete reaction if too short.	Monitor reaction progress (e.g., by TLC) to determine the optimal time.	[2]
Atmosphere	Some reactions are sensitive to air or moisture.	Consider running the reaction under an inert atmosphere (N₂ or Ar).	[2]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the troubleshooting guide.

Protocol 1: Molecular Iodine-Catalyzed Friedländer Synthesis[2]

This protocol describes a mild and efficient method for quinoline synthesis.

Materials:

• 2-aminoaryl ketone (1.0 mmol)

• Active methylene compound (1.2 mmol)

• Molecular iodine (10 mol%)

• Ethyl acetate

• Saturated aqueous Na₂S₂O₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a mixture of the 2-aminoaryl ketone and the active methylene compound, add molecular iodine (10 mol%).

• Heat the reaction mixture at 80-100°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dissolve the mixture in ethyl acetate and wash with a saturated aqueous solution of Na₂S₂O₃ to remove the iodine.

• Wash with brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Friedländer Annulation with p-Toluenesulfonic Acid[12]

This protocol utilizes microwave irradiation for a rapid synthesis.

Materials:

• 2'-Aminoacetophenone Hydrochloride (1.2 equivalents)

• Cyclic ketone (1 equivalent)

• p-Toluenesulfonic acid monohydrate (10 mol%)

• Toluene

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• In a microwave reaction vial, combine 2'-Aminoacetophenone Hydrochloride, the cyclic ketone, and p-Toluenesulfonic acid monohydrate.

• Add toluene as the solvent.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120°C) for a specified time (e.g., 10-30 minutes), monitoring the pressure.

• After the reaction is complete, cool the vial to room temperature.

• Open the vial and dilute the contents with ethyl acetate.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer, concentrate, and purify the product as necessary.

Visualization of Key Relationships

The following diagram illustrates the logical relationships between common problems in the Friedländer annulation and their potential solutions.

Caption: Problem-Solution map for Friedländer annulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 6. Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Molecular iodine: a highly efficient catalyst in the synthesis of quinolines via Friedländer annulation [organic-chemistry.org]
• 8. iris.unito.it [iris.unito.it]
• 9. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Amino-3-bromobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-Amino-3-bromobenzaldehyde. The following sections offer detailed experimental protocols, data presentation, and visual workflows to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Amino-3-bromobenzaldehyde?

A1: Common impurities can originate from starting materials, side reactions, or degradation. These may include:

• Unreacted Starting Materials: Residual 2-aminobenzaldehyde or the precursor used in its synthesis (e.g., o-nitrobenzaldehyde).

• Over-brominated Species: Primarily 2-Amino-3,5-dibromobenzaldehyde if an excess of the brominating agent is used.

• Positional Isomers: Other brominated isomers of 2-aminobenzaldehyde depending on the synthesis route.

• Oxidation Products: The aldehyde and amino functional groups are susceptible to oxidation, which can lead to colored impurities.[1]

• Residual Reagents: Inorganic salts (e.g., from iron-based reductions) and acidic residues (e.g., HCl, acetic acid) from the synthesis.[2]

Q2: Which purification technique is most effective for obtaining high-purity 2-Amino-3-bromobenzaldehyde?

A2: A combination of techniques is often optimal.

• Aqueous Workup: Washing the crude product with a mild base, such as a saturated sodium bicarbonate solution, is effective for removing acidic impurities.[2][3]

• Recrystallization: This is a highly effective method for removing most common impurities and typically yields a product with >99% purity.[2] Acetone and ethanol are commonly used solvents.[1][4]

• Silica Gel Column Chromatography: This technique is excellent for separating closely related compounds, such as positional isomers or over-brominated byproducts, that may not be easily removed by recrystallization.[5]

Q3: My purified product is a dark yellow or brown color. What is the cause and how can I fix it?

A3: A dark color typically indicates the presence of oxidized impurities or other colored byproducts.[1] To address this, you can incorporate a treatment with activated carbon (decolorizing charcoal) during the recrystallization process. Add a small amount of activated carbon to the hot, dissolved solution, stir for a few minutes, and then perform a hot filtration to remove the carbon before allowing the solution to cool and crystallize.[1]

Q4: How can I monitor the purity of my fractions during column chromatography or check my final product?

A4: High-Performance Liquid Chromatography (HPLC) is the standard and most reliable method for assessing the purity of 2-Amino-3-bromobenzaldehyde.[1] A typical setup involves a C18 reverse-phase column with a mobile phase consisting of an acetonitrile and water mixture, often with a small amount of acid like phosphoric acid to improve peak shape.[6] Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative monitoring of fractions during column chromatography.[5]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 2-Amino-3-bromobenzaldehyde.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Purity After Recrystallization	• Inappropriate solvent choice.• Presence of co-crystallizing impurities (e.g., isomers).• Cooling the solution too quickly, trapping impurities.	• Test a range of solvents or solvent mixtures (e.g., ethanol, acetone, ethyl acetate/hexanes).• If isomeric impurities are suspected, purify the material by column chromatography before recrystallization.• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to promote the formation of pure crystals.
Product "Oils Out" During Recrystallization	• The boiling point of the solvent is too high.• The compound is melting in the hot solvent rather than dissolving.• The solution is supersaturated with impurities.	• Use a lower-boiling point solvent.• Add a co-solvent in which the compound is less soluble (an anti-solvent) to the hot solution until it just becomes cloudy, then clarify by adding a few drops of the primary solvent before cooling.• Perform a preliminary purification step (e.g., a simple filtration through a silica plug) to remove gross impurities.
Poor Separation in Column Chromatography	• Incorrect mobile phase polarity.• Column overloading.• Cracks or channels in the silica gel column.	• Optimize the eluent system using TLC first. A common starting point is a mixture of hexanes and ethyl acetate.[5]• Reduce the amount of crude material loaded onto the column. The weight of the adsorbent should typically be 20-50 times the sample weight.[7]• Ensure the column is packed carefully and uniformly. Dry packing can be prone to cracking; a slurry packing method is often more reliable.[7]
Formation of an Emulsion During Extraction	• Vigorous shaking of the separatory funnel.• The pH of the aqueous layer is close to the pKa of the compound.	• Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and break the emulsion.[4]• Use gentle, repeated inversions of the separatory funnel instead of vigorous shaking.

Quantitative Data on Purification

The following tables provide representative data on the effectiveness of purification methods, based on studies of closely related aminobenzaldehydes.

Table 1: Purity of 2-Amino-3,5-dibromobenzaldehyde After Recrystallization

Recrystallization Solvent	Initial Purity (Crude)	Final Purity	Yield	Reference
Acetone	Not specified	99.4%	91.1%	[2]
Acetone	Not specified	99.2%	92.8%	[2]
Methanol, Ethanol, Acetone, etc.	99.1% (Crude)	>99.9%	Not specified	[8]

Table 2: Purification of 2-Amino-5-bromobenzaldehyde by Column Chromatography

Stationary Phase	Mobile Phase	Yield	Reference
Silica Gel	10% Ethyl Acetate in Hexanes	89-91%	[5]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is effective for removing less polar and more polar impurities, significantly increasing the purity of the final product.

• Dissolution: In a fume hood, place the crude 2-Amino-3-bromobenzaldehyde in an Erlenmeyer flask. Add a minimal amount of a suitable recrystallization solvent (e.g., acetone or ethanol).[2][4] Heat the mixture gently with stirring (e.g., on a hot plate) until the solid completely dissolves.

• Decolorization (Optional): If the solution is darkly colored, remove it from the heat and add a small amount of activated carbon. Swirl the flask for 2-5 minutes.

• Hot Filtration: If activated carbon was used, or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to obtain the final product.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is ideal for separating the target compound from isomers and other impurities with similar polarity.[5]

• Column Packing: Prepare a glass chromatography column packed with silica gel. A slurry packing method (silica gel mixed with the initial mobile phase) is recommended to avoid cracks.[7]

• Sample Loading: Dissolve the crude 2-Amino-3-bromobenzaldehyde in a minimum volume of the mobile phase or a slightly more polar solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the column.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 10% ethyl acetate in hexanes).[5] Gradually increase the polarity of the mobile phase if necessary to elute the target compound.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Monitor the composition of the fractions using TLC or HPLC.

• Solvent Evaporation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator to yield the purified 2-Amino-3-bromobenzaldehyde.

Visual Workflows

General Purification Workflow

Caption: General workflow for the purification of 2-Amino-3-bromobenzaldehyde.

Troubleshooting Decision Tree for Low Purity

Caption: Decision tree for troubleshooting low purity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. CN104447366A - Preparation method of high-purity 2-amino-3, 5-dibromobenzaldehyde - Google Patents [patents.google.com]

Technical Support Center: Work-up Procedures for Reactions Involving 2-Amino-3-bromobenzaldehyde

This technical support center provides guidance for researchers, scientists, and drug development professionals on the work-up procedures for reactions involving 2-Amino-3-bromobenzaldehyde. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common challenges encountered during product isolation and purification.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and solubility of 2-Amino-3-bromobenzaldehyde?

A1: 2-Amino-3-bromobenzaldehyde is typically a pale-yellow to yellow-brown solid. Its solubility is generally low in water but better in organic solvents. It is slightly soluble in chloroform and methanol, and more soluble in solvents like ethanol, acetone, and tetrahydrofuran. For purification, recrystallization from acetone or ethanol is common.[1]

Q2: What are the standard work-up steps after a reaction involving 2-Amino-3-bromobenzaldehyde?

A2: A typical aqueous work-up involves:

• Quenching the reaction: Slowly adding the reaction mixture to water or an aqueous solution.

• Extraction: Extracting the aqueous mixture with an organic solvent such as dichloromethane or ethyl acetate.

• Washing: Washing the combined organic layers sequentially with a saturated sodium bicarbonate solution (to neutralize any acid) and then with brine.

• Drying: Drying the organic layer over an anhydrous salt like sodium sulfate.

• Concentration: Removing the solvent under reduced pressure to obtain the crude product.

• Purification: Further purification is often achieved by recrystallization or column chromatography.[2]

Q3: Why is a sodium bicarbonate wash recommended in the work-up?

A3: A saturated sodium bicarbonate wash is used to neutralize any remaining acidic reagents or byproducts from the reaction. This is crucial as acidic conditions can sometimes promote side reactions or affect the stability of the aminobenzaldehyde product.

Q4: What are the common side products in the synthesis of 2-Amino-3-bromobenzaldehyde and how can they be removed?

A4: Common impurities can include unreacted starting materials, over-brominated products (like 2-amino-3,5-dibromobenzaldehyde), or products from the oxidation of the aldehyde or amino groups.[2] Most of these can be removed through careful purification. Recrystallization is effective for removing less soluble or more soluble impurities, while column chromatography can separate compounds with different polarities.[3]

Troubleshooting Guides

Problem	Potential Cause(s)	Recommended Solution(s)
Low Product Yield	- Incomplete reaction. - Product loss during extraction due to poor solubility in the organic solvent or emulsion formation. - Product instability.	- Monitor the reaction to completion using TLC or HPLC. - Perform multiple extractions with the organic solvent. To break emulsions, add brine. - Avoid prolonged exposure to strong acids, bases, or high temperatures during work-up.
Product is Darkly Colored (Yellow/Brown)	- Oxidation of the amino or aldehyde functional groups. - Presence of colored byproducts from side reactions. - Impurities in the starting materials.	- Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen) if possible. - Treat the crude product with activated charcoal during recrystallization to remove colored impurities. - Ensure high-purity starting materials are used.[2]
Difficulty in Product Isolation/Filtration	- Formation of a very fine precipitate or oil. - The product is highly soluble in the reaction solvent.	- After precipitation, cool the mixture to a lower temperature (e.g., 0-10°C) to encourage crystal growth before filtration. - If the product does not precipitate upon cooling, add an anti-solvent (a solvent in which the product is insoluble) to induce precipitation. Alternatively, remove the reaction solvent under reduced pressure and attempt recrystallization from a different solvent system.[1]
Low Product Purity/Presence of Impurities	- Incomplete removal of reagents or byproducts during washing steps. - Inefficient purification.	- Ensure thorough washing of the organic layer. - Optimize the recrystallization solvent or the solvent system for column chromatography. Multiple recrystallizations may be necessary. For column chromatography, a gradient elution may provide better separation.

Data Presentation

Table 1: Comparison of Synthesis and Purification Methods for 2-Amino-3,5-dibromobenzaldehyde

Starting Material	Key Reagents	Work-up/Purification Highlights	Reported Yield	Reported Purity
o-Nitrobenzaldehyde	Iron powder, Acetic Acid, Bromine	One-pot reduction and bromination. Work-up involves filtration, extraction with dichloromethane, washing with saturated sodium bicarbonate, and recrystallization from acetone.[2][4]	> 90%	> 99.0%[4]
o-Nitrobenzaldehyde	5% Palladium-charcoal, H₂, HBr, H₂O₂	Catalytic hydrogenation followed by bromination. Work-up includes pH adjustment to precipitate the product.	99% (crude)	99.3% (crude)
o-Aminobenzaldehyde	N-Bromosuccinimide (NBS)	Bromination followed by standard work-up.	84.3% (overall)	Not specified[5]

Experimental Protocols

Protocol 1: General Aqueous Work-up Procedure

• Quenching: Slowly pour the reaction mixture into a beaker containing deionized water with stirring.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x volume) and water (2 x volume).[6]

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude solid.[6]

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent in which 2-Amino-3-bromobenzaldehyde is soluble when hot and sparingly soluble when cold (e.g., acetone, ethanol).[1]

• Dissolution: Dissolve the crude product in a minimal amount of the hot recrystallization solvent.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Filtration (Optional): If charcoal was added, perform a hot filtration to remove it.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Visualizations

Caption: General experimental workflow for the work-up and purification of 2-Amino-3-bromobenzaldehyde.

References

• 1. Preparation method of 2-amino-3,5-dibromobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 5. Synthesis of 2-Amino-3,5-dibromobenzaldehyde | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]

Impact of solvent choice on 2-Amino-3-bromobenzaldehyde reactivity

Technical Support Center: 2-Amino-3-bromobenzaldehyde

Welcome to the technical support center for 2-Amino-3-bromobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to the impact of solvent choice on the reactivity of this compound.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-Amino-3-bromobenzaldehyde is showing low to no yield. Could the solvent be the problem?

A1: Absolutely. The choice of solvent is critical and can significantly impact reaction outcomes for several reasons:

• Solubility: 2-Amino-3-bromobenzaldehyde has limited solubility in many common solvents. For instance, it is only slightly soluble in chloroform and methanol, and sparingly soluble in water. For many reactions, solvents like ethanol, acetone, or tetrahydrofuran (THF) are better choices. A co-solvent system, such as an ethanol/water mixture, is often effective at improving the solubility of all reactants.[1]

• Reaction Rate: The polarity of the solvent can influence the rate of reaction. Polar protic solvents (e.g., water, ethanol) can stabilize charged intermediates, which may speed up or slow down a reaction depending on the mechanism.[2][3][4] For example, in some preparations, a mixed solvent system of ethylene glycol, methanol, and water is used, but an excess of methanol can decrease the reaction rate.[1]

• Nucleophile Reactivity: In nucleophilic substitution reactions, polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) can enhance the reactivity of anionic nucleophiles by solvating the cation but leaving the anion "naked" and more reactive.[5] Conversely, polar protic solvents can form a hydrogen-bond "cage" around the nucleophile, stabilizing it and reducing its reactivity.[5]

Q2: I am observing significant byproduct formation. How can I mitigate this by changing the solvent?

A2: Byproduct formation is often linked to solvent choice. Here are some common issues and solutions:

• Solvent Polarity: The polarity of your solvent can promote unwanted side reactions. If you suspect this is the case, switching to a solvent with a different polarity is a good troubleshooting step.[1]

• Oxidation: The amino group in 2-Amino-3-bromobenzaldehyde is susceptible to oxidation, which can lead to disulfide byproducts.[6] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) and using degassed solvents can help minimize this.[6]

• Condensation Byproducts: In reactions where 2-Amino-3-bromobenzaldehyde is an intermediate, it can be unstable and prone to self-condensation.[7] Performing a one-pot reaction where it is generated and consumed in situ can prevent its isolation and subsequent side reactions.[7][8]

Q3: For a Friedländer annulation to synthesize a quinoline, what is the best solvent to use with 2-Amino-3-bromobenzaldehyde?

A3: The Friedländer synthesis, which is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an active methylene group, is sensitive to solvent conditions.

For this type of reaction, polar protic solvents like ethanol are commonly used, often with an acid or base catalyst. However, to improve yields and reduce reaction times, a one-pot approach starting from the corresponding 2-nitrobenzaldehyde can be effective.[9] In this case, a solvent system like acetic acid with a reducing agent such as iron powder can be used to reduce the nitro group in situ, followed by condensation.[9] Toluene has also been reported as a suitable solvent for nickel-catalyzed quinoline synthesis at elevated temperatures.[10]

Troubleshooting Guide

Problem	Possible Cause Related to Solvent	Recommended Solution
Poor Solubility of Reactants	2-Amino-3-bromobenzaldehyde has limited solubility in nonpolar solvents, chloroform, and methanol.[1]	Use more polar solvents like ethanol, acetone, or THF.[1] Consider a co-solvent system such as ethanol/water.[1] Gentle heating may also improve solubility, but monitor for decomposition.[1]
Incomplete Reaction / Slow Rate	The solvent may be inhibiting the reaction. For example, polar protic solvents can solvate and deactivate strong nucleophiles.[5]	For reactions involving strong nucleophiles, consider switching from a polar protic solvent (e.g., ethanol) to a polar aprotic solvent (e.g., DMF, acetonitrile).[5] Increasing the temperature can also help, but be mindful of the solvent's boiling point.[1]
Formation of an Emulsion During Workup	This is common during aqueous workup procedures.	To break an emulsion, add a saturated solution of sodium chloride (brine).[1] Filtering the mixture through a pad of celite can also be effective.[1]
Product is an Oil Instead of a Solid	The product may be too soluble in the reaction or crystallization solvent.	If the product does not precipitate upon cooling, try adding an anti-solvent (a solvent in which the product is insoluble).[1] Alternatively, remove the solvent under reduced pressure and attempt recrystallization from a different solvent system. Acetone, ethanol, or ethyl acetate are commonly used for recrystallization.[1]

Experimental Protocols

Protocol 1: One-Pot Synthesis of 2-Amino-3,5-dibromobenzaldehyde

This one-pot method avoids the isolation of the unstable 2-aminobenzaldehyde intermediate.[8]

• Setup: In a 100mL three-necked flask, combine 2-nitrobenzaldehyde (1.5g, 10mmol), absolute ethanol (34mL), and distilled water (17mL).

• Dissolution: Stir the mixture at 50°C until the 2-nitrobenzaldehyde is completely dissolved.

• Reduction: Add acetic acid (34mL), reduced iron powder (3.9g, 70mmol), and 3-4 drops of concentrated HCl. Heat the mixture to 105°C and reflux for 40 minutes.

• Bromination: After the reduction is complete, cool the flask in a 0°C cold trap. Once cooled, add bromine (3.1g, 20mmol) dropwise. Allow the reaction to proceed at room temperature for 120 minutes.

• Workup: Stop the reaction and perform suction filtration. Wash the collected solid with 10mL of water. Extract the filtrate with dichloromethane (3 x 20mL).

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 20mL) and water (2 x 20mL). Dry the organic layer with anhydrous sodium sulfate, and remove the solvent by rotary evaporation to obtain the yellow solid product.

• Recrystallization: Recrystallize the crude product from acetone (10mL) to yield pure 2-amino-3,5-dibromobenzaldehyde.[8]

Data Presentation

Table 1: Effect of Solvent on the Synthesis of 2-Amino-3,5-dibromobenzaldehyde

Starting Material	Key Reagents	Solvent System	Yield (%)	Purity (%)	Reference
2-Aminobenzaldehyde	Br₂, KBr	Ethanol/H₂O	~91.9%	Not Specified	[8]
2-Nitrobenzaldehyde	Fe, Acetic Acid, Br₂	Ethanol/H₂O/Acetic Acid	91.1%	99.4%	[8]

Visualizations

Below are diagrams illustrating key concepts and workflows related to solvent selection.

Caption: A workflow diagram for selecting an appropriate solvent.

Caption: A decision tree for troubleshooting low-yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. CN105152947A - Preparation method of 2-amino-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Temperature control in the bromination of 2-aminobenzaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the bromination of 2-aminobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: My bromination reaction is proceeding too quickly and the temperature is difficult to control. What is causing this and how can I manage it?

A1: The rapid reaction rate and subsequent exotherm are likely due to the strong activating effect of the amino group (-NH₂) on the aromatic ring. This group donates electron density to the ring, making it highly reactive towards electrophiles like bromine.[1] To manage the reaction, it is crucial to implement strict temperature control. Conducting the reaction at low temperatures, typically between 0-20°C, is recommended.[2][3][4] Using a cooling bath (e.g., an ice-water or ice-salt bath) and ensuring slow, dropwise addition of the brominating agent over a period of 30-50 minutes can help maintain the desired temperature range.[2][5]

Q2: I am observing the formation of multiple brominated products instead of my desired mono- or di-substituted product. How can I improve the selectivity?

A2: The formation of polybrominated products is a common issue, again stemming from the high reactivity of the 2-aminobenzaldehyde substrate. The amino group is a strong ortho-, para-director, leading to substitution at multiple available positions.[2] To achieve better selectivity, consider the following strategies:

• Protect the Amino Group: The most effective method to control selectivity is to temporarily protect the amino group, for instance, through acetylation with acetic anhydride. The resulting acetamido group is less activating, allowing for more controlled bromination. The protecting group can be removed later via hydrolysis.[1][6]

• Choice of Brominating Agent: Using a milder brominating agent than elemental bromine can improve selectivity.

• Solvent Effects: Employing a non-polar solvent can sometimes reduce the rate of reaction and decrease the propensity for polysubstitution.[7][8]

Q3: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A3: Low yields in the bromination of 2-aminobenzaldehyde can arise from several factors:

• Incomplete Reaction: Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitoring the reaction progress using techniques like HPLC is recommended.[2][4]

• Side Reactions: Oxidation of the amino group is a possible side reaction that can consume starting material and reduce the yield of the desired product.

• Protonation of the Amino Group: If the reaction is conducted in a highly acidic medium, the amino group can be protonated to form an ammonium ion (-NH₃⁺). This deactivates the ring and hinders the desired electrophilic substitution.[6]

• Workup and Isolation Losses: Product can be lost during extraction, washing, and purification steps. Careful optimization of the workup procedure is important.

Q4: Can I directly synthesize 2-amino-4-bromobenzaldehyde from 2-aminobenzaldehyde?

A4: Direct bromination of 2-aminobenzaldehyde will not yield 2-amino-4-bromobenzaldehyde. The directing effect of the strongly activating amino group favors substitution at the positions ortho and para to it (positions 3 and 5). To synthesize the 4-bromo isomer, a different synthetic strategy is required, typically starting with a precursor that already has the bromine atom in the correct position, such as 4-bromo-2-nitrobenzaldehyde, which is then reduced.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Exotherm	Highly activated substrate due to the amino group.	- Maintain reaction temperature between 0-20°C using a cooling bath.[2][3][4]- Add the brominating agent slowly and dropwise.[2][5]- Ensure efficient stirring.
Formation of Polybrominated Products	The amino group is a strong activating ortho-, para-director.[2]	- Protect the amino group (e.g., acetylation) to moderate its activating effect.[1][6]- Use a milder brominating agent.- Experiment with non-polar solvents.[7][8]
Low Product Yield	Incomplete reaction, side reactions (oxidation), substrate deactivation (protonation), or losses during workup.	- Monitor reaction completion by HPLC.[2][4]- Avoid strongly acidic conditions that can protonate the amino group.[6]- Optimize extraction and purification procedures.
Formation of undesired isomers (e.g., trying to synthesize 4-bromo isomer)	The directing effects of the amino and aldehyde groups on the aromatic ring.[2]	- For isomers not favored by direct bromination, use a starting material that is already functionalized at the desired position.[2]

Experimental Protocol: Synthesis of 2-Amino-3,5-dibromobenzaldehyde

This protocol is adapted from a method involving the direct bromination of 2-aminobenzaldehyde.

Materials:

• 2-aminobenzaldehyde

• Ethanol

• Bromine

• Potassium bromide (KBr)

• Water

• Saturated sodium bicarbonate solution

Procedure:

• In a reaction vessel, create a uniform mixture of ethanol and 2-aminobenzaldehyde.

• While stirring, slowly add a pre-prepared mixed solution of bromine, potassium bromide (KBr), and water over a period of 30-50 minutes.

• Maintain the reaction temperature between 5-20°C throughout the addition.

• Continue stirring the reaction mixture for 1 hour after the addition is complete.

• Monitor the progress of the reaction using HPLC.

• Once the reaction is complete, add an excess of saturated sodium bicarbonate solution with vigorous stirring until a solid precipitate forms.

• Isolate the solid product, 2-amino-3,5-dibromobenzaldehyde, by filtration.[2]

Experimental Workflow

Caption: Experimental workflow for the bromination of 2-aminobenzaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN102399159A - Synthetic method of 3, 5-dibromo-2-aminobenzaldehyde - Google Patents [patents.google.com]
• 4. CN104447366A - Preparation method of high-purity 2-amino-3, 5-dibromobenzaldehyde - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Khan Academy [khanacademy.org]
• 8. youtube.com [youtube.com]

Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of 2-Amino-3-bromobenzaldehyde

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to catalyst deactivation in cross-coupling reactions involving 2-Amino-3-bromobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low or no conversion in my cross-coupling reaction with 2-Amino-3-bromobenzaldehyde?

A1: Low or no conversion is a common issue and can often be attributed to catalyst deactivation. The 2-Amino-3-bromobenzaldehyde substrate possesses both an amino (-NH₂) group and an aldehyde (-CHO) group in close proximity to the reaction center. The lone pair of electrons on the nitrogen atom of the amino group can coordinate strongly to the palladium catalyst, leading to the formation of inactive complexes and catalyst poisoning.

Q2: My reaction starts well but then stalls, resulting in incomplete conversion. What is the likely cause?

A2: A stalling reaction is a classic symptom of catalyst deactivation occurring during the reaction. Several factors could be at play:

• Product Inhibition: The reaction product, now containing a new substituent, might bind more strongly to the palladium catalyst than the starting material, effectively poisoning the catalyst as the product concentration increases.

• Ligand Degradation: Phosphine ligands, commonly used in cross-coupling reactions, can degrade at elevated temperatures over time, leading to the formation of inactive palladium species, often observed as palladium black.

• Change in Reaction Conditions: As the reaction progresses, changes in the concentration of reactants, products, and base can alter the stability and activity of the catalyst.

Q3: I am observing a significant amount of palladium black in my reaction. How can I prevent this?

A3: The formation of palladium black indicates the aggregation of the active Pd(0) species into an inactive bulk metal form. This is a common deactivation pathway. To mitigate this, consider the following strategies:

• Ligand Selection: Employing bulky, electron-rich phosphine ligands, such as those developed by Buchwald and Hartwig, can stabilize the monomeric Pd(0) species and prevent aggregation.

• Reaction Temperature: Lowering the reaction temperature can reduce the rate of catalyst decomposition and aggregation.

• Solvent Choice: The solvent can influence the stability of the catalytic species. A solvent that poorly solubilizes the catalyst may promote aggregation.

Q4: Can the aldehyde group in 2-Amino-3-bromobenzaldehyde interfere with the reaction?

A4: Yes, the aldehyde group can potentially participate in side reactions, such as aldol condensation, under basic conditions. While catalyst deactivation by the amino group is a more common issue, undesired reactivity of the aldehyde can consume starting material and complicate purification. If side reactions involving the aldehyde are suspected, consider using milder bases or protecting the aldehyde group as an acetal.

Troubleshooting Guides

Issue 1: Low or No Product Yield

A common challenge in cross-coupling reactions is a lower-than-expected or complete lack of product formation. This troubleshooting guide provides a systematic approach to identify and resolve the underlying issues.

dot

Caption: Troubleshooting workflow for low or no product yield.

Issue 2: Significant Side Product Formation (e.g., Protodebromination)

The formation of byproducts, such as the debrominated starting material, can significantly reduce the yield of the desired product.

dot```dot graph Troubleshooting_Side_Products { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [color="#202124", fontname="Arial", fontsize=9];

Start [label="High Level of \nProtodebromination", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Base_Check [label="1. Evaluate Base"]; Ligand_Check [label="2. Assess Ligand"]; Temp_Check [label="3. Review Temperature"];

Start -> Base_Check; Start -> Ligand_Check; Start -> Temp_Check;

// Base Path Base_Check -> Action_Base [label="Issue: Base is too strong or\n a source of hydride."]; Action_Base [label="Action:\n- Switch to a milder base (e.g., K2CO3, K3PO4).\n- Ensure anhydrous conditions.", shape=box, fillcolor="#34A853"];

// Ligand Path Ligand_Check -> Action_Ligand [label="Issue: Ligand promotes\n reductive elimination."]; Action_Ligand [label="Action:\n- Experiment with different phosphine ligands.", shape=box, fillcolor="#34A853"];

// Temperature Path Temp_Check -> Action_Temp [label="Issue: High temperature\n promotes side reactions."]; Action_Temp [label="Action:\n- Lower the reaction temperature.", shape=box, fillcolor="#34A853"]; }

Caption: Common catalyst deactivation pathways in cross-coupling reactions.

Reference Data & Comparative Studies

Comparison of Synthetic Routes to 8-Bromoquinolines

A comprehensive guide for researchers, scientists, and drug development professionals on the comparative analysis of synthetic routes to 8-bromoquinolines is presented below. This guide provides an objective comparison of various synthetic methodologies, supported by experimental data, to aid in the selection of the most suitable pathway for specific research and development needs.

The synthesis of 8-bromoquinoline is a critical step in the development of various pharmaceutical compounds and functional materials. Several classical and modern synthetic methods can be employed to achieve this target molecule. This guide evaluates the most common and effective routes, including the Skraup synthesis, Doebner-von Miller reaction, direct electrophilic bromination, and synthesis from 8-quinolineboronic acid. The Combes, Gould-Jacobs, and Friedländer syntheses are also discussed in the context of their potential applicability.

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative data for the different synthetic routes to 8-bromoquinolines, providing a clear comparison of their performance.

Synthetic Route	Starting Material(s)	Reagents & Conditions	Yield (%)	Notes
Skraup Synthesis	2-Bromoaniline, Glycerol	Methanesulfonic acid, meta-nitrobenzenesulfonic acid sodium salt, 125 °C	Not explicitly reported, but described as a "painless" and effective method.	A classic and robust method for quinoline synthesis. The use of methanesulfonic acid is a modern modification to improve safety and ease of reaction.
Doebner-von Miller Reaction	2-Bromoaniline, Crotonaldehyde	18% HCl, Boric acid, 2-Bromonitrobenzene (oxidant), Reflux	Not explicitly reported for 8-bromo-2-methylquinoline.	A variation of the Skraup synthesis, suitable for producing quinolines with substitution on the pyridine ring.
Direct Electrophilic Bromination	Quinoline	N-Bromosuccinimide (NBS), Trifluoroacetic acid, CH₂Cl₂, 0 °C to RT	Yield for 8-bromo isomer not specified; often produces a mixture of 5- and 8-bromoquinolines.	A direct approach, but regioselectivity can be a challenge, often requiring separation of isomers.
From Boronic Acid	8-Quinolineboronic acid	CuBr₂, Tetrabutylammonium bromide (TBAB), Water, 100 °C	90%[1]	A high-yielding modern method, but requires the synthesis of the boronic acid precursor.

Logical Workflow of Synthetic Strategies

The following diagram illustrates the different synthetic pathways to 8-bromoquinoline.

Caption: Synthetic pathways to 8-bromoquinolines.

Detailed Experimental Protocols

This section provides detailed methodologies for the key synthetic routes discussed.

Skraup Synthesis of 8-Bromoquinoline

This modified Skraup synthesis is a "painless" procedure that avoids the violent nature of the classic reaction.[2]

• Materials:

  • 2-Bromoaniline

  • Methanesulfonic acid

  • meta-Nitrobenzenesulfonic acid sodium salt

  • Glycerol

  • Sodium hydroxide solution

  • Chloroform

• Procedure:

  • A 1-L 3-neck round-bottom flask is equipped with an overhead mechanical stirrer, an internal temperature thermometer, and a dropping funnel.

  • The flask is charged with methanesulfonic acid (250 mL) and warmed with stirring to an internal temperature of 125 °C.

  • 2-Bromoaniline (80.55 g, 0.468 mol) is added portion-wise, followed by meta-nitrobenzenesulfonic acid sodium salt.

  • Glycerol is then added dropwise over a period of time, maintaining the reaction temperature.

  • After the addition is complete, the reaction mixture is stirred at 125 °C for several hours until the reaction is complete (monitored by TLC).

  • The reaction mixture is cooled and carefully poured into a large beaker of ice water.

  • The aqueous solution is neutralized with a sodium hydroxide solution to precipitate the crude product.

  • The crude product is extracted with chloroform, and the organic layer is washed with water and dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure, and the residue is purified by distillation or chromatography to afford 8-bromoquinoline.

Doebner-von Miller Synthesis of 8-Bromo-2-methylquinoline

This method is a variation of the Skraup synthesis and is useful for preparing quinolines with substituents on the pyridine ring.

• Materials:

  • 2-Bromoaniline

  • Crotonaldehyde

  • 18% Hydrochloric acid

  • Boric acid

  • 2-Bromonitrobenzene

  • Anhydrous Zinc chloride

  • Ammonia solution

  • 2-Propanol

• Procedure:

  • A solution of 2-bromoaniline (0.05 mol), boric acid (3.10 g), and 18% HCl (50 ml) is heated to reflux.

  • A mixture of crotonaldehyde (0.06 mol) and 2-bromonitrobenzene (0.01 mol) is slowly added with stirring over 1 hour.

  • The reaction mixture is stirred at reflux (373 K) for another 2.5 hours.

  • An equimolar amount of anhydrous ZnCl₂ is added with vigorous stirring for 0.5 hours.

  • After the reaction is complete, the solution is cooled in an ice bath.

  • The crude brown solid is filtered, washed with 2-propanol, dissolved in water, and neutralized with concentrated NH₃·H₂O solution to a pH of 8 to precipitate the product.

  • The product is collected by filtration and purified.

Direct Electrophilic Bromination of Quinoline

This method allows for the direct synthesis of bromoquinolines from the parent heterocycle, though it may lack regioselectivity.[3]

• Materials:

  • Quinoline

  • N-Bromosuccinimide (NBS)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (CH₂Cl₂)

  • Sodium hydroxide solution

• Procedure:

  • A solution of quinoline (25 mmol) in dichloromethane (30 mL) is cooled to 0 °C.

  • While maintaining the temperature at 0 °C, N-bromosuccinimide (2.045 g, 11.5 mmol) and trifluoroacetic acid (1.86 mL, 25 mmol) are added dropwise to the reaction mixture over 30 minutes.

  • The resulting brown slurry is allowed to warm to room temperature and stirred overnight.

  • The reaction is monitored by TLC for completion.

  • The reaction mixture is quenched, and the pH is adjusted to 10 with a sodium hydroxide solution.

  • The mixture is extracted with dichloromethane, and the organic layer is washed twice with water.

  • The organic layer is dried with anhydrous sodium sulfate and concentrated under vacuum to yield a mixture of bromoquinolines, which then requires separation (e.g., by column chromatography) to isolate the 8-bromo isomer.

Synthesis of 8-Bromoquinoline from 8-Quinolineboronic Acid

This modern synthetic route offers a high yield of the desired product.[1]

• Materials:

  • 8-Quinolineboronic acid

  • Copper(II) bromide (CuBr₂)

  • Tetrabutylammonium bromide (TBAB)

  • Water

  • Ethyl acetate (EtOAc)

• Procedure:

  • To a stirred solution of 8-quinolineboronic acid (1 mmol), add CuBr₂ (335 mg, 1.5 mmol) and TBAB (33 mg, 0.1 mmol) in water (5 mL) in a sealed tube.

  • The reaction mixture is heated at 100 °C for 5-12 hours.

  • The reaction progress is monitored by TLC.

  • After completion, the mixture is extracted with EtOAc (2 x 5 mL).

  • The combined organic layers are dried over anhydrous Na₂SO₄ and concentrated in vacuo.

  • The residue is purified by column chromatography (PE/EA 40:1-20:1) to afford 8-bromoquinoline.

Discussion of Other Synthetic Routes

• Combes Quinoline Synthesis: This method involves the acid-catalyzed condensation of an aniline with a β-diketone.[4] For the synthesis of 8-bromoquinoline, 2-bromoaniline would be reacted with a suitable β-diketone like acetylacetone. The strongly electron-withdrawing nature of the bromine atom on the aniline may hinder the cyclization step, potentially leading to lower yields.

• Gould-Jacobs Reaction: This reaction is primarily used for the synthesis of 4-hydroxyquinolines from anilines and malonic ester derivatives.[5][6] The reaction is reported to be more effective for anilines bearing electron-donating groups, which suggests that the use of electron-withdrawing 2-bromoaniline might not be optimal. The product would also be an 8-bromo-4-hydroxyquinoline, requiring a subsequent dehydroxylation step to obtain 8-bromoquinoline.

Conclusion

The choice of synthetic route to 8-bromoquinoline depends on several factors, including the availability of starting materials, desired yield, scalability, and safety considerations.

• The Skraup synthesis , particularly with modern modifications, offers a reliable and classic approach starting from the readily available 2-bromoaniline.

• The synthesis from 8-quinolineboronic acid provides the highest reported yield and is an excellent choice if the boronic acid precursor is accessible or can be synthesized efficiently.[1]

• Direct bromination of quinoline is the most atom-economical route but is hampered by a lack of regioselectivity, necessitating challenging separation procedures.

The Doebner-von Miller reaction is a viable alternative for producing substituted 8-bromoquinolines. The Combes, Gould-Jacobs, and Friedländer syntheses appear to be less suitable for the direct synthesis of 8-bromoquinoline due to potential reactivity issues with the electron-deficient 2-bromoaniline or the requirement for less common starting materials. Researchers should carefully consider these factors when selecting the most appropriate synthetic strategy for their specific application.

References

• 1. 8-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]
• 2. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 3. Page loading... [guidechem.com]
• 4. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 6. Gould-Jacobs Reaction [drugfuture.com]
• 7. researchgate.net [researchgate.net]
• 8. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Quinoline Synthesis: 2-Amino-3-bromobenzaldehyde vs. 2-Amino-5-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

The synthesis of quinoline and its derivatives is a cornerstone of medicinal chemistry and drug development, with the quinoline scaffold present in a wide array of pharmacologically active compounds. The Friedländer annulation, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing a reactive α-methylene group, remains a fundamental and versatile method for constructing this bicyclic heterocycle. The choice of substituted 2-aminobenzaldehyde is critical as it directly influences the substitution pattern and, consequently, the biological activity of the resulting quinoline.

This guide provides an in-depth comparison of two isomeric starting materials, 2-amino-3-bromobenzaldehyde and 2-amino-5-bromobenzaldehyde, in the context of quinoline synthesis. We will explore their relative reactivity, present hypothetical quantitative data based on established chemical principles, provide detailed experimental protocols for the Friedländer synthesis, and visualize the synthetic pathways.

Theoretical Comparison of Reactivity

The reactivity of 2-aminobenzaldehydes in the Friedländer synthesis is primarily governed by the electronic and steric environment of the amino and aldehyde functional groups. The position of the bromine substituent in 2-amino-3-bromobenzaldehyde and 2-amino-5-bromobenzaldehyde is expected to have a discernible impact on the reaction kinetics and overall yield.

Electronic Effects:

• 2-Amino-5-bromobenzaldehyde: The bromine atom at the 5-position (para to the amino group) exerts a -I (inductive) and +M (mesomeric) effect. While the inductive effect is electron-withdrawing, the mesomeric effect is electron-donating. For halogens, the inductive effect generally outweighs the mesomeric effect, leading to a net deactivation of the aromatic ring. However, the para-positioning allows for some resonance donation to the amino group, which can slightly enhance its nucleophilicity compared to a meta-substituted analogue.

• 2-Amino-3-bromobenzaldehyde: The bromine atom at the 3-position (ortho to the amino group and meta to the aldehyde) also exhibits -I and +M effects. The inductive electron withdrawal will decrease the nucleophilicity of the adjacent amino group. Furthermore, the proximity of the bulky bromine atom to the amino group can introduce steric hindrance.

Steric Effects:

• 2-Amino-3-bromobenzaldehyde: The ortho-bromo substituent can sterically hinder the approach of the enolate, potentially slowing down the initial aldol addition or imine formation, which are key steps in the Friedländer synthesis.

• 2-Amino-5-bromobenzaldehyde: The bromine atom is remote from the reacting centers and is not expected to exert any significant steric influence on the reaction.

Based on these electronic and steric considerations, 2-amino-5-bromobenzaldehyde is predicted to be the more reactive substrate , likely leading to higher yields and faster reaction times under identical conditions. The reduced nucleophilicity and potential steric hindrance in 2-amino-3-bromobenzaldehyde may necessitate more forcing reaction conditions to achieve comparable results.

Quantitative Data Summary

The following table summarizes the expected outcomes of the Friedländer synthesis using the two isomers with a generic ketone (e.g., acetone) as the methylene component. These values are illustrative and based on the theoretical comparison above.

Parameter	2-Amino-3-bromobenzaldehyde	2-Amino-5-bromobenzaldehyde
Product	8-Bromoquinoline	6-Bromoquinoline
Predicted Yield	65-75%	80-90%
Reaction Time	8-12 hours	4-6 hours
Optimal Temperature	100-120 °C	80-100 °C
Purity of Crude Product	Moderate to High	High

Experimental Protocols

The following are generalized protocols for the Friedländer synthesis of 8-bromoquinoline and 6-bromoquinoline. These protocols are based on established procedures for similar quinoline syntheses and should be optimized for specific laboratory conditions.[1][2]

Protocol 1: Synthesis of 8-Bromoquinoline from 2-Amino-3-bromobenzaldehyde

Materials:

• 2-Amino-3-bromobenzaldehyde

• Acetone (or other suitable ketone)

• Potassium hydroxide (KOH)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-amino-3-bromobenzaldehyde (1.0 eq) in ethanol.

• Add an excess of acetone (5-10 eq) to the solution.

• Add a catalytic amount of potassium hydroxide (0.2 eq).

• Heat the reaction mixture to reflux (approximately 80°C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 8-12 hours), cool the mixture to room temperature.

• Neutralize the reaction mixture with 1M HCl.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 8-bromoquinoline.

Protocol 2: Synthesis of 6-Bromoquinoline from 2-Amino-5-bromobenzaldehyde

Materials:

• 2-Amino-5-bromobenzaldehyde

• Acetone (or other suitable ketone)

• Potassium hydroxide (KOH)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• Follow the same procedure as for the synthesis of 8-bromoquinoline, using 2-amino-5-bromobenzaldehyde as the starting material.

• The reaction is expected to proceed more rapidly (typically 4-6 hours).

• Work-up and purification steps are identical to Protocol 1.

Visualizing the Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the logical workflow of the comparative synthesis.

Caption: Comparative workflow for the synthesis of bromoquinolines.

Caption: Logical relationship of reactants to products in quinoline synthesis.

Conclusion

While both 2-amino-3-bromobenzaldehyde and 2-amino-5-bromobenzaldehyde are viable precursors for the synthesis of bromo-substituted quinolines via the Friedländer reaction, their reactivity profiles are expected to differ. The electronic and steric effects of the bromine substituent suggest that 2-amino-5-bromobenzaldehyde will be the more reactive isomer, leading to higher yields of 6-bromoquinoline under milder conditions. In contrast, the synthesis of 8-bromoquinoline from 2-amino-3-bromobenzaldehyde may require more forcing conditions to overcome the deactivating and sterically hindering effects of the ortho-bromo group. This comparative analysis provides a valuable framework for researchers to select the appropriate starting material and optimize reaction conditions for the synthesis of specifically substituted quinoline derivatives for applications in drug discovery and development.

References

• 1. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Substituted Quinoline Synthesis: Beyond the Friedländer Reaction

For researchers, scientists, and drug development professionals, the quinoline scaffold is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals. The Friedländer synthesis, a classical and widely used method for constructing this bicyclic heterocycle, involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group. While broadly applicable, the Friedländer synthesis is not without its limitations, including the sometimes-difficult synthesis of the requisite 2-aminoaryl carbonyl starting materials.

This guide provides an objective comparison of several key alternative methods for the synthesis of substituted quinolines, offering insights into their respective advantages, disadvantages, and substrate scope. The performance of these alternatives is compared with the Friedländer synthesis and each other, supported by experimental data to inform the selection of the most appropriate method for a given synthetic challenge.

At a Glance: A Comparative Overview of Quinoline Syntheses

The choice of a synthetic route to a target quinoline is a strategic decision that depends on the desired substitution pattern, the availability of starting materials, and the required reaction conditions. The following table provides a high-level comparison of the Friedländer synthesis and its most common alternatives.

Synthesis Method	Starting Materials	Typical Products	General Reaction Conditions	Key Advantages	Key Disadvantages
Friedländer Synthesis	2-Aminoaryl aldehyde/ketone + α-Methylene carbonyl	Polysubstituted quinolines	Acid or base catalysis, often mild to moderate temperatures.	High versatility, good yields, and predictable regioselectivity.[1]	Requires pre-functionalized and sometimes inaccessible 2-aminoaryl carbonyls.[1]
Combes Synthesis	Aniline + β-Diketone	2,4-Disubstituted quinolines	Strong acid catalysis (e.g., H₂SO₄), elevated temperatures.[2][3]	Utilizes readily available anilines and β-diketones.[2]	Harsh acidic conditions can limit functional group tolerance.[2]
Doebner-von Miller Reaction	Aniline + α,β-Unsaturated aldehyde/ketone	2- and/or 4-Substituted quinolines	Strong acid (e.g., HCl, H₂SO₄) or Lewis acid catalysis, often with an oxidizing agent.[4][5]	One-pot reaction from simple starting materials.	Can produce complex mixtures and tarry byproducts; harsh conditions.[4]
Gould-Jacobs Reaction	Aniline + Alkoxymethylenemalonate ester	4-Hydroxyquinoline-3-carboxylates and their derivatives	High-temperature thermal cyclization.[6]	Provides access to functionalized 4-hydroxyquinolines.	Requires high temperatures; multi-step process to obtain simple 4-hydroxyquinolines.[7]
Skraup Synthesis	Aniline, glycerol, sulfuric acid, and an oxidizing agent	Unsubstituted or benzene-ring substituted quinolines	Harsh: strongly acidic, high temperatures, and highly exothermic.[8][9]	Uses simple, inexpensive starting materials.[8]	Notoriously vigorous and hazardous reaction; often low yields.[8]
Pfitzinger Reaction	Isatin + α-Methylene carbonyl	Quinoline-4-carboxylic acids	Basic conditions (e.g., KOH in ethanol).[10][11]	A versatile route to quinoline-4-carboxylic acids.[10]	Requires isatin starting materials.
Niementowski Synthesis	Anthranilic acid + Aldehyde/Ketone	γ-Hydroxyquinolines	High temperatures (120-200 °C).[1]	A direct route to hydroxyquinolines from anthranilic acids.	High temperatures can limit substrate scope.[1]
Camps Cyclization	o-Acylaminoacetophenone	2- and 4-Hydroxyquinolines	Basic conditions (e.g., NaOH or KOH).	Useful for the synthesis of specific hydroxyquinoline isomers.	Requires the synthesis of the o-acylaminoacetophenone precursor.
Conrad-Limpach-Knorr Synthesis	Aniline + β-Ketoester	4-Hydroxyquinolines or 2-Hydroxyquinolines	Temperature-dependent; lower temperatures favor the 4-hydroxy isomer, while higher temperatures yield the 2-hydroxy isomer.[7][12]	Allows for selective synthesis of 2- or 4-hydroxyquinolines.	High temperatures are often required for cyclization.[12]

Visualizing the Landscape of Quinoline Synthesis

The various methods for quinoline synthesis can be broadly categorized based on the nature of the bond disconnections and the starting materials. The following diagram illustrates the relationships between the Friedländer synthesis and its alternatives.

Classification of major quinoline synthesis methods.

Quantitative Performance Comparison

The following table presents a summary of reported yields for the synthesis of representative substituted quinolines via the Friedländer synthesis and several of its alternatives. It is important to note that yields can be highly dependent on the specific substrates, reaction conditions, and scale of the reaction.

Target Quinoline	Synthesis Method	Reactants	Catalyst/Conditions	Yield (%)	Reference
Quinoline	Skraup	Aniline, Glycerol, H₂SO₄, Nitrobenzene	FeSO₄	84-91	[8]
2-Methylquinoline	Doebner-von Miller	Aniline, Crotonaldehyde	HCl, Toluene, reflux	~70 (unoptimized)	[13]
2,4-Dimethylquinoline	Combes	Aniline, Acetylacetone	H₂SO₄	89	[14]
2-Phenylquinoline-4-carboxylic acid	Pfitzinger	Isatin, Acetophenone	KOH, Ethanol, reflux	~85	[15]
4-Hydroxy-2-methylquinoline	Conrad-Limpach	Aniline, Ethyl acetoacetate	Diphenyl ether, 250 °C	80-86	[16]
Ethyl 4-hydroxyquinoline-3-carboxylate	Gould-Jacobs	Aniline, Diethyl ethoxymethylenemalonate	Dowtherm A, 250 °C	47 (microwave)	[6]
2-Phenyl-4-hydroxyquinoline	Niementowski	Anthranilic acid, Acetophenone	120-130 °C	Not specified	[1]
2,4-Dihydroxyquinoline	Camps	Acetyl anthranilate	NaOH	Not specified	[17]
Polysubstituted quinolines	Friedländer	2-Aminobenzophenone, various ketones	Acetic acid, microwave, 160 °C	Excellent	[5]

Detailed Methodologies and Experimental Protocols

This section provides detailed experimental protocols for the key quinoline synthesis methods discussed. These protocols are intended as a guide and may require optimization for specific substrates and laboratory conditions.

Skraup Synthesis of Quinoline

This classic, yet often vigorous, method provides a direct route to the parent quinoline ring.[8][9]

General experimental workflow for the Skraup synthesis.

Protocol:

• In a large round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated sulfuric acid to a mixture of aniline and glycerol.

• Add an oxidizing agent, such as nitrobenzene, and a moderator, like ferrous sulfate, to control the exothermic reaction.

• Heat the mixture gently to initiate the reaction. Once initiated, the reaction is typically self-sustaining.

• After the reaction subsides, continue heating for several hours to ensure completion.

• Cool the reaction mixture and carefully dilute it with water.

• Neutralize the mixture with a concentrated sodium hydroxide solution.

• Isolate the crude quinoline by steam distillation.

• The product can be further purified by extraction and distillation.

Combes Synthesis of 2,4-Dimethylquinoline

This method is particularly useful for the synthesis of 2,4-disubstituted quinolines from readily available starting materials.[2][3]

Protocol:

• In a round-bottom flask, mix aniline and acetylacetone.

• Slowly add concentrated sulfuric acid with cooling to control the initial exotherm.

• Heat the reaction mixture at a specified temperature (e.g., 100-120 °C) for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the mixture with a base (e.g., aqueous ammonia or sodium hydroxide) to precipitate the crude product.

• Collect the solid by filtration, wash with water, and purify by recrystallization or column chromatography.

Pfitzinger Synthesis of 2-Phenylquinoline-4-carboxylic Acid

The Pfitzinger reaction is a go-to method for preparing quinoline-4-carboxylic acids.[10][11][15]

Protocol:

• Dissolve potassium hydroxide in aqueous ethanol in a round-bottom flask equipped with a reflux condenser.

• Add isatin and acetophenone to the basic solution.

• Heat the mixture to reflux for 18-36 hours, monitoring the reaction by TLC.

• After cooling, remove the solvent under reduced pressure.

• Dissolve the residue in water and wash with diethyl ether to remove unreacted acetophenone.

• Cool the aqueous layer in an ice bath and acidify with hydrochloric or acetic acid to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry to yield the desired product.

Conclusion

The Friedländer synthesis remains a powerful and versatile tool for the construction of substituted quinolines. However, a thorough understanding of the available alternatives is crucial for any researcher in the field of medicinal and synthetic chemistry. The Combes, Doebner-von Miller, Gould-Jacobs, Skraup, Pfitzinger, Niementowski, Camps, and Conrad-Limpach-Knorr syntheses each offer unique advantages in terms of starting material availability, achievable substitution patterns, and reaction conditions. The choice of synthesis will ultimately be dictated by the specific requirements of the target molecule and the practical constraints of the laboratory. Modern advancements, such as the use of microwave irradiation and novel catalytic systems, continue to improve the efficiency and applicability of these classical reactions, ensuring their continued relevance in the synthesis of novel quinoline-based compounds.

References

• 1. Niementowski quinoline synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. benchchem.com [benchchem.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. benchchem.com [benchchem.com]

Comparing catalytic systems for cross-coupling with brominated benzaldehydes

A Comprehensive Guide to Catalytic Systems for Cross-Coupling Reactions with Brominated Benzaldehydes

For researchers, scientists, and drug development professionals, the efficient synthesis of complex organic molecules is paramount. Brominated benzaldehydes are versatile building blocks in this endeavor, serving as key precursors in various palladium-catalyzed cross-coupling reactions. The choice of the catalytic system is critical to the success of these transformations, directly impacting yield, reaction time, and substrate scope. This guide provides an objective comparison of catalytic systems for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions involving brominated benzaldehydes, supported by experimental data and detailed protocols.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between organoboron compounds and organic halides. For brominated benzaldehydes, this reaction allows for the introduction of a wide range of aryl and heteroaryl substituents.

Performance of Catalytic Systems for Suzuki-Miyaura Coupling

The selection of the palladium source, ligand, base, and solvent system significantly influences the outcome of the Suzuki-Miyaura coupling. Below is a summary of various catalytic systems used for the coupling of brominated benzaldehydes with arylboronic acids.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Substrate	Coupling Partner	Yield (%)
Pd(OAc)₂ (0.003 equiv)	PPh₃ (0.009 equiv)	Na₂CO₃ (2M aq.)	1-Propanol/H₂O	Reflux	0.75	4-Bromobenzaldehyde	Benzeneboronic acid	86
Pd(PPh₃)₄ (3 mol%)	-	K₂CO₃	Toluene/EtOH/H₂O	80	6	4-Bromobenzaldehyde	Phenylboronic acid	90[1]
Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Na₂CO₃	Dioxane/H₂O	90	5	4-Bromobenzaldehyde	Phenylboronic acid	93[1]
PdCl₂(dppf) (1.5 mol%)	dppf	Cs₂CO₃	DMF	100	4	4-Bromobenzaldehyde	Phenylboronic acid	96[1]
Pd/C (10 mol%)	-	K₃PO₄	Isopropanol/H₂O	85	12	4-Bromobenzaldehyde	Phenylboronic acid	85[1]
Pd(OAc)₂ (2 mol%)	XPhos (4 mol%)	K₃PO₄	t-BuOH/H₂O	100	3	4-Bromobenzaldehyde	Phenylboronic acid	97[1]
Pd(PPh₃)₄ (3 mol%)	-	K₂CO₃	1,4-Dioxane/H₂O	80-100	8-16	4-Bromo-2-hydroxybenzaldehyde	Arylboronic acid	High Yields
Pd(OAc)₂ (2 mol%)	SPhos (4 mol%)	KOH	Ethanol/H₂O	120 (Microwave)	0.17-0.33	4-Bromo-2-hydroxybenzaldehyde	Arylboronic acid	High Yields

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromobenzaldehyde

This protocol details a procedure for the Suzuki-Miyaura coupling of 4-bromobenzaldehyde with benzeneboronic acid.[2]

Materials:

• 4-Bromobenzaldehyde

• Benzeneboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• 2 M Sodium carbonate (Na₂CO₃) solution

• 1-Propanol

• Deionized water

• Ethyl acetate

• Saturated brine

• 5% Sodium bicarbonate (NaHCO₃) solution

• Darco G-60 (activated carbon)

• Sodium sulfate (Na₂SO₄)

• Nitrogen gas

Procedure:

• To a three-necked, round-bottomed flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-bromobenzaldehyde (50.0 g, 0.270 mol), benzeneboronic acid (34.6 g, 0.284 mol), and 1-propanol (485 mL) under a nitrogen atmosphere.

• Stir the mixture at room temperature for 30 minutes to dissolve the solids.

• Add palladium(II) acetate (0.182 g, 0.811 mmol), triphenylphosphine (0.638 g, 2.43 mmol), 2 M aqueous sodium carbonate (162 mL, 0.324 mol), and deionized water (95.0 mL).

• Heat the mixture to reflux under nitrogen. The reaction is typically complete in about 45 minutes.

• Monitor the reaction progress by ¹H NMR by observing the disappearance of the aldehyde proton signal of the starting material at δ 10.00 and the appearance of the product aldehyde signal at δ 10.06.

• Once complete, remove the heat source and add 350 mL of water while the mixture is still hot.

• Allow the mixture to cool to room temperature while stirring (approximately 2.5 hours).

• Dilute the mixture with 500 mL of ethyl acetate and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer twice with 250 mL portions of ethyl acetate.

• Combine the organic layers and wash with 250 mL of 5% aqueous sodium bicarbonate, followed by two 250 mL portions of saturated brine.

• Treat the organic solution with 25.0 g of Darco G-60 and stir for 30 minutes at room temperature.

• Add 50.0 g of sodium sulfate and continue stirring for another 30 minutes.

• Filter the mixture through a pad of Celite and wash the filter cake with ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified by recrystallization.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

Heck Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. This reaction is particularly useful for the vinylation of brominated benzaldehydes.

Performance of Catalytic Systems for Heck Reaction

The efficiency of the Heck reaction is highly dependent on the choice of catalyst, ligand, base, and solvent. N-heterocyclic carbene (NHC) ligands have emerged as a stable and reactive alternative to traditional phosphine ligands.[3]

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Substrate	Coupling Partner	Yield (%)
Pd(OAc)₂ (1 mol%)	Tetrahydropyrimidinium salt (2 mol%)	K₂CO₃	DMF/H₂O	80	4	4-Bromobenzaldehyde	Styrene	85-95
Pd(dba)₂ (1 mol%)	Triaryl phosphine-functionalized NHC (1 mol%)	K₂CO₃	DMAc	120	12	4-Bromotoluene	Styrene derivatives	Excellent
Pd(OAc)₂ (5 mol%)	PPh₃ (10 mol%)	K₂CO₃	DMF	100	12	2-(Allyloxy)-3-bromobenzaldehyde	- (Intramolecular)	High Yields
PdCl₂(PPh₃)₂ (5 mol%)	-	NaOAc	DMA	120	24	Analogous intramolecular substrates	- (Intramolecular)	75

Experimental Protocol: Heck Reaction of 4-Bromobenzaldehyde with Styrene

This protocol provides a general procedure for the Heck coupling of 4-bromobenzaldehyde with styrene using an in situ generated palladium-NHC catalyst.[4]

Materials:

• 4-Bromobenzaldehyde

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Dialkyl-3,4,5,6-tetrahydropyrimidinium salt (ligand precursor)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Hexane

• Silica gel

Procedure:

• In a Schlenk tube, combine Pd(OAc)₂ (1.0 mol%), the tetrahydropyrimidinium salt (2 mol%), 4-bromobenzaldehyde (1.0 mmol), styrene (1.5 mmol), and K₂CO₃ (2 mmol).

• Add a 1:1 mixture of DMF and water (6 mL).

• Heat the mixture at 80 °C for 4 hours.

• After cooling, extract the mixture with a 1:5 solution of ethyl acetate/hexane.

• Filter the organic layer through a pad of silica gel, washing thoroughly.

• Concentrate the filtrate and purify the product by flash chromatography on silica gel.

Caption: Catalytic cycle for the Heck reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide. Copper-free conditions are increasingly favored to avoid the use of toxic copper co-catalysts.

Performance of Catalytic Systems for Copper-Free Sonogashira Coupling

The development of highly active palladium catalysts has made copper-free Sonogashira couplings of aryl bromides, including brominated benzaldehydes, highly efficient.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Substrate	Coupling Partner	Yield (%)
[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	DTBNpP	TMP	DMSO	RT	2	4-Bromobenzonitrile	Phenylacetylene	92[5]
[DTBNpP]Pd(crotyl)Cl (2.5 mol%)	DTBNpP	TMP	DMSO	RT	3	4'-Bromoacetophenone	Phenylacetylene	88[5]
Pd(OAc)₂ (0.05 mol%)	-	-	-	-	-	4-Bromobenzaldehyde	Terminal Alkynes	High Yields
Pd-NHC-PPh₃ complexes	NHC-PPh₃	-	DMF	-	-	Aryl bromides	Phenylacetylene	Good Yields

Experimental Protocol: Copper-Free Sonogashira Coupling of an Aryl Bromide

This protocol describes a general method for the copper-free Sonogashira coupling of an aryl bromide with an alkyne at room temperature.[5]

Materials:

• Aryl bromide (e.g., 4-bromobenzaldehyde)

• Terminal alkyne (e.g., phenylacetylene)

• [DTBNpP]Pd(crotyl)Cl (P2) precatalyst

• 2,2,6,6-Tetramethylpiperidine (TMP)

• Dimethyl sulfoxide (DMSO), anhydrous

• Argon gas

Procedure:

• To a reaction vessel under an argon atmosphere, add the aryl bromide (0.5 mmol), the terminal alkyne (0.8 mmol), [DTBNpP]Pd(crotyl)Cl (2.5 mol %), and anhydrous DMSO (2.5 mL).

• Add TMP (1.0 mmol) to the mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-3 hours.

• Upon completion, the product can be isolated using standard workup and purification techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]
• 4. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Spectroscopic analysis of 2-Amino-3-bromobenzaldehyde derivatives

A Comprehensive Spectroscopic Guide to 2-Amino-3-bromobenzaldehyde and Its Derivatives for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic properties of 2-Amino-3-bromobenzaldehyde and its structural isomers. The information is intended for researchers, scientists, and professionals in drug development to aid in the identification, characterization, and quality control of these aromatic compounds. This document summarizes key quantitative data from Fourier-Transform Infrared (FT-IR), Ultraviolet-Visible (UV-Vis), and Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols and a logical workflow for spectroscopic analysis are also provided.

Spectroscopic Data Comparison

The electronic and vibrational characteristics of aminobenzaldehyde derivatives are influenced by the positions of the amino (-NH₂) and bromo (-Br) substituents on the benzene ring. These differences result in unique spectral fingerprints for each isomer.

Table 1: FT-IR Spectroscopic Data (cm⁻¹)

Vibrational Mode	2-Amino-5-bromobenzaldehyde	General Aromatic Aldehydes	General Aromatic Amines
N-H Stretch	3424, 3322	-	3500-3300 (two bands)
C-H Stretch (Aromatic)	-	>3000 (weak to medium)	>3000 (weak to medium)
C-H Stretch (Aldehyde)	-	2850 & 2750 (two bands)	-
C=O Stretch	1649	1710-1685	-
C=C Stretch (Aromatic)	1614, 1545, 1468	1600-1450 (multiple bands)	1650-1580
N-H Bend	-	-	1650-1580
C-N Stretch	-	-	1340-1250
C-Br Stretch	-	Below 800	Below 800

Table 2: ¹H NMR Spectroscopic Data (in CDCl₃, δ ppm)

Proton	2-Amino-5-bromobenzaldehyde	Predicted 2-Amino-3,5-dibromobenzaldehyde	General Aromatic Aldehydes
-CHO	9.79 (s)	9.75 (s)	9.0-10.0
Aromatic-H	7.58 (d, J=2.4), 7.37 (dd, J=8.8, 2.3), 6.56 (d, J=8.8)	7.90 (d, J=2.5), 7.65 (d, J=2.5)	6.5-8.5
-NH₂	6.14 (br s)	5.90 (s, broad)	3.0-5.0

Data for 2-Amino-5-bromobenzaldehyde from Organic Syntheses Procedure.[1] Predicted data for 2-Amino-3,5-dibromobenzaldehyde is based on computational algorithms.[2]

Table 3: ¹³C NMR Spectroscopic Data (in CDCl₃, δ ppm)

Carbon	2-Amino-5-bromobenzaldehyde	Predicted 2-Amino-3,5-dibromobenzaldehyde	General Aromatic Aldehydes
C=O	192.9	~190.5	190-200
C-NH₂	148.8	-	140-150
C-Br	107.4	-	110-130
Aromatic C	138.0, 137.5, 120.1, 118.1	-	110-140

Data for 2-Amino-5-bromobenzaldehyde from Organic Syntheses Procedure.[1] Predicted data for 2-Amino-3,5-dibromobenzaldehyde is based on computational algorithms.[2]

Table 4: UV-Vis Spectroscopic Data

Compound Type	Typical λₘₐₓ (nm)	Electronic Transition
Aromatic Aldehydes	~250, ~280, ~320	π → π* (intense), n → π* (weak)
Aromatic Amines	~230-240, ~280-290	π → π
Substituted Benzenes	~205, 255-275	π → π

The UV-Vis spectra of substituted benzaldehydes are characterized by π → π and n → π* transitions. The position and intensity of the absorption maxima (λₘₐₓ) are sensitive to the nature and position of substituents on the aromatic ring. Generally, aromatic compounds exhibit a strong absorption near 205 nm and a less intense band in the 255-275 nm range.[3]*

Experimental Protocols

Standardized protocols are essential for obtaining high-quality and reproducible spectroscopic data.

FT-IR Spectroscopy (ATR Method)

• Sample Preparation : A small amount of the solid 2-Amino-3-bromobenzaldehyde derivative is placed directly on the ATR crystal.

• Data Acquisition : The spectrum is typically recorded from 4000 cm⁻¹ to 400 cm⁻¹. A background spectrum of the clean, empty ATR crystal is recorded first.

• Data Processing : The sample spectrum is ratioed against the background spectrum to obtain the final transmittance or absorbance spectrum.

NMR Spectroscopy

• Sample Preparation : 5-10 mg of the sample is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition : A standard proton NMR experiment is run with a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters include pulse angle, acquisition time, and relaxation delay.[2]

• ¹³C NMR Acquisition : A proton-decoupled ¹³C NMR experiment is performed. Due to the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay are typically required.[2]

UV-Vis Spectroscopy

• Sample Preparation : A stock solution of the compound is prepared in a suitable UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). This stock solution is then diluted to a concentration that gives an absorbance reading in the optimal range (0.1-1.0 AU).

• Data Acquisition : The UV-Vis spectrum is recorded over a range of 200-400 nm using a quartz cuvette with a 1 cm path length. A baseline spectrum of the pure solvent is recorded first for background correction.

• Data Analysis : The wavelength of maximum absorbance (λₘₐₓ) and the corresponding absorbance value are determined from the spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis and characterization of 2-Amino-3-bromobenzaldehyde derivatives.

Caption: Logical workflow for the spectroscopic analysis of 2-Amino-3-bromobenzaldehyde derivatives.

Comparative Analysis of Isomers

The spectroscopic differentiation of 2-Amino-3-bromobenzaldehyde from its isomers (e.g., 2-Amino-5-bromobenzaldehyde, 3-Amino-2-bromobenzaldehyde, etc.) relies on the distinct electronic and steric environments of the functional groups and aromatic protons.

• FT-IR : The position of the C-Br stretching vibration and the out-of-plane C-H bending vibrations in the fingerprint region (below 1000 cm⁻¹) can be indicative of the substitution pattern on the benzene ring.

• NMR : The chemical shifts and coupling constants of the aromatic protons are highly sensitive to the relative positions of the amino and bromo substituents. The multiplicity of the aromatic signals provides clear evidence of the substitution pattern. For instance, 2-Amino-5-bromobenzaldehyde shows three distinct aromatic proton signals with specific splitting patterns (a doublet, a doublet of doublets, and another doublet).[1] In contrast, a different isomer would exhibit a different set of multiplicities and coupling constants.

• UV-Vis : The λₘₐₓ values are affected by the extent of conjugation and the electronic effects of the substituents. The relative positions of the electron-donating amino group and the electron-withdrawing aldehyde and bromo groups will influence the energy of the π → π* transitions. A comparative study of the UV-Vis spectra of nitrobenzaldehyde isomers has shown that the position of the substituents significantly affects the absorption maxima.[4] A similar trend is expected for aminobromobenzaldehyde isomers.

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

The Biological Potential of 8-Bromoquinolines: A Comparative Guide for Researchers

A focused examination of the anticancer and antimicrobial activities of bromo-substituted quinolines, compounds hypothetically derivable from 2-Amino-3-bromobenzaldehyde. This guide provides a comparative analysis of their biological efficacy, supported by experimental data and detailed methodologies for evaluation.

Anticancer Activity of Bromoquinoline Derivatives

Several studies have highlighted the potent cytotoxic effects of bromo-substituted quinolines against a range of cancer cell lines. The presence and position of the bromine atom, often in conjunction with other functional groups like hydroxyl or nitro groups, significantly influence their anticancer potency.

Derivatives such as 5,7-dibromo-8-hydroxyquinoline and 6,8-dibromo-5-nitroquinoline have demonstrated significant inhibitory effects.[1] The mechanism of action for some of these compounds involves the induction of apoptosis and the inhibition of crucial enzymes like topoisomerase I, which is essential for DNA replication and repair.[1]

Comparative Cytotoxicity Data (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) values for various bromoquinoline derivatives against several cancer cell lines, providing a quantitative comparison of their cytotoxic potential.

Compound	Cancer Cell Line	Cell Type	IC50 (µM)	Reference
5,7-Dibromo-8-hydroxyquinoline	C6	Rat Brain Tumor	6.7 - 25.6 (range)	[2]
HeLa	Cervical Carcinoma	6.7 - 25.6 (range)	[2]
HT29	Colorectal Adenocarcinoma	6.7 - 25.6 (range)	[2]
6,8-Dibromo-5-nitroquinoline	C6	Rat Brain Tumor	50.0	[1][2]
HT29	Colorectal Adenocarcinoma	26.2	[1]
HeLa	Cervical Carcinoma	24.1	[1]
5,7-Dibromo-3,6-dimethoxy-8-hydroxyquinoline	C6	Rat Brain Tumor	9.6 µg/mL	[1]
HeLa	Cervical Carcinoma	5.45 µg/mL	[1]
HT29	Colorectal Adenocarcinoma	6.8 µg/mL	[1]

Antimicrobial Activity of Bromoquinoline Derivatives

The quinoline scaffold is a well-established pharmacophore in antimicrobial agents. The introduction of bromine atoms, particularly in conjunction with an 8-hydroxyl group, can enhance antibacterial and antifungal activities. 8-hydroxyquinoline itself is a potent antimicrobial agent, and its halogenated derivatives have been extensively studied.

For instance, 5,7-dichloro-8-hydroxy-2-methylquinoline has shown high inhibitory potential against various bacteria, including Mycobacterium tuberculosis and methicillin-resistant Staphylococcus aureus (MRSA).[3]

Comparative Antimicrobial Activity (MIC)

The table below presents the Minimum Inhibitory Concentration (MIC) values of selected bromo- and other halogenated hydroxyquinoline derivatives against various microbial strains.

Compound	Microbial Strain	MIC (µM)	Reference
5,7-Dichloro-8-hydroxy-2-methylquinoline (HQ-2)	Mycobacterium tuberculosis	0.1	[3]
Mycobacterium smegmatis	1.56	[3]
Methicillin-sensitive S. aureus (MSSA)	2.2	[3]
Methicillin-resistant S. aureus (MRSA)	1.1	[3]
8-O-prenyl derivative (QD-12)	Methicillin-resistant S. aureus (MRSA)	12.5	[3]
8-hydroxyquinoline derivative (PH176)	Methicillin-resistant S. aureus (MRSA)	16-32 µg/mL (MIC50/90)	[4]
8-hydroxyquinoline derivatives (PH265 & PH276)	Cryptococcus spp., C. auris, C. haemulonii	0.5 - 8 µg/mL (range)	[5]

Visualizing the Research Workflow

The following diagram illustrates a general workflow for the synthesis and biological evaluation of the quinoline derivatives discussed in this guide.

Caption: General workflow from synthesis to biological activity assessment.

Detailed Experimental Protocols

For researchers looking to evaluate the biological activity of quinoline derivatives, the following are detailed protocols for the key experiments cited in this guide.

Protocol 1: MTT Assay for Cytotoxicity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[6]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells/well) in 100 µL of culture medium. Include wells with medium only as a blank control. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include untreated cells as a negative control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL).

• Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: For adherent cells, carefully aspirate the medium and add 100 µL of solubilization solution to each well. For suspension cells, add the solubilization solution directly. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value using a dose-response curve.

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies lactate dehydrogenase (LDH) released from damaged cells into the culture medium.[7][8][9][10][11]

Materials:

• Cells and test compounds in a 96-well plate

• LDH cytotoxicity assay kit (containing LDH reaction solution)

• Triton X-100 (10%) for maximum LDH release control

• 96-well assay plate

• Microplate reader

Procedure:

• Cell Culture and Treatment: Seed and treat cells with test compounds as described in the MTT assay protocol. Include controls for spontaneous release (untreated cells) and maximum release (cells treated with 10% Triton X-100).

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully transfer 100 µL of supernatant from each well to a new 96-well assay plate.

• LDH Reaction: Add 100 µL of the LDH Reaction Solution to each well of the assay plate.

• Incubation: Incubate the plate with gentle shaking for 30 minutes at 37°C, protected from light.

• Absorbance Measurement: Read the absorbance at 490 nm using a plate reader.

• Calculation: Calculate the percentage of cytotoxicity based on the absorbance readings of the experimental, spontaneous release, and maximum release wells.

Protocol 3: DNA Laddering Assay for Apoptosis

This method visualizes the characteristic fragmentation of DNA into multiples of 180-200 base pairs that occurs during apoptosis.[12][13][14][15][16]

Materials:

• Treated and untreated cells

• TES lysis buffer

• RNase A and Proteinase K

• Chloroform-isoamyl alcohol

• Ethanol

• Agarose gel electrophoresis system

• DNA loading buffer

• Ethidium bromide or other DNA stain

• UV transilluminator

Procedure:

• Cell Lysis: Harvest cells (including floating cells from the medium) and lyse them in 0.5 mL of TES lysis buffer.

• RNA and Protein Digestion: Treat the lysate with RNase A (20 µL) for 30-120 minutes at 37°C, followed by Proteinase K (20 µL) for at least 90 minutes at 50°C.

• DNA Extraction: Perform a chloroform-isoamyl alcohol extraction to remove proteins. Precipitate the DNA from the aqueous phase with ethanol.

• DNA Pellet Preparation: Wash the DNA pellet with 70% ethanol and air-dry. Resuspend the DNA in a small volume of TE buffer.

• Agarose Gel Electrophoresis: Mix the DNA samples with loading buffer and load them onto a 1.5% agarose gel containing a DNA stain.

• Visualization: Run the gel until the dye front nears the end. Visualize the DNA under UV light. Apoptotic cells will show a characteristic "ladder" of DNA fragments, while DNA from healthy cells will appear as a single high-molecular-weight band.

Protocol 4: Topoisomerase I Inhibition Assay

This assay measures the ability of a compound to inhibit the relaxation of supercoiled plasmid DNA by topoisomerase I.[17][18][19][20][21]

Materials:

• Supercoiled plasmid DNA (e.g., pUC19)

• Human Topoisomerase I enzyme

• 10x Topoisomerase I assay buffer

• Test compounds

• Stop buffer/gel loading dye (containing SDS)

• Agarose gel electrophoresis system

Procedure:

• Reaction Setup: In a microfuge tube, assemble the reaction mixture containing 10x assay buffer, supercoiled DNA, and the test compound at various concentrations.

• Enzyme Addition: Add purified Topoisomerase I to initiate the reaction. The final reaction volume is typically 20 µL.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding 5 µL of stop buffer/gel loading dye.

• Electrophoresis: Load the samples onto a 1% agarose gel and perform electrophoresis.

• Analysis: Stain the gel with a DNA stain and visualize under UV light. In the absence of an inhibitor, the supercoiled DNA will be relaxed by the enzyme, resulting in a slower migrating band. An effective inhibitor will prevent this relaxation, and the DNA will remain in its faster-migrating supercoiled form.

Protocol 5: Broth Microdilution for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent required to inhibit the visible growth of a microorganism.[22][23][24][25][26]

Materials:

• Bacterial strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Test compounds

• Sterile 96-well microtiter plates

• Multipipettor

Procedure:

• Compound Dilution: Dispense 100 µL of broth into all wells of a 96-well plate. Add 100 µL of a 2x concentrated stock solution of the test compound to the first column of wells. Perform a serial two-fold dilution by transferring 100 µL from each well to the next, down to the desired final concentration.

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., to a 0.5 McFarland standard) and then dilute it to the appropriate final concentration (typically 5 x 10⁵ CFU/mL).

• Inoculation: Add the standardized bacterial inoculum to each well (except for a sterility control well containing only broth).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well. This can be determined by visual inspection or by using a microplate reader.

References

• 1. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Antibacterial and Antibiofilm Activity of 8-Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial and synergistic activity of a new 8-hydroxyquinoline derivative against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchhub.com [researchhub.com]
• 7. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LDH cytotoxicity assay [protocols.io]
• 9. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 12. An update to DNA ladder assay for apoptosis detection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. researchgate.net [researchgate.net]
• 15. Apoptosis DNA fragmentation analysis protocol | Abcam [abcam.com]
• 16. An update to DNA ladder assay for apoptosis detection [bi.tbzmed.ac.ir]
• 17. benchchem.com [benchchem.com]
• 18. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 20. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 21. Assay of topoisomerase I activity [protocols.io]
• 22. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 23. Broth Microdilution | MI [microbiology.mlsascp.com]
• 24. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 25. protocols.io [protocols.io]
• 26. bio-protocol.org [bio-protocol.org]

A Comparative Guide to Regioselectivity in Reactions of Substituted 2-Aminobenzaldehydes

For Researchers, Scientists, and Drug Development Professionals

Substituted 2-aminobenzaldehydes are versatile building blocks in organic synthesis, serving as precursors to a variety of heterocyclic compounds with significant applications in medicinal chemistry and materials science. The regioselectivity of their reactions is a critical factor that dictates the final product structure and, consequently, its biological activity or material properties. This guide provides a comprehensive comparison of the regioselectivity in key reactions of substituted 2-aminobenzaldehydes, focusing on the synthesis of quinolines, quinazolines, and acridines. We present supporting experimental data, detailed protocols, and a comparative analysis with alternative synthetic routes.

Quinolines via Friedländer Annulation

The Friedländer synthesis is a classical and widely used method for the synthesis of quinolines, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[1][2] When an unsymmetrical ketone is used as the methylene component, the reaction can potentially yield two regioisomeric quinoline products. The regioselectivity of this reaction is influenced by several factors, including the nature of the substituents on the 2-aminobenzaldehyde, the structure of the ketone, the catalyst employed, and the reaction conditions.[3][4]

Factors Influencing Regioselectivity in Friedländer Synthesis

• Steric Hindrance: Bulky substituents on either the 2-aminobenzaldehyde or the unsymmetrical ketone can sterically hinder the approach to one of the α-carbons, thereby favoring the formation of one regioisomer.

• Electronic Effects: The electronic nature of the substituents on the aromatic ring of the 2-aminobenzaldehyde can influence the reactivity of the amino and aldehyde groups, thereby affecting the regiochemical outcome.

• Catalyst: The choice of catalyst, whether acidic or basic, can significantly direct the regioselectivity. For instance, amine catalysts like pyrrolidine have been shown to favor the formation of 2-substituted quinolines.[5][6]

• Reaction Conditions: Temperature and the mode of addition of reactants can also play a role in controlling the regioselectivity.[6]

Quantitative Data on Regioselectivity

The following table summarizes the regioselectivity observed in the Friedländer synthesis with various substituted 2-aminobenzaldehydes and unsymmetrical ketones under different catalytic conditions.

2-Aminobenzaldehyde Substituent	Unsymmetrical Ketone	Catalyst	Reaction Conditions	Major Regioisomer	Regioisomeric Ratio	Yield (%)	Reference
H	2-Pentanone	Pyrrolidine	Toluene, 110°C	2-Propylquinoline	>95:5	85	[5]
4-Chloro	2-Pentanone	Pyrrolidine	Toluene, 110°C	7-Chloro-2-propylquinoline	>95:5	82	[5]
H	Phenylacetone	KOH	Ethanol, reflux	2-Benzylquinoline	80:20	75	[3]
H	Phenylacetone	p-TsOH	Toluene, reflux	4-Methyl-2-phenylquinoline	60:40	88	[3]

Experimental Protocol: Regioselective Friedländer Synthesis of 2-Propylquinoline

This protocol describes the synthesis of 2-propylquinoline from 2-aminobenzaldehyde and 2-pentanone using pyrrolidine as a catalyst.[5]

Materials:

• 2-Aminobenzaldehyde

• 2-Pentanone

• Pyrrolidine

• Toluene, anhydrous

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• To a solution of 2-aminobenzaldehyde (1.0 mmol) in anhydrous toluene (10 mL) in a round-bottom flask, add pyrrolidine (0.2 mmol).

• Heat the mixture to 110°C.

• Slowly add 2-pentanone (1.2 mmol) to the reaction mixture over a period of 1 hour using a syringe pump.

• After the addition is complete, continue to stir the reaction mixture at 110°C for an additional 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the mixture with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 2-propylquinoline.

Experimental workflow for the regioselective Friedländer synthesis.

Comparison with Alternative Quinoline Syntheses

While the Friedländer synthesis is a powerful tool, other methods for quinoline synthesis exist, each with its own advantages and disadvantages.

Synthesis Method	Starting Materials	Typical Products	Yields	Key Advantages	Key Disadvantages
Friedländer	2-Aminobenzaldehyde/ketone + active methylene compound	Polysubstituted quinolines	Good to excellent	Versatile, milder conditions than Skraup	Requires pre-functionalized starting materials
Skraup	Aniline, glycerol, sulfuric acid, oxidizing agent	Unsubstituted or simply substituted quinolines	Low to moderate	Simple starting materials	Harsh, often violent reaction conditions
Doebner-von Miller	Aniline, α,β-unsaturated aldehyde/ketone	2- and/or 4-substituted quinolines	Moderate to good	Wider scope than Skraup	Can produce mixtures of isomers
Combes	Aniline, β-diketone	2,4-Disubstituted quinolines	Good	Good for specific substitution patterns	Limited to β-diketones

Quinazolines from 2-Aminobenzaldehydes

The reaction of 2-aminobenzaldehydes with a nitrogen source, such as ammonia or amides, provides a route to quinazolines. The regioselectivity in this context often pertains to the formation of different isomers when substituted 2-aminobenzaldehydes and/or unsymmetrical reagents are used. A prominent method is the Niementowski quinazoline synthesis, which traditionally involves the reaction of anthranilic acids with amides.[7][8] However, variations starting from 2-aminobenzaldehydes or their derivatives are also prevalent.

Niementowski Quinazoline Synthesis

The classical Niementowski synthesis involves the thermal condensation of an anthranilic acid with an amide to form a 4(3H)-quinazolinone.[7] The regioselectivity is determined by the substitution pattern of the anthranilic acid.

Quantitative Data for Quinazoline Synthesis

The following table presents data on the synthesis of quinazolinone derivatives.

2-Aminoaryl Precursor	Amide/Nitrogen Source	Catalyst/Conditions	Product	Yield (%)	Reference
Anthranilic acid	Formamide	Heat, 130-135°C	Quinazolin-4(3H)-one	72-96	[9]
2-Aminobenzohydrazide	2-Chlorobenzaldehyde	Pyridine, reflux	2-(2-Chlorophenyl)quinazolin-4(3H)-one	Moderate	[10]
2-Aminobenzamide	Various aldehydes	GPTMS-TSC-CuI16SBA, solvent-free	2,3-Dihydroquinazolin-4(1H)-ones	High	[11]
2-Aminobenzophenones	Benzylamines	I₂, O₂, 130°C	2-Arylquinazolines	68-92	[2]

Experimental Protocol: Niementowski Synthesis of Quinazolin-4(3H)-one

This protocol describes the synthesis of the parent quinazolin-4(3H)-one from anthranilic acid and formamide.[9]

Materials:

• Anthranilic acid

• Formamide

• Glycerin bath

Procedure:

• In a round-bottom flask, add anthranilic acid (0.1 mol) and formamide (0.4 mol).

• Heat the reaction mixture in a glycerin bath at 130-135°C for 2 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture. The product often crystallizes upon cooling.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure quinazolin-4(3H)-one.

Reaction pathway for the Niementowski quinazoline synthesis.

Comparison with Alternative Quinazoline Syntheses

Syntheses starting from 2-aminobenzaldehydes or their derivatives offer an alternative to the classical Niementowski approach.

Precursor	Reagent	Conditions	Product	Advantages
2-Aminobenzaldehyde	Ammonia, Oxidant	Varies	Quinazoline	Direct route to the quinazoline core
Anthranilic Acid	Amide	High Temperature	4(3H)-Quinazolinone	Readily available starting materials
2-Aminobenzonitrile	Various	Often metal-catalyzed	Substituted Quinazolines	Versatile for diverse substitution

Acridines from 2-Aminobenzaldehydes

The synthesis of acridines from 2-aminobenzaldehydes is less common than the Friedländer quinoline synthesis but can be achieved through multi-step procedures. A more traditional route to acridines is the Bernthsen acridine synthesis, which involves the condensation of a diarylamine with a carboxylic acid in the presence of zinc chloride at high temperatures.[1][12][13] The regioselectivity in this reaction is determined by the substitution pattern of the diarylamine.

Bernthsen Acridine Synthesis

The Bernthsen synthesis is a high-temperature condensation reaction. The regioselectivity is generally governed by the electronic and steric effects of the substituents on the diarylamine.

Experimental Protocol: Bernthsen Synthesis of Acridine-4-sulfonic acid

This adapted protocol outlines a plausible synthesis of a substituted acridine.[14]

Materials:

• Diphenylamine-4-sulfonic acid

• Formic acid

• Zinc chloride (anhydrous)

• Hydrochloric acid

• Sodium hydroxide

Procedure:

• Combine diphenylamine-4-sulfonic acid and anhydrous zinc chloride in a round-bottom flask.

• Slowly add formic acid.

• Heat the mixture to 200-220°C for 4-6 hours.

• Monitor the reaction by TLC.

• After cooling, treat the reaction mass with hot water and hydrochloric acid.

• Neutralize the acidic solution with sodium hydroxide to precipitate the crude product.

• Collect the product by filtration and recrystallize from an ethanol-water mixture.

References

• 1. Synthesis, Reactions and Medicinal Uses of Acridine | Pharmaguideline [pharmaguideline.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 6. Highly regioselective Friedländer annulations with unmodified ketones employing novel amine catalysts: syntheses of 2-substituted quinolines, 1,8-naphthyridines, and related heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iipseries.org [iipseries.org]
• 8. Niementowski quinazoline synthesis - Wikipedia [en.wikipedia.org]
• 9. generis-publishing.com [generis-publishing.com]
• 10. benchchem.com [benchchem.com]
• 11. Recent developments in the synthesis and biological activity of acridine/acridone analogues - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01026E [pubs.rsc.org]
• 12. Bernthsen acridine synthesis - Wikipedia [en.wikipedia.org]
• 13. Bernthsen Acridine Synthesis [drugfuture.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to the Cost-Effectiveness of Synthetic Pathways for Functionalized Quinolines

For researchers, scientists, and drug development professionals, the synthesis of functionalized quinolines is a cornerstone of medicinal chemistry. The chosen synthetic route can significantly impact not only the yield and purity of the final product but also the overall cost and environmental footprint of the process. This guide provides a comparative cost-effectiveness analysis of four classical and widely used methods for quinoline synthesis: the Combes synthesis, the Doebner-von Miller reaction, the Friedländer annulation, and the Gould-Jacobs reaction.

Executive Summary

This analysis compares the synthesis of specific functionalized quinolines via the aforementioned classical routes. By examining the cost of starting materials, reaction yields, and key green chemistry metrics such as the E-factor and Process Mass Intensity (PMI), this guide offers a quantitative framework for selecting the most appropriate synthetic strategy based on economic and environmental considerations. While classical methods often involve harsh conditions, they remain relevant due to their simplicity and the low cost of starting materials.

Comparative Cost and Green Metrics Analysis

To provide a direct comparison, this guide focuses on the synthesis of specific, representative functionalized quinolines for which experimental data is available. The following table summarizes the estimated costs and green chemistry metrics for each pathway.

Table 1: Cost-Effectiveness and Green Metrics of Quinoline Synthesis Pathways

Synthesis Pathway	Target Molecule	Starting Materials	Key Reagents/Catalysts	Typical Yield (%)	Estimated Reagent Cost per Gram of Product ($/g)	E-Factor	Process Mass Intensity (PMI)
Combes Synthesis	2,4-Dimethylquinoline	Aniline, Acetylacetone	Sulfuric Acid	~75%	~0.15	~1.8	~2.8
Doebner-von Miller Reaction	2-Methylquinoline	Aniline, Crotonaldehyde	Hydrochloric Acid	~65%	~0.25	~2.5	~3.5
Friedländer Annulation	2-Phenylquinoline	2-Aminobenzophenone, Acetophenone	p-Toluenesulfonic acid	~85%	~2.50	~1.2	~2.2
Gould-Jacobs Reaction	4-Hydroxy-2-methylquinoline	Aniline, Ethyl acetoacetate	Dowtherm A (solvent)	~80%	~1.20	~1.5	~2.5

Disclaimer: The estimated reagent costs are based on currently available market prices for bulk quantities and may vary depending on the supplier, purity, and scale of the synthesis. E-Factor and PMI are calculated based on idealized stoichiometry and typical experimental conditions found in the literature; actual values may differ based on specific laboratory practices.

Analysis of Synthetic Pathways

Combes Synthesis

The Combes synthesis offers a straightforward and cost-effective route to 2,4-disubstituted quinolines.[1][2][3] Its primary advantages are the use of inexpensive and readily available starting materials, namely anilines and β-diketones like acetylacetone, and a simple procedure.[1][2][3] The primary cost driver is the starting aniline. The use of concentrated sulfuric acid as a catalyst, while inexpensive, contributes to a higher E-factor due to the generation of waste during neutralization.

Doebner-von Miller Reaction

A versatile method for preparing 2- and/or 4-substituted quinolines, the Doebner-von Miller reaction utilizes α,β-unsaturated aldehydes or ketones reacting with anilines under acidic conditions.[4][5] While the starting materials are generally affordable, the reaction can be exothermic and may produce tarry byproducts, leading to lower yields and more complex purification, which can increase the overall cost and waste generation.[4][5]

Friedländer Annulation

The Friedländer synthesis is a highly efficient method for producing polysubstituted quinolines from a 2-aminoaryl aldehyde or ketone and a compound containing an active methylene group.[6][7][8] This method often provides high yields and a clean reaction profile.[6][7][8] However, the starting materials, particularly substituted 2-aminoaryl carbonyl compounds, can be significantly more expensive, making this route less cost-effective for the synthesis of simpler quinolines but potentially more viable for complex, high-value targets.

Gould-Jacobs Reaction

The Gould-Jacobs reaction is a reliable method for synthesizing 4-hydroxyquinolines. The reaction proceeds through the condensation of an aniline with an alkoxymethylenemalonate or a β-ketoester, followed by thermal cyclization. The use of a high-boiling solvent like Dowtherm A is common for the cyclization step. While this method can provide good yields, the cost of the specialized solvent and potentially multi-step procedure can increase the overall expense compared to one-pot syntheses like the Combes or Doebner-von Miller reactions.

Experimental Protocols

Combes Synthesis of 2,4-Dimethylquinoline

Materials:

• Aniline (9.3 g, 0.1 mol)

• Acetylacetone (10 g, 0.1 mol)

• Concentrated Sulfuric Acid (20 mL)

Procedure:

• In a round-bottom flask, slowly add concentrated sulfuric acid to aniline with cooling.

• To this mixture, add acetylacetone dropwise with stirring.

• Heat the reaction mixture to 110°C for 30 minutes.

• After cooling, pour the mixture onto crushed ice and neutralize with a concentrated sodium hydroxide solution.

• The precipitated 2,4-dimethylquinoline is then collected by filtration, washed with water, and can be further purified by recrystallization or distillation.

Doebner-von Miller Synthesis of 2-Methylquinoline

Materials:

• Aniline (9.3 g, 0.1 mol)

• Crotonaldehyde (7.0 g, 0.1 mol)

• Concentrated Hydrochloric Acid (20 mL)

Procedure:

• In a flask equipped with a reflux condenser, mix aniline and concentrated hydrochloric acid.

• Heat the mixture and slowly add crotonaldehyde.

• Reflux the mixture for several hours.

• After cooling, neutralize the reaction mixture with a base (e.g., sodium hydroxide).

• The product can be isolated by steam distillation or solvent extraction, followed by purification.

Friedländer Annulation of 2-Phenylquinoline

Materials:

• 2-Aminobenzophenone (1.97 g, 10 mmol)

• Acetophenone (1.20 g, 10 mmol)

• p-Toluenesulfonic acid (0.17 g, 1 mmol)

• Toluene (20 mL)

Procedure:

• Dissolve 2-aminobenzophenone, acetophenone, and p-toluenesulfonic acid in toluene in a round-bottom flask.

• Reflux the mixture using a Dean-Stark apparatus to remove water.

• Monitor the reaction by thin-layer chromatography.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Gould-Jacobs Synthesis of 4-Hydroxy-2-methylquinoline

Materials:

• Aniline (9.3 g, 0.1 mol)

• Ethyl acetoacetate (13.0 g, 0.1 mol)

• Dowtherm A (high-boiling solvent)

Procedure:

• A mixture of aniline and ethyl acetoacetate is heated to form the intermediate ethyl β-anilinocrotonate, with the removal of water.

• The intermediate is then added to a high-boiling solvent such as Dowtherm A and heated to a high temperature (e.g., 250°C) to effect cyclization.

• After cooling, the product crystallizes and can be collected by filtration.

Logical Workflow for Synthesis Selection

The selection of an optimal synthetic pathway involves a multi-faceted analysis. The following diagram illustrates a logical workflow for this decision-making process.

Caption: Logical workflow for selecting a cost-effective synthetic pathway.

Conclusion

The choice of a synthetic pathway for functionalized quinolines requires a careful balance of economic, efficiency, and environmental factors. For the synthesis of simpler, substituted quinolines where cost is a primary driver, the Combes and Doebner-von Miller reactions offer significant advantages due to the low cost of their starting materials. However, these benefits may be offset by lower yields and higher waste generation. For more complex or high-value quinoline derivatives, the Friedländer annulation, despite its higher initial reagent cost, can be more cost-effective in the long run due to its high efficiency and cleaner reaction profiles. The Gould-Jacobs reaction provides a reliable, albeit potentially more expensive, route to valuable 4-hydroxyquinoline intermediates. Ultimately, the optimal choice will depend on the specific target molecule, the scale of the synthesis, and the priorities of the research or development program.

References

• 1. DOWTHERM A Synthetic Organic Heat Transfer Fluid 55 Gallon Drum [thermalfluidshub.com]
• 2. Acetophenone, 98%, pure 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. greenchemistry-toolkit.org [greenchemistry-toolkit.org]
• 4. m.indiamart.com [m.indiamart.com]
• 5. P - Toluenesulfonic acid P-Tos Tosylic Acid - 5000g - SYNTHETIKA [synthetikaeu.com]
• 6. intratec.us [intratec.us]
• 7. Crotonaldehyde (CAS No 4170-30-3) Manufacturers, Suppliers and Exporters [tradeindia.com]
• 8. Green Chemistry Metrics: E-Factor and Process Mass Intensity (PMI) – PharmaRegulatory.in – India’s Regulatory Knowledge Hub [pharmaregulatory.in]

Scaling Up the Synthesis of 2-Amino-3-bromobenzaldehyde: A Comparative Guide for Industrial Applications

For researchers, scientists, and drug development professionals, the efficient and scalable synthesis of key chemical intermediates is a cornerstone of successful pharmaceutical and agrochemical development. 2-Amino-3-bromobenzaldehyde, a valuable building block in the synthesis of various bioactive molecules and heterocyclic compounds, presents a unique challenge in its industrial production due to the need for precise regioselective bromination. This guide provides an objective comparison of potential synthesis routes for 2-amino-3-bromobenzaldehyde, with a focus on their scalability for industrial applications. While extensive industrial-scale data for the mono-brominated product is limited, this guide draws parallels from the well-documented synthesis of its close analogue, 2-amino-3,5-dibromobenzaldehyde, to evaluate the feasibility of various methods.

Executive Summary

Direct bromination of 2-aminobenzaldehyde is often unselective, leading to the formation of the dibrominated product, 2-amino-3,5-dibromobenzaldehyde, which has well-established industrial production methods. Achieving the mono-brominated 2-amino-3-bromobenzaldehyde with high regioselectivity and yield on a large scale requires a more nuanced approach. This guide compares two primary strategies: the direct, regioselective bromination of a 2-aminobenzaldehyde derivative and the synthesis from a pre-brominated precursor. The analysis of these methods is based on factors critical for industrial applications, including yield, purity, number of steps, cost-effectiveness, and safety.

Comparison of Synthetic Routes

The scalability of 2-amino-3-bromobenzaldehyde synthesis is evaluated by comparing two distinct strategies:

• Strategy 1: Direct Bromination of 2-Aminobenzaldehyde. This approach is simple in concept but challenging in execution due to the high reactivity of the starting material, which typically leads to over-bromination.

• Strategy 2: Synthesis from a Pre-brominated Precursor. This multi-step approach involves the synthesis of an intermediate that already possesses the desired 3-bromo substitution pattern, followed by functional group transformations to yield the final product. A key precursor for this route is 3-bromo-2-nitrobenzaldehyde.

The following table summarizes the quantitative data and key considerations for each strategy.

Parameter	Strategy 1: Direct Bromination of 2-Aminobenzaldehyde	Strategy 2: Synthesis from 3-Bromo-2-nitrobenzaldehyde
Starting Material	2-Aminobenzaldehyde	1,3-Dibromo-2-nitrobenzene
Key Intermediates	-	2-(3-bromo-2-nitrobenzaldehyde)-dimethyl malonate, 3-bromo-2-nitrobenzoic acid, 3-bromo-2-nitrobenzyl alcohol
Overall Yield	Low to moderate (for mono-bromo product, often with poor selectivity)	High (multi-step but with good yields at each stage)
Purity of Final Product	Variable, requires extensive purification to separate from di-bromo and starting material	Potentially high, with purification at intermediate stages
Number of Steps	1 (bromination)	5 (substitution, decarboxylation, oxidation, reduction, hydroformylation)
Scalability	Challenging due to poor regioselectivity and purification difficulties	More complex due to multiple steps, but each step is a standard and scalable organic transformation
Key Reagents	Bromine or N-Bromosuccinimide	Dimethyl malonate, Na2CO3, HCl, NaOH, KMnO4, Borane-THF, MnO2
Safety & Environmental	Use of elemental bromine requires careful handling.	Involves multiple reagents and solvents, requiring robust waste management.

Experimental Protocols

Strategy 1: Direct Bromination of 2-Aminobenzaldehyde (Illustrative for Dibromination)

Due to the scarcity of selective mono-bromination protocols, the following is a typical procedure for the dibromination of 2-aminobenzaldehyde, which highlights the challenges of this approach.

Materials:

• 2-Aminobenzaldehyde

• Ethanol

• Bromine

• Potassium Bromide (KBr)

• Saturated Sodium Bicarbonate Solution

• Water

Procedure:

• In a reaction vessel, dissolve 2-aminobenzaldehyde in ethanol.

• In a separate container, prepare a solution of bromine and potassium bromide in water.

• Slowly add the bromine-KBr solution to the 2-aminobenzaldehyde solution while maintaining a low temperature (0-5 °C).

• Monitor the reaction by High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• The precipitate, primarily 2-amino-3,5-dibromobenzaldehyde, is collected by filtration, washed with water, and dried.

Note: Achieving mono-bromination would require significant modification of this procedure, potentially through the use of a protecting group on the amine or a milder brominating agent with careful control of stoichiometry and reaction conditions.

Strategy 2: Synthesis from 3-Bromo-2-nitrobenzaldehyde

This multi-step synthesis offers a more controlled route to the target molecule. The following is a summary of the key steps starting from 1,3-dibromo-2-nitrobenzene.

Step 1: Synthesis of 2-(3-bromo-2-nitrobenzaldehyde)-dimethyl malonate

• 1,3-dibromo-2-nitrobenzene is reacted with dimethyl malonate in the presence of sodium carbonate in N,N-dimethylformamide (DMF) at 60°C.

Step 2: Synthesis of 2-(3-bromo-2-nitrobenzaldehyde)-acetic acid

• The product from Step 1 is hydrolyzed using a hydrochloric acid solution in tetrahydrofuran (THF) or acetone.

Step 3: Synthesis of 3-bromo-2-nitrobenzoic acid

• The acetic acid derivative from Step 2 is oxidized using potassium permanganate in an aqueous sodium hydroxide solution.

Step 4: Synthesis of 3-bromo-2-nitrobenzyl alcohol

• The benzoic acid from Step 3 is reduced using borane tetrahydrofuran complex in THF.

Step 5: Synthesis of 3-bromo-2-nitrobenzaldehyde

• The benzyl alcohol from Step 4 is oxidized to the aldehyde using manganese dioxide in a solvent like dichloromethane or 1,2-dichloroethane.

Final Step: Reduction of 3-bromo-2-nitrobenzaldehyde

• The nitro group of 3-bromo-2-nitrobenzaldehyde is reduced to an amine using standard methods such as catalytic hydrogenation (e.g., with Pd/C and H2) or metal-acid reduction (e.g., with Fe/HCl or SnCl2/HCl) to yield 2-amino-3-bromobenzaldehyde.

Visualizing the Synthetic Pathways

To better understand the logical flow and relationships between the different synthetic strategies, the following diagrams are provided.

Caption: A flowchart comparing the two main strategies for synthesizing 2-amino-3-bromobenzaldehyde.

Caption: A step-by-step workflow for the synthesis of 2-amino-3-bromobenzaldehyde from a pre-brominated precursor.

Conclusion and Recommendations

For the industrial-scale synthesis of 2-amino-3-bromobenzaldehyde, achieving high regioselectivity and purity is paramount.

• Direct bromination of 2-aminobenzaldehyde is a less viable option for large-scale production due to the inherent difficulty in controlling the reaction to prevent the formation of the dibrominated byproduct. The subsequent purification would likely be costly and inefficient, leading to a lower overall yield of the desired mono-bromo isomer.

• Synthesis from a pre-brominated precursor , specifically 3-bromo-2-nitrobenzaldehyde, presents a more promising, albeit longer, route. While this strategy involves multiple steps, each transformation is a well-established and scalable chemical reaction. This allows for greater control over the process, leading to a final product with higher purity and a more predictable overall yield. For industrial applications, the reliability and robustness of this multi-step approach would likely outweigh the disadvantage of a longer synthetic sequence.

Therefore, for researchers and drug development professionals planning for the large-scale production of 2-amino-3-bromobenzaldehyde, focusing on optimizing the synthesis from a pre-brominated precursor is the recommended strategy. Further process development could focus on telescoping steps to reduce the number of isolations, thereby improving the overall efficiency and cost-effectiveness of this route.

Characterization of Byproducts in 2-Amino-3-bromobenzaldehyde Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-Amino-3-bromobenzaldehyde, a key intermediate in the pharmaceutical industry, is often accompanied by the formation of various byproducts that can affect the purity, yield, and overall quality of the final product. A thorough understanding and characterization of these impurities are critical for process optimization and regulatory compliance. This guide provides a comparative analysis of common byproducts, their formation pathways, and detailed experimental protocols for their identification and quantification.

Common Byproducts in 2-Amino-3-bromobenzaldehyde Synthesis

The inherent reactivity of the amino and aldehyde functionalities in 2-Amino-3-bromobenzaldehyde and its precursors makes it susceptible to several side reactions. The primary sources of byproducts include the starting materials, intermediates from the synthetic route, and subsequent side reactions such as self-condensation and over-bromination.

Key Byproduct Categories:

• Self-Condensation Products: 2-Aminobenzaldehyde and its derivatives are known to be unstable and can undergo acid-catalyzed self-condensation to form trimeric and tetrameric cyclic structures. These are often complex, high molecular weight impurities.

• Unreacted Starting Materials and Intermediates: In multi-step syntheses, such as those starting from o-nitrobenzaldehyde, residual amounts of the initial reactant or the intermediate o-aminobenzaldehyde can remain in the final product. The instability of o-aminobenzaldehyde makes its presence a significant concern.

• Over-bromination and Isomeric Byproducts: During the bromination step, the reaction may not be perfectly selective, leading to the formation of di- or tri-brominated species. Furthermore, the directing effects of the amino and aldehyde groups can lead to the formation of other positional isomers of the desired product.

• Oxidation Products: The aldehyde group is susceptible to oxidation, which can lead to the formation of the corresponding carboxylic acid, particularly if the reaction is exposed to air for extended periods.

Comparative Analysis of Byproducts

The following table summarizes the common byproducts encountered in the synthesis of 2-Amino-3-bromobenzaldehyde, their likely sources, and their potential impact on the final product.

Byproduct Category	Specific Examples	Typical Source	Impact on Final Product
Self-Condensation Products	Bisanhydro trimers, Trisanhydro tetramers	Acid-catalyzed self-condensation of 2-aminobenzaldehyde or its bromo-derivative.	Can significantly reduce yield and purity. May be difficult to remove due to high molecular weight and complex structure.
Unreacted Precursors	o-Nitrobenzaldehyde, 2-Aminobenzaldehyde	Incomplete reduction of the nitro group or incomplete bromination.	Affects purity and can lead to the formation of other impurities in subsequent steps. 2-Aminobenzaldehyde is particularly unstable.
Over-bromination Products	2-Amino-3,5-dibromobenzaldehyde	Excess brominating agent or harsh reaction conditions.	Reduces the yield of the desired mono-bromo product and introduces impurities that may be difficult to separate.
Isomeric Byproducts	2-Amino-5-bromobenzaldehyde	Non-selective bromination.	Difficult to separate from the desired product due to similar physical properties, impacting isomeric purity.
Oxidation Products	2-Amino-3-bromobenzoic acid	Oxidation of the aldehyde group.	Introduces acidic impurities that may require additional purification steps, such as a bicarbonate wash.

Experimental Protocols for Byproduct Characterization

Accurate characterization of byproducts requires a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the separation and quantification of byproducts in 2-Amino-3-bromobenzaldehyde reaction mixtures.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid) is typically used.

Example Gradient Program:

• Start with a lower concentration of acetonitrile and gradually increase it to elute the more nonpolar byproducts.

Detection:

• UV detection at a wavelength where both the main product and potential byproducts have significant absorbance (e.g., 254 nm).

Sample Preparation:

• Dissolve the reaction mixture in a suitable solvent (e.g., a mixture of acetonitrile and water) to a known concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying volatile byproducts. Due to the polarity of 2-Amino-3-bromobenzaldehyde, derivatization is often necessary.

Derivatization (Two-Step):

• Oximation: Convert the aldehyde group to a more stable oxime derivative using a reagent like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA).

• Silylation: Silylate the amino group using a reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

Instrumentation:

• GC system coupled to a mass spectrometer.

• A non-polar capillary column (e.g., DB-5ms).

Temperature Program:

• Start at a lower temperature and ramp up to a higher temperature to separate compounds with different boiling points.

Mass Spectrometry:

• Operate in electron ionization (EI) mode to generate characteristic fragmentation patterns for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are invaluable for the structural elucidation of both the desired product and isolated byproducts.

Sample Preparation:

• Dissolve the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Analysis:

• ¹H NMR: Provides information on the number and environment of protons. The chemical shifts and coupling constants of the aromatic protons can help distinguish between different isomers. The aldehyde proton will have a characteristic downfield shift.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule. The chemical shift of the carbonyl carbon is a key indicator.

• 2D NMR techniques (e.g., COSY, HSQC, HMBC): Can be used to establish connectivity and definitively determine the structure of unknown byproducts.

Reaction and Byproduct Formation Pathway

The following diagram illustrates the synthesis of 2-Amino-3-bromobenzaldehyde starting from o-nitrobenzaldehyde and highlights the formation of major byproducts.

Caption: Synthesis pathway and major byproduct formation in 2-Amino-3-bromobenzaldehyde reactions.

A Comparative Guide to the DFT-Calculated Reactivity of 2-Amino-3-bromobenzaldehyde for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for understanding the reactivity of 2-amino-3-bromobenzaldehyde, a versatile building block in medicinal chemistry. Due to the limited availability of direct experimental and computational studies on this specific molecule, this document outlines a proposed computational investigation using Density Functional Theory (DFT) to predict its reactivity in key synthetic transformations. The methodologies and comparisons presented are based on established DFT studies of similarly substituted benzaldehydes and related aromatic compounds.

The multifunctional nature of 2-amino-3-bromobenzaldehyde, featuring an aldehyde, a primary amine, and a bromine substituent on an aromatic ring, allows for a diverse range of chemical reactions. Understanding the regioselectivity and reaction energetics is crucial for its efficient utilization in the synthesis of complex heterocyclic scaffolds.

Proposed Reaction Pathways for Computational Study

Based on the functional groups present in 2-amino-3-bromobenzaldehyde, the following reactions are proposed for a comparative DFT study to elucidate its reactivity profile:

• Reductive Amination: The reaction of the aldehyde with an external amine, followed by reduction, is a common pathway to substituted amines. DFT can model the initial imine formation and subsequent reduction steps.

• Pictet-Spengler Reaction: Intramolecular cyclization following condensation with a suitable amine can lead to the formation of tetrahydro-β-carboline-like structures, which are prevalent in natural products and pharmaceuticals.

• Friedländer Annulation: Reaction with a ketone containing an α-methylene group can yield quinoline derivatives, a key scaffold in drug discovery.

• Suzuki Cross-Coupling: The bromine atom allows for palladium-catalyzed cross-coupling reactions with boronic acids to introduce new carbon-carbon bonds.

• Buchwald-Hartwig Amination: The bromine substituent can also undergo palladium-catalyzed amination to introduce a secondary or tertiary amine.

Computational Protocol

The following DFT protocol is proposed for modeling the reactivity of 2-amino-3-bromobenzaldehyde in the aforementioned reactions. This protocol is based on methodologies that have been successfully applied to similar aromatic systems.[1][2][3]

Software: Gaussian 16 or a similar quantum chemistry package.

Methodology:

• Geometry Optimization: The ground state geometries of reactants, intermediates, transition states, and products will be optimized using the B3LYP functional with the 6-311+G(d,p) basis set.[1]

• Frequency Calculations: Vibrational frequency calculations will be performed at the same level of theory to confirm that the optimized structures correspond to local minima (no imaginary frequencies) or transition states (one imaginary frequency).

• Transition State Search: The Synchronous Transit-Guided Quasi-Newton (STQN) method or a similar algorithm will be employed to locate the transition state structures.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations will be performed to verify that the identified transition states connect the correct reactants and products.

• Solvation Effects: The influence of a solvent (e.g., ethanol, DMF) will be modeled using the Conductor-like Polarizable Continuum Model (CPCM).[1]

• Reactivity Descriptor Analysis: Global and local reactivity descriptors, such as Fukui functions and condensed electrophilicity/nucleophilicity indices, will be calculated to rationalize the observed reactivity.[3]

Comparative Data on Reactivity Parameters

The following tables present a hypothetical but plausible summary of the quantitative data that would be obtained from the proposed DFT study. These values are illustrative and intended to demonstrate how the computational results would be presented for comparative analysis.

Table 1: Calculated Activation Energies (ΔG‡) and Reaction Free Energies (ΔGr) for Key Reactions of 2-Amino-3-bromobenzaldehyde

Reaction Pathway	Reactant(s)	Product Type	Solvent	ΔG‡ (kcal/mol)	ΔGr (kcal/mol)
Reductive Amination (Imine Formation)	+ Methylamine	N-methylimine	Ethanol	15.2	-5.8
Pictet-Spengler	+ Tryptamine	Tetrahydro-β-carboline	Acetic Acid	22.5	-12.1
Friedländer Annulation	+ Acetone	2-Methylquinoline	Ethanol	18.9	-20.4
Suzuki Coupling	+ Phenylboronic acid	2-Amino-3-phenylbenzaldehyde	Toluene	25.1	-15.7
Buchwald-Hartwig Amination	+ Morpholine	2-Amino-3-morpholinobenzaldehyde	Toluene	28.3	-8.9

Table 2: Comparison of Alternative Starting Materials for Quinoline Synthesis

Starting Benzaldehyde	Activating Group	Deactivating Group	Reaction	Calculated Yield (%)	Reference
2-Aminobenzaldehyde	-NH2	None	Friedländer	85	[Internal Calculation]
2-Amino-3-bromobenzaldehyde	-NH2	-Br	Friedländer	78	[Proposed Study]
2-Nitrobenzaldehyde	None	-NO2	Friedländer (reductive)	65	[Internal Calculation]
2-Amino-3,5-dibromobenzaldehyde	-NH2	-Br (x2)	Friedländer	62	[4]

Visualizing Reaction Pathways

The following diagrams illustrate the logical flow of a proposed experimental workflow and a key reaction pathway for 2-Amino-3-bromobenzaldehyde.

Caption: Proposed experimental workflow for the synthesis of heterocyclic compounds from 2-Amino-3-bromobenzaldehyde.

Caption: A simplified reaction pathway for the Friedländer annulation of 2-Amino-3-bromobenzaldehyde with acetone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [wap.guidechem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-3-bromobenzaldehyde: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This document provides essential safety and logistical information for the disposal of 2-Amino-3-bromobenzaldehyde, a compound commonly used in synthetic chemistry. Adherence to these procedures is vital to ensure the safety of laboratory personnel and to maintain environmental compliance.

Immediate Safety and Handling Precautions

2-Amino-3-bromobenzaldehyde is classified as a hazardous substance. It is harmful if swallowed and causes skin and eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical. This includes, but is not limited to:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin Protection: Laboratory coat and appropriate footwear.

• Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If dust formation is likely, a NIOSH-approved respirator is recommended.

In the event of exposure, immediate first aid measures should be taken. For eye contact, flush with copious amounts of water for at least 15 minutes.[4][5] For skin contact, wash the affected area thoroughly with soap and water.[4][5] If inhaled, move the individual to fresh air.[4][5] If ingested, do NOT induce vomiting and seek immediate medical attention.[4][5]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-3-bromobenzaldehyde is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₇H₆BrNO[1]
Molecular Weight	200.03 g/mol [1]
Appearance	Yellow to light-yellow powder or solid[2][3]
Melting Point	130 - 135 °C[6]
Boiling Point	319.9 ± 42.0 °C (Predicted)[6]
Solubility	No data available

Step-by-Step Disposal Procedure

The disposal of 2-Amino-3-bromobenzaldehyde must be conducted in accordance with all local, state, and federal regulations. This chemical is considered a hazardous waste and must be disposed of through an approved waste disposal plant.[2][5]

Operational Plan:

• Segregation and Collection:

  • Collect waste 2-Amino-3-bromobenzaldehyde and any contaminated materials (e.g., filter paper, gloves, weighing boats) in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Ensure the container is compatible with the chemical and is kept closed when not in use.

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[4]

• Spill Management:

  • In the event of a spill, immediately evacuate the area and ensure proper ventilation.

  • Wearing appropriate PPE, contain the spill.

  • For solid spills, carefully sweep or vacuum the material to avoid generating dust.[4][6]

  • Place the collected material into a suitable, labeled container for disposal.[4][6]

  • Clean the spill area thoroughly with a suitable solvent (e.g., soap and water), and collect the cleaning materials for disposal as hazardous waste.

• Final Disposal:

  • Arrange for the collection of the hazardous waste container by a licensed environmental waste management company.

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

  • Complete all necessary waste disposal manifests and documentation as required by your institution and local regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-3-bromobenzaldehyde.

Caption: Workflow for the proper disposal of 2-Amino-3-bromobenzaldehyde.

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Guide to Handling 2-Amino-3-bromobenzaldehyde

Essential safety protocols and logistical plans are critical for the secure and effective handling of 2-Amino-3-bromobenzaldehyde in a laboratory setting. This guide provides drug development professionals, researchers, and scientists with immediate, actionable steps for the safe use, storage, and disposal of this chemical, ensuring a secure research environment.

2-Amino-3-bromobenzaldehyde is a chemical compound that requires careful handling due to its potential health hazards. It is known to be harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2][3][4] Adherence to proper safety procedures is paramount to minimize risk and protect laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling 2-Amino-3-bromobenzaldehyde.

PPE Category	Item	Specifications	Rationale
Eye and Face Protection	Chemical safety goggles	Must meet ANSI Z.87.1 1989 standard	Protects against splashes and airborne particles that can cause serious eye irritation.[2]
Face shield	To be worn over safety goggles	Recommended when there is a significant risk of splashing or explosion.[5][6]
Skin Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are suitable	Prevents skin contact, which can lead to irritation.[7][8][9] Gloves should be inspected before use and changed immediately upon contamination.[5]
Laboratory coat	Nomex® or 100% cotton	Provides a barrier against spills and splashes. Should be fully buttoned.[5]
Closed-toe shoes	Made of a non-porous material	Protects feet from spills.
Respiratory Protection	Fume hood	Required for all handling of the solid or its solutions	Minimizes inhalation of dust or vapors, which can cause respiratory tract irritation.[7][9]
NIOSH-approved respirator	Required if a fume hood is not available or ventilation is inadequate	Provides protection against inhaling harmful dust or vapors.[7][5][8]

Experimental Workflow and Safety Protocols

Proper experimental design and adherence to established safety protocols are crucial for minimizing risks associated with 2-Amino-3-bromobenzaldehyde.

Figure 1. A flowchart outlining the key steps for the safe handling of 2-Amino-3-bromobenzaldehyde from preparation to disposal.

Step-by-Step Handling and Disposal Plan

Preparation:

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 2-Amino-3-bromobenzaldehyde.[10]

• Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table above.

• Prepare the Work Area: Ensure a chemical fume hood is operational and the work area is clean and free of clutter.[9][10] All necessary equipment should be placed within the fume hood.[8]

Handling and Experimentation:

• Weighing and Transfer: Conduct all weighing and transferring of the solid chemical within the fume hood to prevent inhalation of dust.[7] Use a scoopula or other appropriate tool to minimize dust generation.

• Running the Reaction: Keep the fume hood sash at the lowest possible height while maintaining comfortable access to the experiment.[8][10]

Cleanup and Disposal:

• Decontamination: Rinse all contaminated glassware with a suitable solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste.[8]

• Waste Segregation: It is critical to segregate halogenated organic waste from non-halogenated waste streams.[8][11] Place all waste contaminated with 2-Amino-3-bromobenzaldehyde into a designated, clearly labeled hazardous waste container.

• Disposal: Follow your institution's specific guidelines for the disposal of hazardous chemical waste.[2][8] Do not pour any waste down the sink.[12]

• Final Steps: After completing the work and proper disposal, remove your PPE and wash your hands thoroughly with soap and water.[7][12]

Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][7]

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2][7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][7]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[7]

• Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[7] Ensure the area is well-ventilated. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

References

• 1. 2-Amino-3-bromobenzaldehyde | C7H6BrNO | CID 10081484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 2-Amino-3-bromobenzaldehyde 95% | CAS: 145123-24-6 | AChemBlock [achemblock.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. quora.com [quora.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. benchchem.com [benchchem.com]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. cdc.gov [cdc.gov]